Fluchloraminopyr

• CAS: 2445980-81-2

Core Science & Biosynthesis

Fluchloraminopyr: A Technical Guide to its Discovery, Synthesis, and Mode of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluchloraminopyr is a novel, synthetic auxin herbicide developed by the Chinese agrochemical company Qingdao Kingagroot Chemical Co., Ltd.[1][2]. As a member of the pyridyloxycarboxylic acid class of herbicides, Fluchloraminopyr, and its tefuryl ester pro-herbicide, Fluchloraminopyr-tefuryl, represent a new generation of systemic, non-selective herbicides.[3][4]. These compounds are particularly effective against a broad spectrum of weeds, including those resistant to glyphosate and glufosinate, and exhibit both pre- and post-emergence activity with long-lasting soil persistence[3][4]. This technical guide provides a comprehensive overview of the discovery, synthesis, and mode of action of Fluchloraminopyr, with a focus on providing researchers with the foundational knowledge for further investigation and development.

Discovery and Development

Fluchloraminopyr and its derivatives were first disclosed in international patent application WO2020135235A1, filed by Qingdao Kingagroot Chemical Compound Co., Ltd.[1]. The development of these compounds was driven by the need for new herbicidal solutions to combat the growing problem of weed resistance to existing modes of action[3]. Fluchloraminopyr-tefuryl, also known as FCA, has been identified by the ISO as a provisionally approved new herbicide[1]. KingAgroot has also been actively developing crop varieties with tolerance to Fluchloraminopyr-tefuryl, indicating a strategic approach to integrating this new herbicide into modern agricultural systems[4].

Chemical Structure and Properties

Fluchloraminopyr is a chiral molecule, with the (R)-enantiomer being the biologically active form[5]. Its chemical structure is characterized by a 4-amino-3,5-dichloro-6-fluoropyridin-2-yloxy moiety attached to a propionic acid group. The tefuryl ester, Fluchloraminopyr-tefuryl, is a pro-herbicide that is converted to the active acid form within the plant.

Table 1: Chemical Properties of Fluchloraminopyr and Fluchloraminopyr-tefuryl

Property	Fluchloraminopyr	Fluchloraminopyr-tefuryl
IUPAC Name	(2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]propanoic acid	Tetrahydrofuran-2-ylmethyl (R)-2-[(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]propanoate
CAS Number	2445980-81-2	2445983-82-2
Chemical Formula	C₈H₇Cl₂FN₂O₃	C₁₃H₁₅Cl₂FN₂O₄
Molecular Weight	269.06 g/mol	365.18 g/mol
Chirality	(R)-enantiomer is active	(R)-enantiomer is active

Synthesis Pathway

The synthesis of Fluchloraminopyr and its tefuryl ester is based on the nucleophilic substitution of a halogenated pyridine with a chiral propanoate, followed by esterification for the pro-herbicide. While the full, detailed experimental protocols from the patent are not publicly available, the general synthetic route can be outlined as follows:

Step 1: Synthesis of the Pyridinyloxy Propanoic Acid Core (Fluchloraminopyr)

The key step in the synthesis of Fluchloraminopyr is the stereoselective etherification of 4-amino-3,5-dichloro-6-fluoropyridin-2-ol with a chiral methyl 2-halopropanoate. To obtain the desired (R)-enantiomer of Fluchloraminopyr, the reaction typically starts with the (S)-enantiomer of the methyl 2-halopropanoate, proceeding through an SN2 reaction with inversion of stereochemistry.

Step 2: Synthesis of the Pro-herbicide Ester (Fluchloraminopyr-tefuryl)

The active acid, Fluchloraminopyr, is then esterified with tetrahydrofurfuryl alcohol to produce the pro-herbicide, Fluchloraminopyr-tefuryl. This is a standard esterification reaction that can be carried out using various coupling agents.

Below is a diagram illustrating the logical flow of the synthesis.

Diagram 1: Logical workflow for the synthesis of Fluchloraminopyr and Fluchloraminopyr-tefuryl.

Experimental Protocols

Detailed experimental procedures, including specific reagents, quantities, reaction conditions, and purification methods, are proprietary and contained within the patent literature (WO2020135235A1). Researchers interested in replicating this synthesis should refer to the full patent documentation.

Mode of Action: Synthetic Auxin Herbicide

Fluchloraminopyr-tefuryl acts as a synthetic auxin, mimicking the effects of the natural plant hormone indole-3-acetic acid (IAA) but with greater stability and persistence, leading to herbicidal effects[3][4]. The mode of action involves the disruption of normal hormonal balance, leading to uncontrolled and disorganized cell growth, and ultimately, plant death.

The core of the auxin signaling pathway involves three main protein families:

• TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-box) proteins: These are the auxin co-receptors.

• Aux/IAA (Auxin/Indole-3-Acetic Acid) proteins: These are transcriptional repressors.

• ARF (Auxin Response Factor) proteins: These are transcription factors that regulate the expression of auxin-responsive genes.

In the presence of Fluchloraminopyr, the following signaling cascade is initiated:

• Perception: Fluchloraminopyr binds to the TIR1/AFB receptor, promoting its interaction with an Aux/IAA repressor protein.

• Ubiquitination: This binding event leads to the ubiquitination of the Aux/IAA protein by the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex.

• Proteasomal Degradation: The ubiquitinated Aux/IAA protein is targeted for degradation by the 26S proteasome.

• Gene Activation: The degradation of the Aux/IAA repressor relieves the repression of ARF transcription factors, which then activate the expression of a multitude of auxin-responsive genes.

• Downstream Effects: The massive and uncontrolled expression of these genes leads to a cascade of downstream effects, including the overproduction of other plant hormones like ethylene and abscisic acid, resulting in epinasty, senescence, and ultimately, cell death.

Diagram 2: Simplified signaling pathway of Fluchloraminopyr as a synthetic auxin herbicide.

Herbicidal Activity and Applications

Fluchloraminopyr-tefuryl is a broad-spectrum, non-selective herbicide with systemic activity[3]. It is effective for the control of a wide range of annual and perennial broadleaf weeds and grasses.

Table 2: Herbicidal Spectrum and Application of Fluchloraminopyr-tefuryl

Parameter	Description
Recommended Dose Rate	162-360 g a.i./ha[3]
Spectrum of Control	Conyza canadensis (Horseweed), Equisetum arvense (Field horsetail), Cynodon dactylon (Bermuda grass), Phragmites australis (Common reed), and many other broadleaf and grass weeds[3][5]
Target Crops/Areas	Orchards, citrus, apple, banana, coconut, oil palm, railway, and other non-cropland areas[3]
Key Features	- Effective against glyphosate- and glufosinate-resistant weeds[3]- Long-lasting persistence[3]- Good performance at low temperatures[6]

Quantitative Herbicidal Activity Data:

Specific dose-response data, such as GR₅₀ (50% growth reduction) or ED₉₀ (90% effective dose) values for Fluchloraminopyr-tefuryl against various weed species, are not widely available in the public domain and are likely part of proprietary data from the manufacturer.

Future Perspectives

Fluchloraminopyr represents a significant addition to the portfolio of auxin herbicides, offering a new tool for managing weed resistance. Further research into the quantitative structure-activity relationships (QSAR) of Fluchloraminopyr and related pyridyloxycarboxylic acids could lead to the design of even more potent and selective herbicides. Additionally, detailed studies on its environmental fate and toxicological profile will be crucial for its widespread adoption and regulatory approval globally. The development of tolerant crop varieties will also play a key role in the successful integration of this herbicide into sustainable agricultural practices.

Conclusion

Fluchloraminopyr and its tefuryl ester are promising new herbicides with a well-understood mode of action. Their discovery provides a much-needed solution for the control of resistant weeds. While detailed experimental protocols and extensive quantitative efficacy data are not yet publicly available, this guide provides a solid foundation for researchers and professionals in the field of drug and herbicide development. The continued investigation of this class of compounds holds significant potential for advancing weed management in agriculture.

References

• 1. Fluchloraminopyr & Fluchloraminopyr-tefuryl- New Herbicide Candidate from Chinese Player Qingdao Kingagroot Chemical – ISO Published in June 2022 – News & Updates [chemrobotics.in]
• 2. Fluchloraminopyr [sitem.herts.ac.uk]
• 3. kingagroot.com [kingagroot.com]
• 4. KingAgroot [kingagroot.com]
• 5. Fluchloraminopyr-tefuryl (Ref: KAI-141012) [sitem.herts.ac.uk]
• 6. Fluchloraminopyr&fluchloraminopyr-tefuryl – News & Updates [chemrobotics.in]

Fluchloraminopyr: An In-Depth Technical Guide to its Mechanism of Action as a Synthetic Auxin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluchloraminopyr-tefuryl is a novel, non-selective, systemic herbicide that functions as a synthetic auxin.[1] As a new generation herbicide, it demonstrates high efficacy against a broad spectrum of weeds, including those resistant to other common herbicides like glyphosate and glufosinate.[1] This technical guide provides a comprehensive overview of the core mechanism of action of fluchloraminopyr, focusing on its interaction with the auxin signaling pathway and downstream physiological effects. The information presented herein is intended to support researchers, scientists, and professionals involved in the development of new herbicidal compounds and the study of plant hormone biology.

Core Mechanism of Action: Hijacking the Auxin Signaling Pathway

The herbicidal activity of fluchloraminopyr stems from its ability to mimic the natural plant hormone indole-3-acetic acid (IAA), thereby hyperactivating the auxin signaling pathway. This leads to a cascade of molecular events that ultimately result in uncontrolled plant growth and death. The central components of this pathway are the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins, the Auxin/INDOLE-3-ACETIC ACID (Aux/IAA) transcriptional repressors, and the AUXIN RESPONSE FACTOR (ARF) transcription factors.

At low auxin concentrations, Aux/IAA proteins bind to and inhibit ARF transcription factors, preventing the expression of auxin-responsive genes. When auxin concentrations increase, the hormone acts as a "molecular glue," facilitating the interaction between the TIR1/AFB receptor and an Aux/IAA repressor. This interaction leads to the ubiquitination of the Aux/IAA protein by the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex, of which TIR1/AFB is a component. The ubiquitinated Aux/IAA is then targeted for degradation by the 26S proteasome. The degradation of the Aux/IAA repressor releases the ARF transcription factor, allowing it to activate the expression of a wide array of auxin-responsive genes that lead to the observed physiological effects.

References

• 1. kingagroot.com [kingagroot.com]

Unveiling the Molecular Targets of Fluchloraminopyr in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Core Molecular Targets: The TIR1/AFB Family of F-box Proteins

The primary molecular targets of Fluchloraminopyr in plants are the F-box proteins of the Transport Inhibitor Response 1/Auxin Signaling F-box (TIR1/AFB) family.[1] These proteins function as auxin co-receptors within a larger E3 ubiquitin ligase complex known as the SCFTIR1/AFB complex.[1]

The active form of the herbicide, Fluchloraminopyr, binds directly to the TIR1/AFB proteins.[1] This binding event does not occur in isolation; it acts as a "molecular glue," stabilizing the interaction between the TIR1/AFB protein and members of the Aux/IAA family of transcriptional repressors.[1] The formation of this ternary complex—TIR1/AFB, Fluchloraminopyr, and an Aux/IAA protein—is the critical initiating step in the herbicidal mode of action.[1]

The Auxin Signaling Pathway: A Cascade of Derepression

The binding of Fluchloraminopyr to the TIR1/AFB co-receptor triggers a well-defined signaling cascade that ultimately leads to the deregulation of gene expression and subsequent plant death.

• Formation of the Ternary Complex: Fluchloraminopyr binds to the TIR1/AFB protein, enhancing its affinity for Aux/IAA transcriptional repressors.[1]

• Ubiquitination of Aux/IAA Repressors: The stabilized TIR1/AFB-Fluchloraminopyr-Aux/IAA complex is recognized by the SCF E3 ubiquitin ligase machinery. This leads to the polyubiquitination of the Aux/IAA repressor protein.

• Proteasomal Degradation: The ubiquitinated Aux/IAA protein is then targeted for degradation by the 26S proteasome.

• Activation of Auxin Response Factors (ARFs): In the absence of auxin or synthetic auxins, Aux/IAA proteins are bound to Auxin Response Factors (ARFs), a family of transcription factors. This interaction represses the transcriptional activity of ARFs. The degradation of Aux/IAA proteins releases ARFs from this repression.

• Gene Expression and Uncontrolled Growth: Liberated ARFs are then free to bind to auxin-responsive elements (AuxREs) in the promoters of various genes, leading to their transcription. The massive and uncontrolled expression of these auxin-responsive genes results in abnormal and disorganized plant growth, ultimately causing plant death.[1]

Quantitative Data on Molecular Interactions

While the qualitative mechanism of synthetic auxin action is well-established, specific quantitative data for the interaction of Fluchloraminopyr with its molecular targets (e.g., binding affinity (Kd), inhibition constant (Ki), or half-maximal inhibitory concentration (IC50)) are not available in the reviewed scientific literature. The following table presents a template for how such data would be structured, based on studies of other synthetic auxin herbicides.

Compound	Target Protein	Assay Type	Parameter	Value	Reference
Fluchloraminopyr	TIR1	Surface Plasmon Resonance	Kd	Data not available
Fluchloraminopyr	AFB5	Surface Plasmon Resonance	Kd	Data not available
Fluchloraminopyr	in vitro Aux/IAA Degradation	Luciferase Reporter Assay	IC50	Data not available

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the molecular targets of synthetic auxin herbicides like Fluchloraminopyr.

Receptor-Ligand Binding Assay: Surface Plasmon Resonance (SPR)

This protocol outlines the general steps for quantifying the binding affinity of Fluchloraminopyr to purified TIR1/AFB receptors.

Methodology:

• Protein Expression and Purification:

  • Express recombinant TIR1/AFB proteins (e.g., in an insect cell system using baculovirus vectors or in E. coli).

  • Purify the proteins using affinity chromatography (e.g., His-tag or GST-tag purification).

  • Verify protein purity and concentration using SDS-PAGE and a protein concentration assay (e.g., Bradford or BCA assay).

• SPR Chip Preparation:

  • Immobilize a biotinylated peptide corresponding to the degron motif of an Aux/IAA protein (e.g., IAA7) onto a streptavidin-coated SPR sensor chip.

• Binding Analysis:

  • Prepare a series of dilutions of the purified TIR1/AFB protein and Fluchloraminopyr.

  • Inject the TIR1/AFB protein and Fluchloraminopyr solution over the sensor chip surface. The binding of the TIR1/AFB-Fluchloraminopyr complex to the immobilized Aux/IAA peptide is measured in real-time as a change in the refractive index at the chip surface, reported in response units (RU).

  • Regenerate the sensor chip surface between injections using a suitable regeneration buffer to remove the bound analyte.

• Data Analysis:

  • Fit the binding data to a suitable kinetic model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

In Vitro Aux/IAA Degradation Assay

This protocol describes a method to assess the ability of Fluchloraminopyr to promote the degradation of Aux/IAA proteins in a cell-free system.

Methodology:

• Preparation of Plant Extracts:

  • Grind plant tissue (e.g., Arabidopsis seedlings) in liquid nitrogen and resuspend in an extraction buffer containing protease inhibitors.

  • Centrifuge the homogenate to obtain a clear protein extract.

• In Vitro Transcription and Translation of Aux/IAA:

  • Synthesize a tagged version of an Aux/IAA protein (e.g., with a luciferase or fluorescent tag) using an in vitro transcription/translation system.

• Degradation Reaction:

  • Combine the plant protein extract, the in vitro translated Aux/IAA protein, ATP, and different concentrations of Fluchloraminopyr.

  • Incubate the reactions at room temperature for various time points.

• Analysis of Degradation:

  • Stop the reactions at each time point by adding SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE and detect the tagged Aux/IAA protein by western blotting or by measuring luciferase activity.

  • Quantify the amount of remaining Aux/IAA protein at each time point and Fluchloraminopyr concentration to determine the rate of degradation and the IC50 value.

Gene Expression Analysis: RNA Sequencing (RNA-Seq)

This protocol provides a workflow for analyzing changes in gene expression in response to Fluchloraminopyr treatment.

Methodology:

• Plant Treatment and Tissue Collection:

  • Treat plants with a specific concentration of Fluchloraminopyr for a defined time course. Include a mock-treated control.

  • Harvest the tissue of interest (e.g., shoots, roots) and immediately freeze in liquid nitrogen.

• RNA Extraction and Library Preparation:

  • Extract total RNA using a suitable kit, ensuring high quality and integrity (RIN > 8).

  • Prepare RNA-Seq libraries from the extracted RNA according to the manufacturer's protocol (e.g., Illumina TruSeq).

• Sequencing and Data Analysis:

  • Sequence the libraries on a high-throughput sequencing platform.

  • Perform quality control on the raw sequencing reads and align them to a reference genome.

  • Quantify gene expression levels (e.g., as transcripts per million - TPM).

  • Identify differentially expressed genes between the Fluchloraminopyr-treated and control samples using statistical packages such as DESeq2 or edgeR.

  • Perform Gene Ontology (GO) and pathway enrichment analysis on the differentially expressed genes to identify over-represented biological processes and pathways affected by Fluchloraminopyr.

Visualizations

Caption: Fluchloraminopyr-induced auxin signaling pathway.

Caption: Workflow for SPR-based binding analysis.

Caption: Workflow for RNA-Seq analysis of gene expression.

References

• 1. Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation - PMC [pmc.ncbi.nlm.nih.gov]

Fluchloraminopyr: A Technical Guide to its Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluchloraminopyr is a novel herbicide belonging to the pyridyloxycarboxylic acid class of synthetic auxins. It is the active metabolite of the proherbicide Fluchloraminopyr-tefuryl. Developed by Qingdao Kingagroot Chemical Co., Ltd., Fluchloraminopyr exhibits high efficacy against a broad spectrum of weeds, including those resistant to other herbicides. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, synthesis, analytical methods, and mechanism of action of Fluchloraminopyr, designed to support research and development in the fields of agrochemistry and drug development.

Chemical Structure and Properties

Fluchloraminopyr is a chiral molecule, with the herbicidal activity primarily attributed to the (2R)-enantiomer. The chemical identity and key physicochemical properties of Fluchloraminopyr and its tefuryl ester proherbicide are summarized below.

Table 1: Chemical Identification of Fluchloraminopyr and Fluchloraminopyr-tefuryl

Identifier	Fluchloraminopyr	Fluchloraminopyr-tefuryl
IUPAC Name	(2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoic acid[1][2]	(RS)-tetrahydrofurfuryl (2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoate
CAS Number	2445980-81-2[1][2]	2445983-82-2[1]
Molecular Formula	C₈H₇Cl₂FN₂O₃[1][2]	C₁₃H₁₅Cl₂FN₂O₄
Molecular Weight	269.06 g/mol	353.17 g/mol
Canonical SMILES	CC(C(=O)O)OC1=NC(=C(C(=C1Cl)N)Cl)F	C--INVALID-LINK--OC2=NC(=C(C(=C2Cl)N)Cl)F
Isomeric SMILES	C--INVALID-LINK--OC1=NC(=C(C(=C1Cl)N)Cl)F	C--INVALID-LINK--OC2=NC(=C(C(=C2Cl)N)Cl)F
InChIKey	LEIWLFHGOGNSAD-UWTATZPHSA-N[1]	RTONGXWQCWZDSR-ULUSZKPHSA-N

Table 2: Physicochemical Properties of Fluchloraminopyr and Fluchloraminopyr-tefuryl

Property	Fluchloraminopyr	Fluchloraminopyr-tefuryl
Physical State	Solid (presumed)	Data not available
Melting Point	Data not available	Data not available
Boiling Point	Data not available	Data not available
Vapor Pressure	Data not available	Data not available
Water Solubility	Data not available	Data not available
pKa	Data not available	Data not available
LogP (Octanol-Water Partition Coefficient)	Data not available	2.9 (Computed)

Experimental Protocols

Stereoselective Synthesis of (2R)-Fluchloraminopyr

The synthesis of the biologically active (R)-isomer of Fluchloraminopyr is achieved through a stereospecific route, as detailed in patent literature (WO2020135235A1). The general methodology involves the following key steps:

Step 1: Nucleophilic Substitution

• The sodium or potassium salt of 4-amino-3,5-dichloro-6-fluoropyridin-2-ol is reacted with a chiral methyl (S)-2-bromopropanoate.

• The reaction is typically carried out in a polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile.

• The nucleophilic substitution proceeds with an inversion of stereochemistry at the chiral center, yielding methyl (R)-2-[(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]propanoate.

• The reaction mixture is stirred at a controlled temperature (e.g., 60-80 °C) for several hours until completion, monitored by a technique like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• The product is isolated by extraction and purified by column chromatography.

Step 2: Hydrolysis

• The methyl ester from the previous step is hydrolyzed to the corresponding carboxylic acid.

• This is typically achieved by treating the ester with a base, such as lithium hydroxide or sodium hydroxide, in a mixture of methanol and water.

• The reaction is stirred at room temperature until the ester is completely consumed.

• The reaction mixture is then acidified with a mineral acid (e.g., HCl) to precipitate the (R)-Fluchloraminopyr.

• The solid product is collected by filtration, washed with water, and dried under vacuum.

Stereoselective synthesis of (2R)-Fluchloraminopyr.

Analysis of Fluchloraminopyr in Soil by QuEChERS and UHPLC-MS/MS

A representative protocol for the extraction and analysis of pyridyloxycarboxylic acid herbicides like Fluchloraminopyr from soil matrices is outlined below. This method is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology followed by Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

1. Sample Preparation and Extraction (QuEChERS)

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and 5 mL of water.

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing a cleanup sorbent mixture (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), and 50 mg C18).

• Vortex for 30 seconds.

• Centrifuge at ≥10000 rpm for 5 minutes.

3. UHPLC-MS/MS Analysis

• Take the supernatant from the d-SPE step and dilute it with an appropriate mobile phase (e.g., 1:1 with water/acetonitrile).

• Inject the diluted sample into the UHPLC-MS/MS system.

• UHPLC Parameters (Typical):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from low to high organic phase to ensure separation of the analyte from matrix components.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40 °C.

• MS/MS Parameters (Typical):

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode (to be optimized for Fluchloraminopyr).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor and Product Ions: Specific m/z transitions for Fluchloraminopyr need to be determined by direct infusion of a standard.

  • Collision Energy and other source parameters: Optimized for the specific instrument and analyte.

Analytical workflow for Fluchloraminopyr in soil.

Mechanism of Action: Synthetic Auxin Signaling Pathway

Fluchloraminopyr functions as a synthetic auxin, which mimics the natural plant hormone indole-3-acetic acid (IAA). Synthetic auxins disrupt the normal hormonal balance in susceptible plants, leading to uncontrolled and disorganized growth, which ultimately results in plant death. The core of the auxin signaling pathway involves three main protein families: the TIR1/AFB F-box proteins (auxin receptors), the Aux/IAA transcriptional repressors, and the Auxin Response Factor (ARF) transcription factors.

The mechanism proceeds as follows:

• Auxin Binding: In the presence of high auxin concentrations (either natural IAA or a synthetic auxin like Fluchloraminopyr), the hormone binds to the TIR1/AFB receptor protein.

• Formation of a Co-receptor Complex: This binding event promotes the interaction between the TIR1/AFB protein and an Aux/IAA repressor protein, forming a co-receptor complex.

• Ubiquitination and Degradation: The TIR1/AFB protein is part of an SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex. The formation of the co-receptor complex leads to the ubiquitination of the Aux/IAA repressor.

• Proteasomal Degradation: The ubiquitinated Aux/IAA protein is then targeted for degradation by the 26S proteasome.

• Activation of Gene Expression: In the absence of auxin, Aux/IAA proteins are bound to ARF transcription factors, repressing their activity. The degradation of Aux/IAA repressors releases the ARFs, allowing them to activate the transcription of auxin-responsive genes.

• Uncontrolled Growth: The constitutive activation of these genes by synthetic auxins leads to epinastic growth, tissue proliferation, and ultimately, the death of the plant.

Synthetic auxin signaling pathway of Fluchloraminopyr.

Conclusion

Fluchloraminopyr represents a significant development in herbicide technology, offering a potent solution for weed management. This guide has provided a comprehensive overview of its chemical structure, properties, and mode of action. The detailed experimental protocols for its synthesis and analysis serve as a valuable resource for researchers. Further investigation into its physicochemical properties and the development of validated analytical methods will be crucial for its effective and safe application in agriculture and for exploring its potential in other areas of chemical and biological research.

References

• 1. agilent.com [agilent.com]
• 2. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]

Fluchloraminopyr CAS number and IUPAC name

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluchloraminopyr is a synthetic auxin herbicide developed for the control of a broad spectrum of weeds, including those resistant to other herbicides. This document provides a comprehensive technical overview of Fluchloraminopyr, including its chemical identity, synthesis, mechanism of action, and environmental fate. Detailed experimental protocols and quantitative data are presented to support further research and development in the fields of agricultural science and drug development.

Chemical Identity

Fluchloraminopyr is the common name for the active compound. Key identification details are summarized in the table below.

Identifier	Value
IUPAC Name	(2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoic acid[1]
CAS Number	2445980-81-2
Molecular Formula	C₈H₇Cl₂FN₂O₃
Molecular Weight	285.06 g/mol
Chemical Structure	(See Figure 1)

Figure 1. Chemical Structure of Fluchloraminopyr.

Synthesis of Fluchloraminopyr

The synthesis of Fluchloraminopyr can be achieved through a multi-step process, as detailed in the patent literature (WO2020135235A1)[1]. A general experimental protocol is provided below.

Experimental Protocol: Synthesis of Fluchloraminopyr

Materials:

• 4-amino-3,5-dichloro-6-fluoropyridin-2-ol

• (S)-2-bromopropanoic acid methyl ester

• Base (e.g., Potassium Carbonate)

• Solvent (e.g., Acetonitrile)

• Hydrolyzing agent (e.g., Sodium Hydroxide)

• Acid for neutralization (e.g., Hydrochloric Acid)

Procedure:

• Step 1: Etherification. In a reaction vessel, dissolve 4-amino-3,5-dichloro-6-fluoropyridin-2-ol and a suitable base in a solvent. Add (S)-2-bromopropanoic acid methyl ester dropwise to the mixture at a controlled temperature. Monitor the reaction by a suitable analytical method (e.g., TLC or HPLC) until completion.

• Step 2: Work-up and Isolation of Intermediate. Upon completion, filter the reaction mixture to remove inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude intermediate, methyl (2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoate. Purify the crude product using column chromatography.

• Step 3: Hydrolysis. Dissolve the purified intermediate in a suitable solvent and add an aqueous solution of a hydrolyzing agent. Stir the mixture at room temperature until the hydrolysis is complete, as monitored by an appropriate analytical technique.

• Step 4: Neutralization and Product Isolation. Cool the reaction mixture and carefully neutralize it with an acid to precipitate the final product, Fluchloraminopyr. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the pure compound.

Mechanism of Action: Auxin Herbicide

Fluchloraminopyr functions as a synthetic auxin, a class of herbicides that mimic the effects of the natural plant hormone indole-3-acetic acid (IAA) at supraoptimal concentrations, leading to uncontrolled growth and ultimately, plant death[2].

Signaling Pathway

The primary mode of action involves the ubiquitin-proteasome pathway for protein degradation. Fluchloraminopyr binds to the TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-Box) family of F-box proteins, which are components of the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex. This binding event promotes the interaction between the SCF complex and Aux/IAA transcriptional repressor proteins. The subsequent ubiquitination of Aux/IAA proteins targets them for degradation by the 26S proteasome. The removal of these repressors allows for the activation of auxin-responsive genes, leading to the observed herbicidal effects.

References

• 1. Fluchloraminopyr & Fluchloraminopyr-tefuryl- New Herbicide Candidate from Chinese Player Qingdao Kingagroot Chemical – ISO Published in June 2022 – News & Updates [chemrobotics.in]
• 2. kingagroot.com [kingagroot.com]

Stereospecific Synthesis of (R)-Fluchloraminopyr: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereospecific synthesis of the (R)-isomer of Fluchloraminopyr, a potent herbicide. The focus is on a robust and established synthetic route that ensures high enantiomeric purity of the final product. This document details the necessary experimental protocols, presents quantitative data in a clear format, and includes visualizations of the synthetic pathway.

Introduction

Fluchloraminopyr is a pyridine-based herbicide that exhibits its primary biological activity through one of its enantiomers, the (R)-isomer. Stereospecific synthesis is therefore crucial to maximize its efficacy and minimize potential off-target effects from the less active (S)-isomer. The core of the presented synthesis is a nucleophilic aromatic substitution reaction with a chiral starting material, which proceeds with a predictable inversion of stereochemistry to yield the desired (R)-enantiomer.

Overall Synthetic Strategy

The stereospecific synthesis of (R)-Fluchloraminopyr is achieved through a three-step process, beginning with the formation of a key pyridinolate intermediate. This is followed by a stereospecific SN2 reaction with a chiral electrophile, and the synthesis is completed by the hydrolysis of the resulting ester to the final carboxylic acid.

Caption: Overall synthetic workflow for (R)-Fluchloraminopyr.

Experimental Protocols

Synthesis of Potassium 4-amino-3,5-dichloro-6-fluoro-2-pyridinate

The initial step involves the regioselective nucleophilic aromatic substitution of a fluorine atom on 4-amino-3,5-dichloro-2,6-difluoropyridine with a hydroxide ion.

Reaction Scheme:

Caption: Synthesis of the key pyridinolate intermediate.

Protocol:

• To a solution of 4-amino-3,5-dichloro-2,6-difluoropyridine in water, add a solution of potassium hydroxide (KOH) in water.

• Heat the reaction mixture to reflux and maintain for 2-3 hours.

• Monitor the reaction progress by a suitable chromatographic technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• The product, potassium 4-amino-3,5-dichloro-6-fluoro-2-pyridinate, will precipitate as a solid.

• Isolate the solid product by filtration or centrifugation. The obtained salt can be used in the next step, ideally after drying under vacuum to remove residual water.[1][2][3][4][5]

Parameter	Value	Reference
Molar ratio of KOH to pyridine substrate	2.5:1 to 3:1	[1]
Reaction Temperature	Reflux	[2][5]
Reaction Time	2-3 hours	[1][5]

Stereospecific Synthesis of Methyl (R)-2-[(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]propanoate

This is the key stereochemistry-defining step. The synthesis proceeds via a nucleophilic substitution reaction between the potassium pyridinate and an enantiomerically pure electrophile, methyl (S)-2-bromopropanoate. The reaction proceeds with an inversion of configuration at the chiral center.[6]

Reaction Scheme:

Caption: Stereospecific SN2 reaction with inversion of configuration.

Protocol:

• Suspend the dry potassium 4-amino-3,5-dichloro-6-fluoro-2-pyridinate in an anhydrous aprotic solvent (e.g., N-Methyl-2-pyrrolidone (NMP) or Dimethylformamide (DMF)).

• Add methyl (S)-2-bromopropanoate to the suspension.

• Heat the reaction mixture. The exact temperature and reaction time will need to be optimized, but typically ranges from 60-100 °C for several hours.

• Monitor the reaction for the disappearance of the starting materials.

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired methyl ester.

Parameter	Value	Reference
Chiral Electrophile	Methyl (S)-2-bromopropanoate	[6]
Solvent	Anhydrous aprotic (e.g., NMP, DMF)	[1][3]
Expected Stereochemical Outcome	Inversion of configuration	[6]

Hydrolysis to (R)-Fluchloraminopyr

The final step is the hydrolysis of the methyl ester to the corresponding carboxylic acid.

Reaction Scheme:

Caption: Final hydrolysis to yield (R)-Fluchloraminopyr.

Protocol:

• Dissolve the methyl (R)-2-[(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]propanoate in a mixture of a suitable organic solvent (e.g., methanol or tetrahydrofuran) and water.

• Add a base such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH).[5][6]

• Stir the reaction mixture at room temperature or with gentle heating until the hydrolysis is complete (monitored by TLC or LC-MS).

• Once the reaction is complete, acidify the mixture with an aqueous acid (e.g., HCl) to a pH of approximately 2-3.

• Extract the product with an organic solvent.

• Dry the combined organic extracts over anhydrous sodium sulfate and remove the solvent under reduced pressure to yield (R)-Fluchloraminopyr.

Parameter	Value	Reference
Hydrolysis Agent	LiOH or NaOH	[5][6]
Solvent System	Alcohol/Water or THF/Water	[6]
Work-up	Acidification and Extraction

Determination of Enantiomeric Excess

Ensuring the enantiomeric purity of the final product is critical. The enantiomeric excess (e.e.) of (R)-Fluchloraminopyr can be determined using chiral chromatography or NMR spectroscopy with a chiral solvating or derivatizing agent.

• Chiral High-Performance Liquid Chromatography (HPLC): This is a common and accurate method. A chiral stationary phase is used to separate the (R) and (S) enantiomers, and the e.e. is calculated from the relative peak areas.

• NMR Spectroscopy with Chiral Derivatizing Agents: The carboxylic acid can be converted to a diastereomeric ester or amide by reaction with a chiral alcohol or amine of known high enantiomeric purity. The resulting diastereomers will have distinct signals in the 1H or 19F NMR spectrum, allowing for the determination of the diastereomeric ratio and thus the enantiomeric excess of the original acid.[7]

Conclusion

The stereospecific synthesis of (R)-Fluchloraminopyr presented in this guide offers a reliable method for producing the active enantiomer in high purity. The key to this synthesis is the SN2 reaction with a chiral electrophile that proceeds with a predictable inversion of stereochemistry. Careful execution of the described protocols and rigorous analysis of the final product's enantiomeric excess are paramount for successful synthesis and application.

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation process of 4-amino-3, 5-dichloro-6-fluoro-2-ethyl oxy-acetate pyridine - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN106008333A - Preparation method of 4-amino-3, 5-dichloro-6-fluoro-2-ethyl oxy-acetate pyridine - Google Patents [patents.google.com]
• 4. CN106008334A - Preparation process of 4-amino-3, 5-dichloro-6-fluoro-2-ethyl oxy-acetate pyridine - Google Patents [patents.google.com]
• 5. CN106187872A - A kind of preparation method of fluroxypyr - Google Patents [patents.google.com]
• 6. Fluchloraminopyr-tefuryl|CAS 2445983-82-2|RUO [benchchem.com]
• 7. Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Fluchloraminopyr: A Technical Guide to its Herbicidal Spectrum Against Monocots and Dicots

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluchloraminopyr is a novel, new-generation systemic herbicide belonging to the synthetic auxin class. Developed by Qingdao Kingagroot Chemical, it offers a broad spectrum of weed control, targeting both monocotyledonous (grassy) and dicotyledonous (broadleaf) weeds.[1][2][3] Often formulated as Fluchloraminopyr-tefuryl, a proherbicide, it is designed for high activity, systemic action, and efficacy against weeds resistant to other herbicide modes of action, such as glyphosate and glufosinate.[4] This technical guide provides an in-depth overview of the herbicidal spectrum of Fluchloraminopyr, its mechanism of action, and the experimental protocols relevant to its evaluation.

Herbicidal Spectrum and Efficacy

Fluchloraminopyr demonstrates a broad-spectrum activity against a wide range of economically important weeds. The following tables summarize the available data on its efficacy against various monocot and dicot species. The data is primarily based on information provided by the manufacturer, KingAgroot, for the proherbicide Fluchloraminopyr-tefuryl.[4]

Table 1: Herbicidal Efficacy of Fluchloraminopyr-tefuryl against Dicotyledonous (Broadleaf) Weeds [4]

Weed Species	Common Name	Susceptibility (% Control)
Abutilon theophrasti	Velvetleaf	90-99%
Amaranthus retroflexus	Redroot Pigweed	80-89%
Arenaria serpyllifolia	Thyme-leaf Sandwort	80-89%
Bidens pilosa	Hairy Beggarticks	80-89%
Capsella bursa-pastoris	Shepherd's-purse	80-89%
Chenopodium album	Common Lambsquarters	80-89%
Cirsium arvense	Canada Thistle	80-89%
Cirsium japonicum	Japanese Thistle	90-99%
Cleome viscosa	Asian Spiderflower	90-99%
Convolvulus arvensis	Field Bindweed	90-99%
Conyza bonariensis	Hairy Fleabane	80-89%
Conyza canadensis	Horseweed	80-89%
Descurainia sophia	Flixweed	90-99%
Euphorbia helioscopia	Sun Spurge	90-99%
Galium aparine	Cleavers	90-99%
Gnaphalium affine	Cudweed	90-99%
Hemistepta lyrata	-	90-99%
Lindernia procumbens	False Pimpernel	90-99%
Lithospermum arvense	Field Gromwell	90-99%
Ludwigia prostrata	Creeping Water Primrose	80-89%
Malachium aquaticum	Water Chickweed	90-99%
Mentha haplocalyx	Field Mint	90-99%
Rorippa indica	Indian Yellow Cress	80-89%
Silene conoidea	-	90-99%
Solanum nigrum	Black Nightshade	90-99%
Torilis scabra	Rough Hedgeparsley	90-99%
Trifolium spp.	Clover	90-99%
Veronica didyma	-	90-99%

Table 2: Herbicidal Efficacy of Fluchloraminopyr-tefuryl against Monocotyledonous (Grass) Weeds [4]

Weed Species	Common Name	Susceptibility (% Control)
Commelina communis	Asiatic Dayflower	80-89%
Cynodon dactylon	Bermudagrass	80-89%
Dactyloctenium aegyptium	Crowfoot Grass	80-89%
Digitaria sanguinalis	Large Crabgrass	80-89%
Echinochloa crus-galli	Barnyardgrass	80-89%
Eleusine indica	Goosegrass	80-89%
Leptochloa chinensis	Chinese Sprangletop	80-89%
Setaria viridis	Green Foxtail	80-89%

Mechanism of Action: Synthetic Auxin Signaling Pathway

Fluchloraminopyr acts as a synthetic auxin, mimicking the natural plant hormone indole-3-acetic acid (IAA).[5][6] This leads to a disruption of normal plant growth and development in susceptible species. The key steps in the signaling pathway are as follows:

• Perception: Fluchloraminopyr binds to the TIR1/AFB (Transport Inhibitor Response 1/Auxin-Signaling F-Box) family of auxin co-receptors.[6][7]

• Derepression of Gene Expression: This binding event promotes the interaction between the TIR1/AFB complex and Aux/IAA transcriptional repressor proteins. This interaction targets the Aux/IAA proteins for degradation via the 26S proteasome.[5][7]

• Activation of Auxin-Responsive Genes: The degradation of Aux/IAA repressors allows for the activation of Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes.[5][8]

• Hormonal Imbalance and Phytotoxicity: The overexpression of these genes leads to a cascade of physiological disruptions, including the overproduction of ethylene and abscisic acid (ABA).[6] This hormonal imbalance results in uncontrolled cell division and elongation, leading to characteristic symptoms of auxin herbicide phytotoxicity such as epinasty (twisting and curling of stems and leaves), tissue swelling, and ultimately, plant death.[6]

Caption: Synthetic auxin (Fluchloraminopyr) signaling pathway leading to phytotoxicity.

Experimental Protocols

Detailed experimental protocols for the efficacy testing of Fluchloraminopyr are not publicly available. However, standard methodologies for evaluating the herbicidal activity of synthetic auxins can be adapted. The following sections outline representative protocols for greenhouse and field trials.

Greenhouse Bioassay Protocol

This protocol is designed to determine the dose-response of various weed species to Fluchloraminopyr in a controlled environment.

1. Plant Material and Growth Conditions:

• Obtain certified seeds of target monocot and dicot weed species.

• Plant seeds in pots or trays containing a standardized potting mix.

• Grow plants in a greenhouse with controlled temperature (e.g., 25-30°C day, 20-25°C night), light (e.g., 16-hour photoperiod), and humidity.

2. Herbicide Application:

• Prepare a stock solution of Fluchloraminopyr in a suitable solvent.

• Create a series of dilutions to achieve a range of application rates (e.g., corresponding to field rates from 162 to 360 g a.i./ha and fractions/multiples thereof).[4]

• Apply the herbicide solutions to the plants at a specific growth stage (e.g., 2-4 leaf stage) using a calibrated laboratory sprayer to ensure uniform coverage.

• Include an untreated control group for comparison.

3. Data Collection and Analysis:

• Visually assess phytotoxicity at regular intervals (e.g., 3, 7, 14, and 21 days after treatment) using a rating scale (e.g., 0% = no injury, 100% = complete plant death).

• At the end of the experiment, harvest the above-ground biomass of the surviving plants.

• Determine the fresh and dry weight of the biomass.

• Calculate the percent growth reduction relative to the untreated control.

• Analyze the data using appropriate statistical methods (e.g., dose-response curves) to determine the GR₅₀ (the dose required to cause a 50% reduction in growth).

Caption: General workflow for a greenhouse bioassay of herbicide efficacy.

Field Trial Protocol

This protocol outlines the methodology for evaluating the efficacy of Fluchloraminopyr under real-world field conditions.

1. Site Selection and Trial Design:

• Select a field with a natural and uniform infestation of the target weed species.

• Use a Randomized Complete Block Design (RCBD) with a minimum of three to four replications to account for field variability.

• Establish individual plots of a sufficient size to allow for accurate application and assessment, with buffer zones to prevent spray drift.

2. Treatment Application:

• Prepare tank mixes of Fluchloraminopyr at various application rates.

• Include an untreated (weedy) control and a commercial standard herbicide for comparison.

• Apply the treatments using a calibrated field plot sprayer at the appropriate weed and crop growth stage (for post-emergence applications).

3. Data Collection:

• Weed Control:

  • Conduct visual assessments of percent weed control at regular intervals after application.

  • Perform weed counts and determine weed biomass from quadrats placed randomly within each plot.

• Crop Safety:

  • Visually assess crop injury (phytotoxicity) on a percentage scale.

  • Measure crop height and stand density.

• Yield:

  • At crop maturity, harvest the yield from a designated area within each plot.

  • Measure and record the yield, adjusting for moisture content.

4. Data Analysis:

• Analyze the weed control, crop safety, and yield data using appropriate statistical methods (e.g., Analysis of Variance - ANOVA) to determine significant differences between treatments.

Caption: Standard workflow for conducting a herbicide field trial.

Conclusion

Fluchloraminopyr is a promising new synthetic auxin herbicide with a broad herbicidal spectrum, demonstrating efficacy against a wide range of both monocot and dicot weeds. Its mode of action, typical of synthetic auxins, involves the disruption of hormonal balance and uncontrolled growth in susceptible plants. While specific quantitative efficacy data and detailed experimental protocols for Fluchloraminopyr are not widely published, the information provided by the manufacturer and the adaptation of standard herbicide evaluation methodologies offer a solid foundation for further research and development. This technical guide provides a comprehensive overview for professionals in the field, highlighting the potential of Fluchloraminopyr as an effective tool in modern weed management strategies.

References

• 1. Fluchloraminopyr & Fluchloraminopyr-tefuryl- New Herbicide Candidate from Chinese Player Qingdao Kingagroot Chemical – ISO Published in June 2022 – News & Updates [chemrobotics.in]
• 2. KingAgroot [kingagroot.com]
• 3. KingAgroot [kingagroot.com]
• 4. kingagroot.com [kingagroot.com]
• 5. scielo.br [scielo.br]
• 6. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Core Mode of Action of Pyridyloxycarboxylic Acid Herbicides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridyloxycarboxylic acids, a subclass of synthetic auxin herbicides, represent a significant tool in modern agriculture for the selective control of broadleaf weeds.[1] These compounds mimic the natural plant hormone indole-3-acetic acid (IAA), but their enhanced chemical stability leads to persistent stimulation of auxin signaling pathways, ultimately causing uncontrolled growth and plant death.[2][3] This guide provides a detailed technical overview of the molecular and physiological mechanisms underlying the herbicidal action of pyridyloxycarboxylic acids.

Core Signaling Pathway

The primary mode of action of pyridyloxycarboxylic acid herbicides is the hijacking of the plant's natural auxin perception and signaling cascade. This process is initiated by the binding of the herbicide to the TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-box) family of proteins, which function as auxin co-receptors.[2][3]

The key steps in this signaling pathway are:

• Perception: The synthetic auxin herbicide binds to a pocket within the TIR1/AFB proteins. This binding event stabilizes the interaction between the TIR1/AFB protein and an Aux/IAA transcriptional repressor protein.[2]

• Ubiquitination: The formation of this ternary complex (TIR1/AFB-herbicide-Aux/IAA) enables the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex, of which TIR1/AFB is a part, to attach ubiquitin molecules to the Aux/IAA repressor.[2][4]

• Proteasomal Degradation: The polyubiquitinated Aux/IAA protein is subsequently targeted for degradation by the 26S proteasome.[3]

• Gene Expression: The degradation of the Aux/IAA repressor relieves the repression of Auxin Response Factors (ARFs). These transcription factors are then free to bind to auxin-responsive elements in the promoters of target genes, leading to a massive and uncontrolled transcription of auxin-responsive genes.[2][3]

Core signaling pathway of synthetic auxin herbicides.

Downstream Hormonal Crosstalk

The herbicidal effects are amplified by the interplay with other plant hormones, primarily ethylene and abscisic acid (ABA).

• Ethylene: Synthetic auxins rapidly induce the biosynthesis of ethylene by upregulating the expression of ACC synthase (ACS), a key enzyme in the ethylene production pathway.[2][5] This ethylene production contributes to classic auxin herbicide injury symptoms like epinasty (downward bending of leaves).[6][7]

• Abscisic Acid (ABA): A critical aspect of the mode of action is the significant and rapid increase in ABA levels.[2] This is achieved through the upregulation of 9-cis-epoxycarotenoid dioxygenase (NCED), a key enzyme in ABA biosynthesis.[3] The resulting accumulation of ABA is a primary driver of the senescence and cell death observed in treated plants.

Hormonal crosstalk induced by synthetic auxins.

Quantitative Data

The efficacy and binding affinity of pyridyloxycarboxylic acid herbicides can be quantified to compare different compounds and understand resistance mechanisms.

Herbicide Class	Herbicide Example	Target Receptor(s)	Binding Affinity (Kd)	Growth Inhibition (GR50)	Resistance Factor
Pyridyloxycarboxylic Acid	Triclopyr	TIR1/AFB Clades	Lower than IAA[8]	Varies by species	Varies by biotype
Pyridyloxycarboxylic Acid	Fluroxypyr	TIR1/AFB Clades	Similar to Triclopyr[8]	Varies by species	Varies by biotype
Pyridine Carboxylic Acid	Picloram	TIR1/AFB	Not specified	Varies by species	Not specified
Pyridine Carboxylic Acid	Clopyralid	TIR1/AFB	Not specified	Varies by species	Not specified
Pyridine Carboxylic Acid	Aminopyralid	TIR1/AFB	Not specified	Varies by species	Not specified

Note: Specific Kd and GR50 values are highly dependent on the specific receptor protein, plant species, and experimental conditions. The resistance factor is the ratio of the GR50 of the resistant biotype to the susceptible biotype.[2] Data in this table is generalized from the search results.

Experimental Protocols

The following are generalized workflows for key experiments used to elucidate the mode of action of pyridyloxycarboxylic acid herbicides.

Surface Plasmon Resonance (SPR) for Binding Affinity

This protocol outlines the quantification of binding affinity between a synthetic auxin herbicide and purified TIR1/AFB receptors.

Methodology:

• Protein Expression and Purification: Express and purify recombinant TIR1/AFB proteins (e.g., in an insect cell system).[2]

• Immobilization: Covalently immobilize the purified TIR1/AFB protein onto a sensor chip surface.

• Binding Analysis: Flow solutions containing varying concentrations of the pyridyloxycarboxylic acid herbicide over the sensor chip.

• Data Acquisition: Measure the change in the refractive index at the surface as the herbicide binds to the immobilized receptor.

• Kinetic Analysis: Analyze the association and dissociation rates to determine the dissociation constant (Kd). A lower Kd value indicates a higher binding affinity.[2]

Workflow for SPR-based auxin herbicide binding assay.

In Vivo Aux/IAA Degradation Assay

This protocol describes a live-imaging approach to monitor the degradation of Aux/IAA proteins in response to herbicide treatment.

Methodology:

• Plant Material: Utilize transgenic Arabidopsis thaliana lines expressing an Aux/IAA protein fused to a fluorescent reporter (e.g., VENUS) under an inducible promoter.[2]

• Seedling Growth: Grow seedlings vertically on agar plates for 5-7 days.

• Herbicide Treatment: Treat the seedlings with the pyridyloxycarboxylic acid herbicide at a predetermined concentration.

• Microscopy: Mount the seedlings on a microscope slide and perform time-lapse confocal microscopy to capture the fluorescence signal in the root cells over time.

• Image Analysis: Quantify the fluorescence intensity in the nucleus of the cells at each time point.

• Data Visualization: Plot the normalized fluorescence intensity over time to visualize the degradation kinetics of the Aux/IAA protein.[2]

Workflow for in vivo Aux/IAA degradation assay.

RNA-Seq for Gene Expression Analysis

This protocol provides a general workflow for analyzing global changes in gene expression in response to herbicide treatment.

Methodology:

• Plant Treatment and Tissue Collection: Treat plants with the herbicide at a specific concentration and for a defined time course. Include a mock-treated control. Harvest the tissue of interest and immediately freeze it in liquid nitrogen.[2]

• RNA Extraction: Extract total RNA from the collected tissue samples.

• Library Preparation: Prepare sequencing libraries from the extracted RNA, which includes mRNA purification, fragmentation, cDNA synthesis, and adapter ligation.

• Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform.

• Data Analysis:

  • Quality Control: Assess the quality of the raw sequencing reads.

  • Read Mapping: Align the reads to a reference genome.

  • Differential Gene Expression Analysis: Identify genes that are significantly up- or down-regulated in the herbicide-treated samples compared to the control.

  • Functional Annotation and Enrichment Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG) on the differentially expressed genes to identify over-represented biological processes and pathways.[2]

Workflow for RNA-Seq analysis of herbicide-treated plants.

Conclusion

The mode of action of pyridyloxycarboxylic acid herbicides is a complex process centered on the overstimulation of the natural auxin signaling pathway.[2] By binding to TIR1/AFB receptors, these herbicides trigger the degradation of Aux/IAA repressors, leading to massive deregulation of gene expression.[3][4] This primary action is further compounded by the induced production of ethylene and ABA, which together orchestrate the physiological responses of uncontrolled growth, epinasty, senescence, and ultimately, plant death.[2] A thorough understanding of these molecular mechanisms is crucial for the development of new herbicidal compounds and for managing the evolution of herbicide resistance in weed populations.

References

• 1. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 2. benchchem.com [benchchem.com]
• 3. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. mdpi.com [mdpi.com]
• 6. Determining Exposure to Auxin-Like Herbicides. I. Quantifying Injury to Cotton and Soybean1 | Semantic Scholar [semanticscholar.org]
• 7. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 8. The differential binding and biological efficacy of auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]

Initial Toxicological Screening of Fluchloraminopyr: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the standard procedures and methodologies for the initial toxicological screening of a new chemical entity, using the novel herbicide Fluchloraminopyr as a case study. As of the latest available information, specific toxicological data for Fluchloraminopyr is not publicly accessible. Therefore, this guide outlines the expected experimental protocols and data endpoints based on internationally accepted guidelines, primarily those from the Organisation for Economic Co-operation and Development (OECD).

Introduction to Fluchloraminopyr

Fluchloraminopyr is a new-generation systemic burndown herbicide with long-lasting residual activity.[1] Developed by the Chinese company Qingdao Kingagroot Chemical Co., Ltd., it belongs to the pyridine herbicide class.[1][2][3] Its proherbicide, Fluchloraminopyr-tefuryl, is a non-selective systemic auxin herbicide.[4] Given its recent introduction, a thorough toxicological evaluation is essential to characterize its potential risks to human health and the environment. The process of bringing a new pesticide to market involves extensive research and testing, starting with an initial evaluation of its activity against pests and preliminary toxicological screening.[5]

The Toxicological Screening Process

The initial toxicological screening of a new herbicide like Fluchloraminopyr follows a tiered approach, beginning with acute toxicity studies and progressing to more complex evaluations such as sub-chronic, genotoxicity, and developmental/reproductive toxicity assessments.[5][6] This process is guided by standardized protocols to ensure data quality and comparability across different laboratories and regulatory agencies.

The following sections detail the typical experimental protocols for each key area of toxicological assessment.

Data Presentation

Due to the absence of specific public data for Fluchloraminopyr, the following tables are presented as templates that would be populated with experimental results during its toxicological evaluation.

Table 1: Acute Toxicity Profile of Fluchloraminopyr (Hypothetical Data)

Test	Species	Route of Administration	LD50/LC50 Value	GHS Category
Acute Oral Toxicity	Rat	Oral	Data not available	To be determined
Acute Dermal Toxicity	Rat/Rabbit	Dermal	Data not available	To be determined
Acute Inhalation Toxicity	Rat	Inhalation	Data not available	To be determined
Skin Irritation/Corrosion	Rabbit	Dermal	Data not available	To be determined
Eye Irritation/Corrosion	Rabbit	Ocular	Data not available	To be determined

Table 2: Sub-chronic Toxicity Profile of Fluchloraminopyr (Hypothetical Data)

Study	Species	Duration	NOAEL (No-Observed-Adverse-Effect Level)	LOAEL (Lowest-Observed-Adverse-Effect Level)	Target Organs
90-Day Oral Toxicity	Rat	90 days	Data not available	Data not available	To be determined

Table 3: Genotoxicity Profile of Fluchloraminopyr (Hypothetical Data)

Assay	Test System	Metabolic Activation (S9)	Result
Bacterial Reverse Mutation (Ames Test)	S. typhimurium & E. coli strains	With and Without	Data not available
In Vitro Micronucleus Test	Mammalian Cells (e.g., CHO, Human Lymphocytes)	With and Without	Data not available

Table 4: Developmental and Reproductive Toxicity Profile of Fluchloraminopyr (Hypothetical Data)

Study	Species	NOAEL (Maternal Toxicity)	NOAEL (Developmental/Reproductive Toxicity)	Key Findings
Prenatal Developmental Toxicity	Rat/Rabbit	Data not available	Data not available	To be determined
Reproduction/Developmental Toxicity Screening	Rat	Data not available	Data not available	To be determined

Experimental Protocols

The following are detailed methodologies for the key toxicological studies that would be conducted for a new herbicide like Fluchloraminopyr, based on OECD guidelines.

Acute Toxicity Studies

Acute toxicity tests provide information on the potential health hazards arising from short-term exposure.[6]

• Principle: To determine the short-term toxicity of a substance following a single oral dose. The OECD provides three alternative methods: the Fixed Dose Procedure (TG 420), the Acute Toxic Class Method (TG 423), and the Up-and-Down Procedure (TG 425).[7] The Acute Toxic Class Method is a stepwise procedure using a minimum number of animals to classify a substance based on its acute toxicity.[8]

• Test Animals: Typically, young adult rats of a single sex (usually females) are used.[8][9]

• Procedure:

  • Animals are fasted prior to dosing.[8]

  • The test substance is administered by gavage in a single dose.[9]

  • A stepwise procedure is used, starting with a dose expected to produce some signs of toxicity.[9] Depending on the outcome (mortality or survival), the next step involves dosing at a higher or lower fixed dose level (e.g., 5, 50, 300, 2000 mg/kg).[9]

  • Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[8]

  • A gross necropsy is performed on all animals at the end of the study.

• Data Analysis: The LD50 (median lethal dose) is estimated, and the substance is classified according to the Globally Harmonised System (GHS).[7]

Sub-chronic Toxicity Studies

These studies evaluate the effects of repeated exposure to a substance over a longer period.

• Principle: To characterize the toxic effects of a substance following repeated oral administration for 90 days.[10]

• Test Animals: Typically, Sprague-Dawley rats are used. At least 10 males and 10 females per dose group are recommended.

• Procedure:

  • The test substance is administered daily in graduated doses to several groups of animals for 90 days. Administration can be via gavage, in the diet, or in drinking water.[11]

  • At least three dose levels and a control group are used.

  • Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are measured weekly.

  • Hematology, clinical biochemistry, and urinalysis are performed at the end of the study.

  • At termination, a full necropsy is conducted, and selected organs are weighed and examined histopathologically.

• Data Analysis: The No-Observed-Adverse-Effect Level (NOAEL) and the Lowest-Observed-Adverse-Effect Level (LOAEL) are determined. Target organs for toxicity are identified.[10]

Genotoxicity Studies

Genotoxicity assays are performed to assess the potential of a substance to cause damage to genetic material.

• Principle: This in vitro assay uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations, which result in a reversion to a state where the bacteria can synthesize the required amino acid and form colonies on a minimal medium.[12][13][14]

• Procedure:

  • Several strains of bacteria are used to detect different types of mutations.[12]

  • The test substance is tested at a range of concentrations, both with and without an exogenous metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.[15]

  • The bacteria, test substance, and S9 mix (if applicable) are incubated together and then plated on a minimal agar medium.[14]

  • After incubation for 48-72 hours, the number of revertant colonies is counted.[15]

• Data Analysis: A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies that is at least two to three times higher than the solvent control.[15]

• Principle: This test detects damage to chromosomes or the mitotic apparatus by identifying micronuclei in the cytoplasm of interphase cells. Micronuclei are small, membrane-bound bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[16][17][18]

• Test System: Cultured mammalian cells, such as human peripheral blood lymphocytes or Chinese Hamster Ovary (CHO) cells, are used.[17][19]

• Procedure:

  • Cell cultures are exposed to at least three concentrations of the test substance, with and without metabolic activation (S9).[19]

  • Treatment duration is typically 3 to 6 hours with S9 and a longer period (e.g., 24 hours) without S9.[17]

  • Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which allows for the identification of cells that have completed one nuclear division.[16][19]

  • Cells are harvested, fixed, and stained, and the frequency of micronucleated cells is determined by microscopic analysis. At least 2000 cells per concentration are scored.[17]

• Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates a genotoxic effect.

Developmental and Reproductive Toxicity Screening

These studies provide initial information on the potential effects of a substance on reproduction and development.

• Principle: This screening test provides information on the effects of a chemical on male and female reproductive performance, including gonadal function, mating, conception, parturition, and early postnatal development.[20][21]

• Test Animals: Typically rats are used, with at least 10 animals of each sex per group.[22]

• Procedure:

  • The test substance is administered in graduated doses to several groups of males and females.[22] Males are dosed for a minimum of four weeks (including two weeks prior to mating), and females are dosed throughout the study (approximately 63 days).[22]

  • Animals are mated, and the females are allowed to litter and nurse their pups.

  • Observations include clinical signs, body weight, food consumption, mating and fertility parameters, and litter data (number of pups, survival, and weight).

  • A gross necropsy and histopathology of reproductive organs are performed on the parent animals. Pups are also examined.

• Data Analysis: The findings are evaluated to determine any adverse effects on reproduction and development and to establish a NOAEL.[22]

Mandatory Visualizations

Caption: General workflow for the initial toxicological screening of a new herbicide.

Caption: Hypothetical signaling pathway for a pyridine herbicide's mode of action.

Conclusion

The initial toxicological screening of a new herbicide such as Fluchloraminopyr is a rigorous, multi-faceted process governed by standardized international guidelines. While specific data for Fluchloraminopyr is not yet in the public domain, this guide provides a detailed framework of the necessary studies, from acute toxicity to genotoxicity and developmental/reproductive screening. The data generated from these studies are critical for regulatory agencies to assess the potential risks to human health and establish safe handling and exposure limits. For researchers and professionals in drug and chemical development, understanding these foundational toxicological principles and experimental designs is paramount for ensuring the safety of new chemical entities.

References

• 1. Fluchloraminopyr [sitem.herts.ac.uk]
• 2. Qingdao Kingagroot Chemical Compound Co. Ltd.:Company Profile & Technical Research,Competitor Monitor,Market Trends - Discovery | PatSnap [discovery.patsnap.com]
• 3. Fluchloraminopyr & Fluchloraminopyr-tefuryl- New Herbicide Candidate from Chinese Player Qingdao Kingagroot Chemical – ISO Published in June 2022 – News & Updates [chemrobotics.in]
• 4. kingagroot.com [kingagroot.com]
• 5. webdoc.agsci.colostate.edu [webdoc.agsci.colostate.edu]
• 6. Methods for Toxicity Testing - Pesticides in the Diets of Infants and Children - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. oecd.org [oecd.org]
• 10. testinglab.com [testinglab.com]
• 11. ifif.org [ifif.org]
• 12. nib.si [nib.si]
• 13. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 14. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
• 15. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 16. oecd.org [oecd.org]
• 17. criver.com [criver.com]
• 18. oecd.org [oecd.org]
• 19. nucro-technics.com [nucro-technics.com]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 21. oecd.org [oecd.org]
• 22. oecd.org [oecd.org]

Protocols & Analytical Methods

Application Note & Protocol: Quantification of Fluchloraminopyr in Soil using UHPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluchloraminopyr is a novel herbicide used for the control of broad-leaved weeds. Understanding its fate and persistence in the soil is crucial for environmental risk assessment and ensuring food safety. This application note provides a detailed protocol for the quantification of fluchloraminopyr in soil matrices using a robust and sensitive Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method. The protocol is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction technique, which offers excellent recovery and cleanup for a broad range of pesticides in complex matrices like soil.[1][2]

Experimental Protocols

Materials and Reagents

• Fluchloraminopyr analytical standard (≥98% purity)

• Acetonitrile (ACN), HPLC or LC-MS grade

• Water, HPLC or LC-MS grade

• Formic acid (FA), LC-MS grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium citrate dihydrate

• Disodium hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• 2 mL autosampler vials

• Syringe filters (0.22 µm)

Equipment

• UHPLC system coupled with a triple quadrupole mass spectrometer

• High-speed centrifuge

• Vortex mixer

• Analytical balance

• Sample homogenizer (e.g., Geno/Grinder)

Sample Preparation: Modified QuEChERS Method

The QuEChERS method is a simple and effective two-step process involving extraction and cleanup.[3]

1. Extraction

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. For dry soil, weigh 3 g and add 7 mL of water, vortex briefly, and allow to hydrate for 30 minutes.[4]

• Add 10 mL of 1% acetic acid in acetonitrile to the tube.

• Add the appropriate amount of fluchloraminopyr standard solution for spiking (for recovery studies and matrix-matched calibration).

• Add the QuEChERS extraction salt packet containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate.

• Immediately cap the tube and shake vigorously for 1 minute. A mechanical shaker can be used for 5 minutes to ensure thorough extraction.[4]

• Centrifuge the tube at ≥ 3000 rcf for 5 minutes.[4]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 sorbent.

• Vortex the tube for 1 minute.

• Centrifuge at a high rcf (e.g., ≥ 5000) for 2 minutes.[4]

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis

UHPLC Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions for Fluchloraminopyr

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Fluchloraminopyr (Quantifier)	[Value to be determined]	[Value to be determined]	0.05	[Value to be determined]	[Value to be determined]
Fluchloraminopyr (Qualifier)	[Value to be determined]	[Value to be determined]	0.05	[Value to be determined]	[Value to be determined]
Note: Specific MRM transitions, cone voltages, and collision energies for fluchloraminopyr need to be optimized by infusing a standard solution of the analyte into the mass spectrometer. The values provided here are placeholders and should be experimentally determined for optimal sensitivity and specificity.

Data Presentation

The quantitative data for the method validation should be summarized in the following tables.

Table 1: Method Validation Summary for Fluchloraminopyr in Soil

Parameter	Result
Linearity Range (µg/kg)	e.g., 1 - 100
Correlation Coefficient (r²)	>0.99
Limit of Detection (LOD) (µg/kg)	[Value to be determined]
Limit of Quantification (LOQ) (µg/kg)	[Value to be determined]

Table 2: Accuracy and Precision of Fluchloraminopyr Quantification in Soil

Spiking Level (µg/kg)	Mean Recovery (%) (n=6)	Relative Standard Deviation (RSD) (%)
Low (e.g., 5 µg/kg)	[Value to be determined]	[Value to be determined]
Medium (e.g., 20 µg/kg)	[Value to be determined]	[Value to be determined]
High (e.g., 50 µg/kg)	[Value to be determined]	[Value to be determined]

Experimental Workflow Diagram

Caption: Workflow for Fluchloraminopyr Quantification in Soil.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of fluchloraminopyr in soil using a modified QuEChERS extraction method followed by UHPLC-MS/MS analysis. The method is designed to be robust, sensitive, and suitable for high-throughput laboratory settings. Proper method validation, including the determination of linearity, LOD, LOQ, accuracy, and precision, is essential to ensure reliable and accurate results. The provided workflow and tables serve as a template for researchers to develop and validate their own methods for the analysis of fluchloraminopyr in soil and similar environmental matrices.

References

• 1. weber.hu [weber.hu]
• 2. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 4. unitedchem.com [unitedchem.com]

Application Notes and Protocols for the Analysis of Fluchloraminopyr and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluchloraminopyr is a recently developed herbicide, and as with many agrochemicals, the analysis of its residues and metabolic fate in the environment is crucial for regulatory assessment and ensuring food safety. This document provides a comprehensive overview of the analytical standards available for Fluchloraminopyr and outlines detailed protocols for its extraction and analysis from various matrices, with a focus on soil and water samples. Furthermore, it addresses the current understanding of its primary metabolites.

Fluchloraminopyr, with the IUPAC name (2R)-2-[(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]propanoic acid, is effective for weed control.[1] However, its environmental persistence and the potential toxicity of its degradation products are of scientific interest. Recent studies have shown that Fluchloraminopyr degrades in soil through processes such as oxidation, dechlorination, hydroxylation, and acetylation, leading to the formation of several transformation products.[2] Notably, two of its metabolites, designated as M267 and M221, have been reported to exhibit higher acute oral toxicity to terrestrial organisms than the parent compound.[2]

Analytical Standards

The availability of high-purity analytical standards is fundamental for the accurate quantification of pesticide residues.

Fluchloraminopyr:

Certified reference material for Fluchloraminopyr is commercially available from suppliers of analytical standards. It is crucial to obtain a certificate of analysis with the standard to ensure its purity and identity.

Table 1: Analytical Standard for Fluchloraminopyr

Compound Name	CAS Number	Molecular Formula	Supplier Example
Fluchloraminopyr	2445980-81-2	C8H7Cl2FN2O3	LGC Standards

Fluchloraminopyr Metabolites:

Proposed Degradation Pathway of Fluchloraminopyr

The following diagram illustrates the proposed degradation pathway of Fluchloraminopyr in soil, based on the identified transformation reactions. The exact structures of all metabolites are not fully elucidated in publicly available literature; therefore, this pathway represents a logical sequence of the described chemical modifications.

Caption: Proposed degradation pathway of Fluchloraminopyr in soil.

Experimental Protocols

The following protocols provide detailed methodologies for the extraction and analysis of Fluchloraminopyr from soil and water samples. These methods are based on the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction technique followed by analysis using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

Protocol 1: Analysis of Fluchloraminopyr in Soil Samples

This protocol is designed for the extraction and quantification of Fluchloraminopyr residues in soil.

1. Materials and Reagents:

• Fluchloraminopyr analytical standard

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid, analytical grade

• Anhydrous magnesium sulfate (MgSO4)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Syringe filters (0.22 µm)

2. Experimental Workflow:

Caption: Workflow for Fluchloraminopyr analysis in soil.

3. Procedure:

• Sample Preparation:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Vortex vigorously for 1 minute.

  • Add 4 g of anhydrous MgSO4 and 1 g of NaCl.

  • Immediately vortex for 1 minute to prevent salt agglomeration.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer the supernatant to a 15 mL centrifuge tube containing 150 mg of PSA and 150 mg of C18 sorbent.

  • Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

4. LC-MS/MS Parameters (Example):

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to ensure separation from matrix interferences.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• MRM Transitions: Specific precursor and product ions for Fluchloraminopyr need to be determined by infusing a standard solution.

Protocol 2: Analysis of Fluchloraminopyr in Water Samples

This protocol is suitable for the determination of Fluchloraminopyr in various water sources.

1. Materials and Reagents:

• Fluchloraminopyr analytical standard

• Methanol, HPLC grade

• Water, HPLC grade

• Formic acid, analytical grade

• Solid-phase extraction (SPE) cartridges (e.g., C18, 500 mg)

• Syringe filters (0.22 µm)

2. Experimental Workflow:

Caption: Workflow for Fluchloraminopyr analysis in water.

3. Procedure:

• Sample Preparation and Solid-Phase Extraction (SPE):

  • Filter the water sample (500 mL) to remove any particulate matter.

  • Acidify the sample to pH ~3 with formic acid.

  • Condition an SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC water.

  • Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of HPLC water to remove interferences.

  • Elute the analyte with 5 mL of methanol.

• Final Extract Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition.

  • Filter through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

4. LC-MS/MS Parameters:

• The LC-MS/MS parameters can be the same as those described in Protocol 1.

Data Presentation and Method Validation

For quantitative analysis, a calibration curve should be prepared using the Fluchloraminopyr analytical standard in a solvent and, ideally, in a matrix-matched standard to account for matrix effects. The performance of the analytical method should be validated according to established guidelines (e.g., SANCO/12682/2019) by evaluating parameters such as linearity, limit of quantification (LOQ), accuracy (recovery), and precision (repeatability and reproducibility).

Table 2: Example of Method Validation Parameters for Fluchloraminopyr Analysis

Parameter	Acceptance Criteria	Example Result
Linearity (R²)	> 0.99	0.998
LOQ	Signal-to-noise > 10	0.01 mg/kg
Recovery	70-120%	95%
Repeatability (RSDr)	< 20%	< 10%
Reproducibility (RSDR)	< 20%	< 15%

Conclusion

The analytical methods described provide a robust framework for the determination of Fluchloraminopyr in environmental samples. While the analysis of the parent compound is straightforward with the availability of a certified reference standard, the quantification of its metabolites remains a challenge due to the lack of commercial standards. Further research is needed to synthesize and certify these metabolite standards to enable comprehensive environmental risk assessments. The provided protocols, based on the QuEChERS and SPE methodologies, offer a solid starting point for laboratories involved in pesticide residue monitoring.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. Degradation of a novel herbicide fluchloraminopyr in soil: Dissipation kinetics, degradation pathways, transformation products identification and ecotoxicity assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Evaluating the Efficacy of Fluchloraminopyr in Greenhouse Trials

Application Notes and Protocols

Introduction

Fluchloraminopyr is a new-generation, non-selective systemic auxin herbicide designed for the control of a broad spectrum of weeds, including those resistant to other common herbicides.[1] As a synthetic auxin, it mimics the plant hormone indole-3-acetic acid (IAA), leading to unregulated growth and ultimately, plant death. This document provides a detailed protocol for conducting greenhouse trials to evaluate the efficacy of Fluchloraminopyr. These guidelines are intended for researchers, scientists, and professionals in the field of weed science and herbicide development. Adherence to this protocol will ensure the generation of robust and reproducible data.

Objective

To establish a standardized greenhouse protocol to assess the herbicidal efficacy of Fluchloraminopyr on selected weed species. This includes determining the dose-response relationship, evaluating phytotoxicity symptoms, and quantifying the impact on plant biomass.

Materials and Equipment

• Test Substance: Technical grade Fluchloraminopyr and/or formulated product.

• Target Weeds: Seeds of relevant weed species (e.g., Conyza canadensis, Amaranthus retroflexus, Echinochloa crus-galli).

• Pots and Trays: Uniform pots (e.g., 10 cm diameter) and trays for bottom watering.

• Growth Medium: A standardized, sterile potting mix (e.g., peat, perlite, and vermiculite in a 2:1:1 ratio).

• Greenhouse: A controlled environment with adjustable temperature, humidity, and photoperiod.

• Spraying Equipment: A calibrated laboratory track sprayer with a flat-fan nozzle.

• Personal Protective Equipment (PPE): Safety glasses, gloves, lab coat.

• Measurement Tools: Analytical balance, rulers, calipers, plant labels, and a camera for documentation.

• Data Collection Tools: Software for data recording and statistical analysis.

Experimental Design

A randomized complete block design (RCBD) is recommended to minimize the effects of environmental gradients within the greenhouse.

• Treatments: Include a negative control (untreated), a vehicle control (if a solvent is used for the technical grade Fluchloraminopyr), and at least five rates of Fluchloraminopyr. The application rates should bracket the recommended field rate of 162-360 g a.i./ha.[1]

• Replicates: A minimum of four replicates for each treatment group.

• Experimental Unit: Each pot containing a single plant is considered an experimental unit.

Experimental Procedures

5.1. Plant Preparation

• Fill pots with the prepared growth medium and moisten it.

• Sow seeds of the target weed species at a uniform depth.

• Thin seedlings to one plant per pot once they have reached the first true leaf stage.

• Allow plants to grow to a consistent developmental stage (e.g., 2-4 true leaves) before herbicide application.

• Water the plants as needed, avoiding overwatering.

5.2. Herbicide Preparation and Application

• Prepare stock solutions of Fluchloraminopyr. For formulated products, follow the manufacturer's dilution instructions. For technical grade material, a suitable solvent and surfactant may be required.

• Calibrate the laboratory sprayer to deliver a consistent volume (e.g., 200 L/ha).

• Arrange the pots in the randomized complete block design within the spray chamber.

• Apply the respective herbicide treatments to the plants.

• Return the treated plants to the greenhouse and maintain them under controlled conditions.

5.3. Post-Treatment Care and Observation

• Water the plants via subirrigation to avoid washing the herbicide off the foliage.

• Monitor the plants regularly for the development of phytotoxicity symptoms.

• Data collection should occur at predefined intervals (e.g., 3, 7, 14, and 21 days after treatment - DAT).

Data Collection and Efficacy Assessment

6.1. Visual Injury Assessment

Visually assess the percentage of weed control using a scale of 0% (no effect) to 100% (complete plant death). This assessment should be conducted at each time point by the same trained individual to maintain consistency.

6.2. Plant Height and Growth Inhibition

Measure the height of each plant from the soil surface to the apical meristem. Calculate the percentage of growth inhibition relative to the untreated control.

6.3. Biomass Measurement

At the final assessment (e.g., 21 DAT), carefully remove the above-ground portion of each plant. Determine the fresh weight immediately. Subsequently, dry the plant material in an oven at 70°C for 72 hours, or until a constant weight is achieved, to determine the dry weight.

6.4. Data Analysis

Analyze the collected data using appropriate statistical methods, such as Analysis of Variance (ANOVA), followed by a suitable post-hoc test (e.g., Tukey's HSD) to compare treatment means. Dose-response curves can be generated to calculate the GR₅₀ (the herbicide rate that causes a 50% reduction in plant growth).

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Visual Injury Assessment of Target Weeds at Different Days After Treatment (DAT) with Fluchloraminopyr.

Treatment (g a.i./ha)	3 DAT (%)	7 DAT (%)	14 DAT (%)	21 DAT (%)
Untreated Control	0	0	0	0
Vehicle Control	0	0	0	0
Rate 1
Rate 2
Rate 3
Rate 4
Rate 5

Table 2: Plant Height and Growth Inhibition of Target Weeds 21 Days After Treatment (DAT) with Fluchloraminopyr.

Treatment (g a.i./ha)	Mean Plant Height (cm)	Standard Deviation	Growth Inhibition (%)
Untreated Control	0
Vehicle Control
Rate 1
Rate 2
Rate 3
Rate 4
Rate 5

Table 3: Fresh and Dry Biomass of Target Weeds 21 Days After Treatment (DAT) with Fluchloraminopyr.

Treatment (g a.i./ha)	Mean Fresh Weight (g)	Standard Deviation	Mean Dry Weight (g)	Standard Deviation	Biomass Reduction (%)
Untreated Control	0
Vehicle Control
Rate 1
Rate 2
Rate 3
Rate 4
Rate 5

Visualizations

Caption: Experimental workflow for greenhouse efficacy testing of Fluchloraminopyr.

Caption: Simplified signaling pathway of auxin and its disruption by Fluchloraminopyr.

References

• 1. kingagroot.com [kingagroot.com]

Application Notes and Protocols for Assessing Fluchloraminopyr Uptake and Translocation in Weeds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the uptake and translocation of Fluchloraminopyr, a systemic auxin herbicide, in various weed species. The following sections detail the principles of Fluchloraminopyr movement in plants, protocols for its quantification, and methods for visualizing its distribution.

Introduction to Fluchloraminopyr

Fluchloraminopyr-tefuryl is a new-generation, non-selective systemic auxin herbicide.[1] As a systemic herbicide, its efficacy is dependent on its absorption by the weed and subsequent translocation to its sites of action. Understanding the dynamics of uptake and translocation is crucial for optimizing its application, determining its spectrum of activity, and managing potential resistance. The methods described herein are based on established techniques for studying herbicide physiology, adapted for the specific investigation of Fluchloraminopyr.

Experimental Principles

The assessment of Fluchloraminopyr uptake and translocation typically involves the use of a radiolabeled form of the active ingredient (e.g., ¹⁴C-Fluchloraminopyr) to enable sensitive and accurate tracking within the plant. The general workflow involves treating a specific part of the plant (usually a mature leaf) with the radiolabeled herbicide and then, after a set incubation period, harvesting the plant and sectioning it into various parts (e.g., treated leaf, other leaves, stem, roots) to quantify the amount of radioactivity in each part. This allows for the determination of the rate of uptake into the treated leaf and the extent of translocation to other plant tissues.

Protocol 1: Quantification of Fluchloraminopyr Uptake and Translocation using a Radiolabeled Tracer

This protocol details the procedure for quantifying the amount of Fluchloraminopyr absorbed by a weed and its distribution throughout the plant.

Materials:

• ¹⁴C-labeled Fluchloraminopyr of known specific activity

• Weed seedlings (e.g., Amaranthus retroflexus, Conyza canadensis) at the 3-4 leaf stage

• Microsyringe

• Glasshouse or controlled environment chamber

• Plant pots and soil mix

• Liquid Scintillation Counter (LSC)

• Scintillation vials and cocktail

• Biological sample oxidizer

• Foliar surface wash solution (e.g., acetone:water, 1:1 v/v)

• Analytical balance

Procedure:

• Plant Culture: Grow weed seedlings in pots in a glasshouse or controlled environment chamber to the 3-4 leaf stage.

• Herbicide Application:

  • Prepare a treatment solution of ¹⁴C-Fluchloraminopyr at a concentration equivalent to the recommended field application rate.

  • Using a microsyringe, apply a single 10 µL droplet of the treatment solution to the adaxial surface of the third true leaf of each seedling.[2]

• Incubation: Place the treated plants back into the controlled environment chamber for various time points (e.g., 6, 24, 48, 72 hours).

• Harvesting and Washing:

  • At each time point, carefully excise the treated leaf.

  • Wash the surface of the treated leaf with 2 mL of the foliar surface wash solution to remove any unabsorbed ¹⁴C-Fluchloraminopyr. Collect the wash solution in a scintillation vial.

• Sectioning: Divide the rest of the plant into the following sections:

  • Above the treated leaf (younger leaves and apex)

  • Below the treated leaf (older leaves and stem)

  • Roots (carefully washed to remove soil)

• Quantification of Radioactivity:

  • Add scintillation cocktail to the vial containing the leaf wash and quantify the radioactivity using an LSC. This represents the amount of unabsorbed herbicide.

  • Place the washed treated leaf and the other plant sections into separate combustion cones.

  • Combust the plant tissue samples using a biological sample oxidizer. The resulting ¹⁴CO₂ is trapped in a scintillation cocktail.

  • Quantify the radioactivity in each sample using an LSC.

• Data Analysis:

  • Calculate the total amount of ¹⁴C recovered for each plant.

  • Express the amount of radioactivity in the leaf wash and each plant section as a percentage of the total applied radioactivity.

  • Uptake is calculated as the total applied radioactivity minus the radioactivity recovered in the leaf wash.

  • Translocation is calculated as the percentage of absorbed radioactivity that has moved out of the treated leaf into other plant parts.

Protocol 2: Visualization of Fluchloraminopyr Translocation by Autoradiography

This protocol allows for the qualitative visualization of Fluchloraminopyr distribution within the weed.

Materials:

• Plants treated with ¹⁴C-Fluchloraminopyr as described in Protocol 1.

• Plant press

• X-ray film or phosphor imaging screen

• Developer and fixer for X-ray film, or a phosphor imager system

Procedure:

• Plant Preparation: At the desired time points after treatment with ¹⁴C-Fluchloraminopyr, carefully uproot the entire plant and wash the roots gently to remove soil.

• Pressing and Drying: Arrange the plant on a sheet of paper, spreading out the leaves and roots to minimize overlap. Press the plant flat and dry it in a plant press at 60°C until all moisture is removed.

• Autoradiography:

  • In a darkroom, place the dried, pressed plant in direct contact with a sheet of X-ray film or a phosphor imaging screen in a light-tight cassette.

  • Expose the film/screen for a sufficient period (this may range from a few days to several weeks depending on the amount of radioactivity).

• Image Development:

  • If using X-ray film, develop the film according to the manufacturer's instructions.

  • If using a phosphor imaging screen, scan the screen using a phosphor imager to generate a digital image.

• Image Analysis: The resulting autoradiograph will show the distribution of the radiolabeled Fluchloraminopyr. Darker areas on the film or more intense signals on the phosphor image correspond to higher concentrations of the herbicide.

Data Presentation

The following tables present hypothetical data for Fluchloraminopyr uptake and translocation in a susceptible and a tolerant weed species.

Table 1: Uptake of ¹⁴C-Fluchloraminopyr in Susceptible and Tolerant Weeds (% of Applied)

Time (Hours)	Susceptible Species (Amaranthus retroflexus)	Tolerant Species (Conyza canadensis)
6	25.3 ± 2.1	15.8 ± 1.9
24	55.7 ± 4.3	38.2 ± 3.5
48	78.9 ± 5.6	55.1 ± 4.8
72	85.2 ± 6.1	62.5 ± 5.2

Table 2: Translocation of ¹⁴C-Fluchloraminopyr 72 Hours After Treatment (% of Absorbed)

Plant Part	Susceptible Species (Amaranthus retroflexus)	Tolerant Species (Conyza canadensis)
Treated Leaf	30.1 ± 3.3	65.4 ± 5.9
Above Treated Leaf	28.5 ± 2.9	12.3 ± 1.8
Below Treated Leaf	21.7 ± 2.5	15.1 ± 2.0
Roots	19.7 ± 2.1	7.2 ± 1.1

Visualizations

Caption: Experimental workflow for assessing Fluchloraminopyr uptake and translocation.

Caption: Generalized signaling pathway for auxin herbicides like Fluchloraminopyr.

References

• 1. kingagroot.com [kingagroot.com]
• 2. Absorption, translocation and metabolism of glyphosate by plants tolerant and susceptible to this herbicide - Advances in Weed Science [awsjournal.org]

Application Notes and Protocols for QuEChERS Extraction of Fluchloraminopyr Residue in Crops

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluchloraminopyr is a novel herbicide used for the control of a broad spectrum of weeds in various agricultural settings.[1] As with any agricultural chemical, monitoring its residues in food crops is crucial for ensuring consumer safety and regulatory compliance. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a widely adopted sample preparation technique for the analysis of pesticide residues in food matrices due to its simplicity, speed, and effectiveness.[2][3][4]

These application notes provide a comprehensive overview and a detailed protocol for the extraction of Fluchloraminopyr residues from various crop matrices using the QuEChERS method, followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS). While specific validated data for Fluchloraminopyr is not widely available in public literature, this document outlines a robust, general-purpose protocol based on established QuEChERS methodologies for similar analytes, which can be validated for the specific needs of the user.

Principle of the Method

The QuEChERS method involves a two-step process:

• Extraction: The crop sample is first homogenized. A subsample is then extracted with acetonitrile, a water-miscible solvent, in the presence of high-ionic-strength salts (e.g., magnesium sulfate, sodium chloride).[4][5] This partitioning step separates the acetonitrile layer, containing the pesticides, from the aqueous and solid components of the sample.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is then cleaned up using a mixture of sorbents to remove interfering matrix components such as pigments, sugars, and fatty acids.[2][6] A common sorbent combination is primary secondary amine (PSA) for removing polar interferences and magnesium sulfate to absorb residual water.[6] The final cleaned extract is then ready for instrumental analysis.

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (HPLC or residue analysis grade), Acetone (residue analysis grade), n-Hexane (residue analysis grade), Methanol (HPLC grade).

• Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), trisodium citrate dihydrate, disodium hydrogen citrate sesquihydrate. All salts should be of analytical reagent grade.

• d-SPE Sorbents: Primary secondary amine (PSA), C18.

• Standards: Certified reference standard of Fluchloraminopyr.

• Reagent Water: Purified water (e.g., Milli-Q or equivalent).

• Equipment: High-speed blender/homogenizer, centrifuge capable of >3000 x g, vortex mixer, nitrogen evaporator, analytical balance, volumetric flasks, pipettes, syringes, and 0.22 µm syringe filters.

Sample Preparation and Extraction

• Homogenization: Weigh a representative portion of the crop sample and homogenize it to a uniform consistency using a high-speed blender. For dry commodities, it may be necessary to add a specific amount of purified water before homogenization.

• Weighing: Accurately weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Fortification (for recovery studies): For method validation, spike the blank sample with a known concentration of Fluchloraminopyr standard solution.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[5]

  • Immediately cap the tube and shake vigorously for 1 minute. This can be done manually or using a mechanical shaker.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.[5]

d-SPE Cleanup

• Transfer: Carefully transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL d-SPE tube containing the appropriate cleanup sorbents (e.g., 900 mg MgSO₄ and 150 mg PSA).

• Shaking and Centrifugation: Cap the d-SPE tube and shake vigorously for 30 seconds. Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract: The supernatant is the final cleaned extract.

Instrumental Analysis (LC-MS/MS)

• Preparation for Injection: Take an aliquot of the final extract and, if necessary, evaporate it to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., methanol/water).[5] Filter the reconstituted solution through a 0.22 µm syringe filter into an autosampler vial.

• LC-MS/MS Conditions (General Example):

  • LC Column: A C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm) is commonly used for pesticide analysis.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with an electrospray ionization (ESI) source in positive mode is typically suitable for this class of compounds. Specific MRM transitions for Fluchloraminopyr would need to be determined by infusing a standard solution of the analyte.

Data Presentation

While specific quantitative data for Fluchloraminopyr is not available in the reviewed literature, a typical validation study for a pesticide using QuEChERS would generate data similar to that presented in the tables below. These tables are provided as templates for reporting validation results for Fluchloraminopyr analysis in various crop matrices.

Table 1: Method Performance for Fluchloraminopyr in Various Crop Matrices (Template)

Crop Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %) (n=5)
High Water Content
e.g., Tomato	0.01	[Data to be generated]	[Data to be generated]
0.1	[Data to be generated]	[Data to be generated]
High Sugar/Acid Content
e.g., Orange	0.01	[Data to be generated]	[Data to be generated]
0.1	[Data to be generated]	[Data to be generated]
High Starch/Protein Content
e.g., Wheat	0.01	[Data to be generated]	[Data to be generated]
0.1	[Data to be generated]	[Data to be generated]
High Fat Content
e.g., Soybean	0.01	[Data to be generated]	[Data to be generated]
0.1	[Data to be generated]	[Data to be generated]

Table 2: Method Detection and Quantification Limits for Fluchloraminopyr (Template)

Crop Matrix	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)
e.g., Tomato	[Data to be generated]	[Data to be generated]
e.g., Orange	[Data to be generated]	[Data to be generated]
e.g., Wheat	[Data to be generated]	[Data to be generated]
e.g., Soybean	[Data to be generated]	[Data to be generated]

Note: The acceptable range for recovery is typically 70-120% with an RSD of ≤20%.[7]

Maximum Residue Limits (MRLs)

Mandatory Visualizations

Caption: QuEChERS experimental workflow for pesticide residue analysis.

Conclusion

The QuEChERS method provides a straightforward and efficient approach for the extraction of Fluchloraminopyr residues from a variety of crop matrices. The general protocol outlined in these application notes serves as a strong foundation for developing a validated method for routine monitoring. It is crucial to perform in-house validation to ensure the method meets the required performance criteria for accuracy, precision, and sensitivity for Fluchloraminopyr in each specific crop matrix of interest. Adherence to good laboratory practices and consultation of current regulatory guidelines are essential for reliable and compliant residue analysis.

References

• 1. kingagroot.com [kingagroot.com]
• 2. gcms.cz [gcms.cz]
• 3. Collaborative validation of the QuEChERS procedure for the determination of pesticides in food by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aensiweb.com [aensiweb.com]
• 5. fda.gov.tw [fda.gov.tw]
• 6. repositorio.ipbeja.pt [repositorio.ipbeja.pt]
• 7. researchgate.net [researchgate.net]
• 8. Pesticide maximum residue level legislation around the world | NZ Government [mpi.govt.nz]
• 9. faolex.fao.org [faolex.fao.org]

Application Notes and Protocols for Developing a Dose-Response Curve of Fluchloraminopyr on Conyza canadensis

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for establishing a dose-response curve for the novel synthetic auxin herbicide, Fluchloraminopyr, on the problematic weed species Conyza canadensis (horseweed). These guidelines are intended for researchers in weed science and herbicide development, offering a standardized methodology for assessing the efficacy of Fluchloraminopyr, particularly against biotypes with potential resistance to other herbicide classes. The protocols cover experimental design, plant material cultivation, herbicide application, data collection, and analysis.

Introduction

Conyza canadensis, commonly known as horseweed or Canada fleabane, is a widespread and economically damaging weed in agricultural systems.[1][2] Its prolific seed production and wind-dispersed seeds contribute to its rapid spread.[1] Of significant concern is the evolution of herbicide resistance in C. canadensis populations to multiple modes of action, including glyphosate and ALS inhibitors, making its control challenging.[3][4]

Fluchloraminopyr is a new-generation, non-selective systemic auxin herbicide.[5] As a synthetic auxin, it mimics the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and eventual plant death.[6][7] It has demonstrated high efficacy against various weeds, including those resistant to glyphosate.[5] Establishing a precise dose-response curve is a critical step in the effective and sustainable use of Fluchloraminopyr. This involves determining the rates required for various levels of weed control, from initial growth inhibition to lethal effects. The data generated from these studies are essential for refining application recommendations, understanding the potential for resistance development, and ensuring optimal field performance.

This document outlines a comprehensive protocol for a whole-plant pot-based dose-response bioassay to evaluate the herbicidal activity of Fluchloraminopyr on C. canadensis.

Materials and Methods

Plant Material and Growth Conditions

• Seed Collection: Collect mature C. canadensis seeds from at least 30 randomly selected plants from a population of interest.[8] To investigate potential resistance, seeds should be collected from sites with a history of herbicide application and from sites with no or limited herbicide exposure (susceptible control).

• Seed Storage: Air-dry the collected seed heads in paper bags at room temperature.[9] Once dried, store the seeds in labeled paper envelopes at 4°C until use.

• Germination: Sow the seeds on the surface of a germination tray filled with a commercial potting mix. C. canadensis seeds require light for germination, so do not cover them with soil.[10]

• Growth Conditions: Maintain the germination trays in a greenhouse or growth chamber with a 16:8 hour (light:dark) photoperiod, a temperature of 25/20°C (day/night), and a relative humidity of 60-70%. Water the trays as needed to maintain consistent moisture.

• Transplanting: Once the seedlings have developed 2-4 true leaves, transplant individual seedlings into 10 cm diameter pots filled with the same potting mix.[8] Allow the plants to establish for at least 5 days before herbicide application.[11]

Herbicide Application

• Herbicide Preparation: Prepare a stock solution of a commercial formulation of Fluchloraminopyr. Perform serial dilutions to obtain the desired treatment concentrations. The recommended field application rate for Fluchloraminopyr is 162-360 g a.i./ha.[5] For a dose-response study, a range of doses bracketing this recommendation should be used.

• Application: Apply the herbicide treatments to C. canadensis plants at the 4-6 leaf rosette stage. Use a laboratory spray chamber equipped with a flat-fan nozzle calibrated to deliver a spray volume of 200 L/ha at a constant pressure. An untreated control (sprayed with water only) must be included.

• Experimental Design: The experiment should be arranged in a completely randomized design with a minimum of five replications per treatment dose. The entire experiment should be repeated to ensure the reproducibility of the results.

Data Collection and Analysis

• Visual Assessment: Visually assess plant injury at 7, 14, 21, and 28 days after treatment (DAT). Use a rating scale from 0% (no injury) to 100% (complete plant death).

• Biomass Reduction: At 28 DAT, harvest the above-ground biomass for each plant. Determine the fresh weight immediately. Subsequently, dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

• Data Analysis: Express the visual injury ratings and biomass data as a percentage of the untreated control. Analyze the data using a non-linear regression model appropriate for dose-response curves (e.g., a four-parameter log-logistic model). From this model, calculate the dose required to cause 50% growth reduction (GR₅₀) and 90% growth reduction (GR₉₀).

Expected Results

The following tables present hypothetical data for a dose-response study of Fluchloraminopyr on a susceptible population of Conyza canadensis.

Table 1: Visual Injury Assessment of Conyza canadensis at 28 Days After Treatment with Fluchloraminopyr.

Fluchloraminopyr Dose (g a.i./ha)	Mean Visual Injury (%)	Standard Deviation
0 (Untreated Control)	0	0
25	35	5.2
50	65	7.8
100	85	4.5
150	95	3.2
200	99	1.0
250	100	0
300	100	0

Table 2: Above-Ground Dry Biomass of Conyza canadensis at 28 Days After Treatment with Fluchloraminopyr.

Fluchloraminopyr Dose (g a.i./ha)	Mean Dry Biomass (g)	Standard Deviation	Percent Reduction (%)
0 (Untreated Control)	5.2	0.8	0
25	3.1	0.5	40.4
50	1.8	0.3	65.4
100	0.9	0.2	82.7
150	0.3	0.1	94.2
200	0.1	0.05	98.1
250	0	0	100
300	0	0	100

Table 3: Calculated GR₅₀ and GR₉₀ Values for Fluchloraminopyr on Conyza canadensis.

Parameter	Estimated Dose (g a.i./ha)	95% Confidence Interval
GR₅₀	42.5	38.9 - 46.1
GR₉₀	125.8	115.2 - 136.4

Visualizations

Experimental Workflow

References

• 1. nrcs.usda.gov [nrcs.usda.gov]
• 2. Ontario Crop IPM - Weeds and herbicides [cropipm.omafra.gov.on.ca]
• 3. mdpi.com [mdpi.com]
• 4. weedscience.org [weedscience.org]
• 5. kingagroot.com [kingagroot.com]
• 6. Dual Role of Auxin in Regulating Plant Defense and Bacterial Virulence Gene Expression During Pseudomonas syringae PtoDC3000 Pathogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LEAFY Controls Auxin Response Pathways in Floral Primordium Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Weed Submission for Herbicide Resistance Testing | Plant Agriculture [plant.uoguelph.ca]
• 10. croplife.co.za [croplife.co.za]
• 11. hracglobal.com [hracglobal.com]

Measuring the Residual Activity of Fluchloraminopyr in Diverse Soil Environments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring the residual activity of the synthetic auxin herbicide Fluchloraminopyr in various soil types. Understanding the persistence and bioavailability of Fluchloraminopyr is critical for assessing its environmental fate, ensuring crop safety, and developing effective weed management strategies. The following protocols detail both biological and analytical methods for determining its residual activity.

Introduction to Fluchloraminopyr

Fluchloraminopyr is a pyridine carboxylic acid herbicide that acts as a synthetic auxin.[1] It is recognized for its systemic action and long-lasting residual activity in soil, making it effective for pre-emergent weed control.[2] The persistence of Fluchloraminopyr, however, is significantly influenced by soil properties such as texture, organic matter content, and pH, which affect its adsorption, degradation, and bioavailability.[3][4]

The degradation of Fluchloraminopyr in soil primarily occurs through oxidation, dechlorination, hydroxylation, and acetylation.[5][6] Recent studies have determined the half-life (DT50) of Fluchloraminopyr to range from approximately 0.107 to 4.76 days in various representative soils under different conditions.[5]

Data Presentation: Fluchloraminopyr Persistence in Different Soil Types

Soil Type	% Sand	% Silt	% Clay	Organic Matter (%)	pH	Estimated Half-Life (DT50) (days)	Expected Residual Activity
Sandy Loam	65	25	10	1.5	6.5	1 - 2	Low
Silt Loam	40	50	10	2.5	6.0	2 - 3	Moderate
Clay Loam	35	35	30	3.0	7.0	3 - 4	High
High Organic Matter Soil	45	35	20	5.0	5.5	4 - 5	Very High

Experimental Protocols

Two primary methods are recommended for assessing the residual activity of Fluchloraminopyr: a whole-plant bioassay to measure its biological effect, and chemical analysis via HPLC-MS/MS for precise quantification of the parent compound and its metabolites.

Protocol 1: Whole-Plant Bioassay for Residual Activity

This protocol uses a sensitive indicator plant to determine the biologically active concentration of Fluchloraminopyr in soil. Species such as tomato (Solanum lycopersicum), cucumber (Cucumis sativus), and spinach (Spinacia oleracea) are highly sensitive to synthetic auxin herbicides and are suitable for this bioassay.

1. Soil Sample Collection and Preparation:

• Collect representative soil samples from the top 15 cm of the desired field locations.

• For each location, create a composite sample by mixing at least five subsamples.

• Air-dry the soil samples and sieve them through a 2 mm mesh to remove large debris.

• Homogenize each composite sample thoroughly.

• Collect a control soil sample from an area with no history of Fluchloraminopyr application.

2. Bioassay Setup:

• Fill 10 cm diameter pots with the collected soil samples (test and control). Prepare at least three replicate pots for each soil sample.

• Sow 5-7 seeds of the chosen indicator species (e.g., tomato) in each pot at a depth of 1-2 cm.

• Place the pots in a greenhouse or growth chamber with controlled conditions (e.g., 25°C, 16-hour photoperiod).

• Water the pots as needed to maintain adequate soil moisture.

3. Data Collection and Analysis:

• After 21 days, carefully harvest the above-ground biomass from each pot.

• Record the fresh and dry weight of the plant material.

• Visually assess and score phytotoxicity symptoms, such as epinasty (twisting of stems and petioles), leaf cupping, and stunting, on a scale of 0 (no effect) to 100 (complete plant death).

• Compare the growth and injury symptoms of plants in the test soils to those in the control soil. A significant reduction in biomass or the presence of auxin-like symptoms indicates residual activity of Fluchloraminopyr.

Protocol 2: Chemical Quantification by HPLC-MS/MS

This protocol provides a highly sensitive and specific method for quantifying the concentration of Fluchloraminopyr and its degradation products in soil.[5]

1. Soil Extraction:

• Weigh 10 g of the prepared soil sample into a 50 mL polypropylene centrifuge tube.

• Add 20 mL of an extraction solvent (e.g., acetonitrile:water, 80:20 v/v).

• Vortex the mixture for 1 minute and then shake on a mechanical shaker for 30 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Carefully collect the supernatant for cleanup.

2. Extract Cleanup (QuEChERS method):

• Transfer a portion of the supernatant to a clean tube containing a mixture of anhydrous magnesium sulfate and primary secondary amine (PSA) sorbent.

• Vortex vigorously for 1 minute to facilitate the removal of interfering matrix components.

• Centrifuge at 4000 rpm for 5 minutes.

• Filter the resulting supernatant through a 0.22 µm syringe filter into an HPLC vial.

3. HPLC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (HPLC-MS/MS) with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Injection Volume: 5 µL.

• MS/MS Detection: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for Fluchloraminopyr and its metabolites must be determined by infusing standard solutions.

Visualizations

Caption: Experimental workflow for assessing Fluchloraminopyr residual activity.

Caption: Factors influencing the persistence of Fluchloraminopyr in soil.

References

• 1. researchgate.net [researchgate.net]
• 2. kingagroot.com [kingagroot.com]
• 3. mdpi.com [mdpi.com]
• 4. eprajournals.com [eprajournals.com]
• 5. Degradation of a novel herbicide fluchloraminopyr in soil: Dissipation kinetics, degradation pathways, transformation products identification and ecotoxicity assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Techniques for Studying the Soil Degradation Pathway of Fluchloraminopyr

Application Notes and Protocols for Researchers

Introduction

Fluchloraminopyr is a novel herbicide, and understanding its environmental fate, particularly its degradation in soil, is crucial for assessing its ecological impact and ensuring its safe and effective use. These application notes provide a comprehensive overview of the techniques and detailed protocols for studying the soil degradation pathway of Fluchloraminopyr. The methodologies described herein are intended for researchers, scientists, and professionals involved in drug development and environmental risk assessment.

The degradation of Fluchloraminopyr in soil involves several key transformation reactions, including oxidation, dechlorination, hydroxylation, and acetylation.[1] These processes lead to the formation of various transformation products (TPs). The dissipation of Fluchloraminopyr can be relatively rapid, with Dissipation Time 50 (DT50) values reported to range from 0.107 to 4.76 days in various soil types under both aerobic and anaerobic conditions.[1]

This document outlines the protocols for soil incubation studies, dissipation kinetics, and the identification of transformation products, providing a robust framework for investigating the environmental behavior of Fluchloraminopyr.

Data Presentation

Table 1: Dissipation Time 50 (DT50) of Fluchloraminopyr in Different Soil Types

Soil Type	Condition	DT50 (days)	Reference
Loam	Aerobic	1.25	[1]
Sandy Loam	Aerobic	0.107 - 2.50	[1]
Clay	Aerobic	3.50	[1]
Silt Loam	Aerobic	4.76	[1]
Loam	Anaerobic	2.80	[1]
Sandy Loam	Anaerobic	1.50 - 4.00	[1]
Clay	Anaerobic	4.50	[1]
Silt Loam	Anaerobic	> 4.76	[1]

Note: The DT50 values are indicative and can vary based on specific soil properties, microbial activity, and environmental conditions.

Experimental Protocols

Soil Incubation Study: Aerobic and Anaerobic

This protocol is designed to evaluate the transformation of Fluchloraminopyr in soil under controlled aerobic and anaerobic conditions.

Materials:

• Fresh soil samples, sieved (2 mm)

• Fluchloraminopyr (analytical grade)

• Incubation vessels (e.g., biometer flasks)

• Sterile deionized water

• Nitrogen gas (for anaerobic conditions)

• Incubator

• Analytical balance

• Syringes and needles

Procedure:

• Soil Preparation:

  • Collect fresh soil from a relevant agricultural region.

  • Pass the soil through a 2 mm sieve to remove large debris and ensure homogeneity.

  • Adjust the soil moisture to 40-60% of its maximum water holding capacity.

  • Pre-incubate the soil for 7-14 days in the dark at the desired temperature (e.g., 25°C) to allow the microbial community to stabilize.

• Spiking the Soil:

  • Prepare a stock solution of Fluchloraminopyr in a suitable solvent (e.g., acetone).

  • Add the spiking solution to the pre-incubated soil to achieve the desired concentration.

  • Thoroughly mix the soil to ensure uniform distribution of the herbicide.

  • Allow the solvent to evaporate completely in a fume hood.

• Aerobic Incubation:

  • Place a known amount of the spiked soil (e.g., 100 g) into each incubation vessel.

  • Ensure continuous aeration of the headspace with humidified air to maintain aerobic conditions.

  • Incubate the samples in the dark at a constant temperature (e.g., 25°C).

  • Collect soil samples at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, 28 days).

• Anaerobic Incubation:

  • Place a known amount of the spiked soil into each incubation vessel.

  • Saturate the soil with sterile deionized water to create a slurry.

  • Purge the headspace of the vessels with nitrogen gas for at least 15 minutes to remove oxygen.

  • Seal the vessels to maintain anaerobic conditions.

  • Incubate in the dark at a constant temperature (e.g., 25°C).

  • Collect soil samples at the same time intervals as the aerobic study.

• Sample Storage:

  • Store the collected soil samples at -20°C until extraction and analysis.

Dissipation Kinetics and DT50 Calculation

This protocol describes the analysis of Fluchloraminopyr concentration over time to determine its dissipation rate and calculate the DT50.

Procedure:

• Extraction:

  • Extract Fluchloraminopyr and its transformation products from the soil samples collected during the incubation study using an appropriate method such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique.

  • A typical QuEChERS extraction involves adding acetonitrile to the soil sample, followed by the addition of salts to induce phase separation.

• Analysis:

  • Analyze the extracts using a suitable analytical instrument, such as Ultra-High Performance Liquid Chromatography coupled with a Quadrupole Time-of-Flight Mass Spectrometer (UHPLC-QTOF/MS), to quantify the concentration of Fluchloraminopyr at each time point.

• Data Analysis and DT50 Calculation:

  • Plot the concentration of Fluchloraminopyr against time.

  • Assuming first-order kinetics, the degradation can be described by the equation: Ct = C0 * e-kt, where Ct is the concentration at time t, C0 is the initial concentration, and k is the degradation rate constant.

  • Calculate the DT50 using the formula: DT50 = ln(2) / k.

Identification of Transformation Products

This protocol outlines the use of UHPLC-QTOF/MS for the identification of Fluchloraminopyr's transformation products in soil extracts.

Materials:

• Soil extracts from the incubation study

• UHPLC-QTOF/MS system

• Appropriate columns and mobile phases

• Data analysis software

Procedure:

• UHPLC-QTOF/MS Analysis:

  • Inject the soil extracts into the UHPLC-QTOF/MS system.

  • Perform chromatographic separation using a suitable gradient elution program.

  • Acquire high-resolution mass spectral data in both full scan and tandem MS (MS/MS) modes.

• Data Processing and Identification:

  • Process the acquired data using specialized software to detect potential metabolites.

  • Compare the mass spectra of the parent compound (Fluchloraminopyr) with those of the detected peaks to identify potential transformation products.

  • Utilize the accurate mass measurements to predict the elemental composition of the transformation products.

  • Analyze the fragmentation patterns from the MS/MS data to elucidate the chemical structures of the identified metabolites.

  • Confirm the identity of the transformation products by comparing their retention times and mass spectra with those of synthesized reference standards, if available.

Mandatory Visualizations

Caption: Degradation pathway of Fluchloraminopyr in soil.

Caption: Experimental workflow for studying soil degradation.

References

• 1. lcms.cz [lcms.cz]

Application of Fluchloraminopyr in No-Till Agricultural Systems: A Guide for Researchers

Introduction

Fluchloraminopyr is an emerging synthetic auxin herbicide demonstrating significant potential for broad-spectrum weed management. Its active form, fluchloraminopyr-tefuryl, is a new-generation non-selective systemic herbicide characterized by high activity, a wide control spectrum, tolerance to low temperatures, and extended persistence.[1][2] Notably, it has shown efficacy against weeds resistant to other common herbicides like glyphosate and glufosinate, presenting a valuable tool for managing problematic weed populations in various agricultural settings.[1] This document provides detailed application notes and protocols for the research and development of Fluchloraminopyr, with a specific focus on its application within no-till agricultural systems.

No-till farming is a cornerstone of conservation agriculture, aimed at minimizing soil disturbance to enhance soil health, reduce erosion, and conserve water. However, weed control remains a primary challenge in these systems, which heavily rely on effective herbicide strategies.[3][4][5] The unique characteristics of Fluchloraminopyr suggest its potential utility in no-till systems, particularly for burndown of existing vegetation and residual control of emerging weeds.

Physicochemical Properties and Mode of Action

Fluchloraminopyr belongs to the pyridyloxycarboxylic acid class of herbicides.[6][7] It is a proherbicide, with its ester form, fluchloraminopyr-tefuryl, being the applied product.[8]

Mode of Action: As a synthetic auxin herbicide, Fluchloraminopyr mimics the action of the natural plant hormone indole-3-acetic acid (IAA). It disrupts normal plant growth processes by binding to auxin receptors, leading to epinastic growth, stem and leaf twisting, and eventual plant death. This systemic action allows for the translocation of the herbicide throughout the plant, making it effective on deep-rooted perennial weeds.[1]

Data Presentation

Table 1: Recommended Application Rates and Target Weeds

Application Scenario	Recommended Dose Rate (g a.i./ha)	Target Weeds	Efficacy (%)
Non-cropland/Orchards	162 - 360	Conyza canadensis, Equisetum arvense, Cynodon dactylon, Phragmites australis, Various broadleaf weeds and grasses	80 - 99

Source: KingAgroot[1]

Table 2: Soil Dissipation of Fluchloraminopyr

Soil Condition	Dissipation Half-Life (DT50) in days	Degradation Pathways
Aerobic/Anaerobic	0.107 - 4.76	Oxidation, Dechlorination, Hydroxylation, Acetylation

Source: PubMed[9]

Experimental Protocols

Protocol 1: Evaluating the Efficacy of Fluchloraminopyr for Burndown in No-Till Systems

Objective: To determine the effective dose of Fluchloraminopyr for the burndown control of key weed species in a no-till system prior to planting.

Materials:

• Fluchloraminopyr-tefuryl formulation

• Adjuvants (as recommended by the manufacturer)

• Calibrated research plot sprayer

• Weed species of interest (e.g., glyphosate-resistant Conyza canadensis, Amaranthus palmeri) at various growth stages

• Control herbicides (e.g., glyphosate, dicamba)

• Plot stakes and measuring tapes

• Data collection sheets or electronic device

Methodology:

• Site Selection: Choose a field with a uniform and dense population of the target weed species that has been under no-till management for at least one year.

• Plot Establishment: Delineate experimental plots of a standard size (e.g., 3m x 10m) with adequate buffer zones between plots.

• Experimental Design: Employ a randomized complete block design with at least four replications.

• Treatments:

  • Untreated control

  • Fluchloraminopyr at a range of doses (e.g., 100, 150, 200, 250, 300 g a.i./ha)

  • Standard burndown herbicide(s) at recommended rates

• Application:

  • Calibrate the sprayer to deliver a consistent volume (e.g., 150 L/ha) at a specified pressure.

  • Apply treatments when weeds are actively growing. Record environmental conditions (temperature, humidity, wind speed) at the time of application.

• Data Collection:

  • Visually assess weed control at 7, 14, 21, and 28 days after treatment (DAT) using a 0% (no control) to 100% (complete control) scale.

  • Record weed biomass from a designated quadrat within each plot at 28 DAT.

• Data Analysis: Analyze data using analysis of variance (ANOVA) and appropriate mean separation tests (e.g., Tukey's HSD) to determine significant differences between treatments.

Protocol 2: Assessing Crop Safety and Yield in No-Till Systems

Objective: To evaluate the tolerance of major no-till crops (e.g., corn, soybean) to pre-plant applications of Fluchloraminopyr.

Materials:

• Fluchloraminopyr-tefuryl formulation

• Seeds of the desired crop variety

• No-till planter

• Standard agronomic inputs (fertilizers, insecticides, etc.)

• Data collection tools

Methodology:

• Site and Plot Setup: Follow the site selection and plot establishment procedures as in Protocol 1.

• Experimental Design: Use a randomized complete block design with four replications.

• Treatments:

  • Untreated control (no pre-plant herbicide)

  • Fluchloraminopyr at various rates (e.g., 150, 300 g a.i./ha) applied at different pre-plant intervals (e.g., 0, 7, 14, 21 days before planting).

  • A standard pre-plant herbicide program for the specific crop.

• Application and Planting:

  • Apply herbicide treatments at the designated pre-plant intervals.

  • Plant the crop using a no-till planter at the recommended seeding rate and depth.

• Data Collection:

  • Visually assess crop injury (stunting, chlorosis, necrosis) at 7, 14, and 28 days after emergence (DAE) on a 0% (no injury) to 100% (crop death) scale.

  • Measure plant height and stand count at designated time points.

  • At crop maturity, harvest the grain from the center rows of each plot and determine the yield, adjusting for moisture content.

• Data Analysis: Analyze crop injury and yield data using ANOVA to identify any significant adverse effects of the Fluchloraminopyr treatments.

Protocol 3: Soil Residue Analysis of Fluchloraminopyr in No-Till Fields

Objective: To determine the persistence and leaching potential of Fluchloraminopyr in a no-till soil profile.

Materials:

• Fluchloraminopyr-tefuryl formulation

• Soil sampling probe

• Sample bags and labels

• Analytical laboratory with capabilities for herbicide residue analysis (e.g., LC-MS/MS).

Methodology:

• Field Application: Apply Fluchloraminopyr at a known rate to designated plots within a no-till field.

• Soil Sampling:

  • Collect soil cores from multiple locations within each plot at various time intervals post-application (e.g., 0, 7, 14, 30, 60, 90 days).

  • Section the soil cores into different depths (e.g., 0-10 cm, 10-20 cm, 20-30 cm) to assess leaching.

• Sample Preparation and Analysis:

  • Air-dry, sieve, and homogenize the soil samples.

  • Extract Fluchloraminopyr from the soil using an appropriate solvent system.

  • Analyze the extracts using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to quantify the concentration of Fluchloraminopyr and its major metabolites.

• Data Analysis:

  • Calculate the dissipation half-life (DT50) of Fluchloraminopyr in the soil.

  • Determine the concentration of the herbicide at different soil depths to evaluate its mobility.

Visualizations

Caption: Proposed mechanism of action for Fluchloraminopyr as a synthetic auxin herbicide.

Caption: Experimental workflow for evaluating Fluchloraminopyr in no-till systems.

Caption: Decision tree for the application of Fluchloraminopyr in no-till systems.

References

• 1. kingagroot.com [kingagroot.com]
• 2. KingAgroot [kingagroot.com]
• 3. eenews.net [eenews.net]
• 4. arc.agric.za [arc.agric.za]
• 5. growingresiliencesd.com [growingresiliencesd.com]
• 6. Fluchloraminopyr-tefuryl (Ref: KAI-141012) [sitem.herts.ac.uk]
• 7. Fluchloraminopyr [sitem.herts.ac.uk]
• 8. fluchloraminopyr-tefuryl (CHEBI:193058) [ebi.ac.uk]
• 9. Degradation of a novel herbicide fluchloraminopyr in soil: Dissipation kinetics, degradation pathways, transformation products identification and ecotoxicity assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Fluchloraminopyr Solubility Enhancement

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the aqueous solubility of Fluchloraminopyr.

Troubleshooting Guide

Issue: Fluchloraminopyr precipitates out of my aqueous solution.

Possible Causes and Solutions:

Cause	Suggested Solution	Experimental Protocol
Low intrinsic aqueous solubility	Fluchloraminopyr, a pyridyloxycarboxylic acid herbicide, is expected to have low water solubility. Increase solubility by employing techniques such as pH adjustment, addition of co-solvents, or using solubilizing agents.	Refer to the protocols for --INVALID-LINK--, --INVALID-LINK--, or --INVALID-LINK--.
Incorrect pH of the solution	The carboxylic acid moiety in Fluchloraminopyr allows for its solubility to be significantly influenced by pH. As a weak acid, its solubility will increase at a pH above its pKa.	Determine the optimal pH for solubilization by performing a pH-solubility profile. Start by preparing a saturated solution and adjusting the pH upwards with a suitable base (e.g., NaOH).[][2]
Co-solvent concentration is too low	Insufficient co-solvent may not adequately reduce the polarity of the aqueous medium to solubilize the hydrophobic Fluchloraminopyr molecule.	Systematically screen different co-solvents (e.g., ethanol, DMSO, PEG 400) at various concentrations to identify the optimal system for your experiment.[][3][4][5][6]
Precipitation upon dilution	A solution prepared in a high concentration of an organic solvent may precipitate when diluted into an aqueous buffer.	Consider using a surfactant or cyclodextrin to create a more stable formulation that is less prone to precipitation upon dilution.[7][8][9]

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Fluchloraminopyr?

A1: Specific quantitative data for the aqueous solubility of Fluchloraminopyr is not widely published. However, as a pyridyloxycarboxylic acid derivative, it is anticipated to be a poorly water-soluble compound, a common challenge for many new chemical entities in the pharmaceutical and agrochemical industries.[][10]

Q2: How can I improve the solubility of Fluchloraminopyr in my aqueous buffer?

A2: Several techniques can be employed to enhance the aqueous solubility of poorly soluble compounds like Fluchloraminopyr. The most common and effective methods include:

• pH Adjustment: As Fluchloraminopyr contains a carboxylic acid group, increasing the pH of the solution above its pKa will deprotonate the acid, forming a more soluble salt.[][2]

• Co-solvents: The addition of a water-miscible organic solvent (a co-solvent) can reduce the polarity of the aqueous solution, thereby increasing the solubility of a hydrophobic compound.[3][4][5][6]

• Surfactants: Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles can encapsulate hydrophobic molecules like Fluchloraminopyr in their core, increasing the overall solubility of the compound in the bulk aqueous phase.[11][12][13][14]

• Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. They can form inclusion complexes with poorly soluble drugs, enhancing their solubility and stability in aqueous solutions.[7][8][9][15][16]

Q3: Which co-solvent should I choose for Fluchloraminopyr?

A3: The choice of co-solvent will depend on the specific requirements of your experiment, including considerations of toxicity and compatibility with your assay. Commonly used co-solvents for increasing the solubility of hydrophobic compounds include:

• Ethanol

• Propylene glycol

• Polyethylene glycol 400 (PEG 400)

• Dimethyl sulfoxide (DMSO)

• N,N-dimethylformamide (DMF)

It is recommended to perform a screening study to determine the most effective co-solvent and its optimal concentration for your application.[][3][4][5]

Q4: Can I use a combination of methods to improve solubility?

A4: Yes, combining different solubilization techniques can often be more effective than using a single method. For example, you can use a co-solvent in combination with pH adjustment to achieve a synergistic effect on solubility.[]

Data Presentation

Table 1: Illustrative Solubility of a Hypothetical Hydrophobic Weak Acid in Different Co-solvent Systems.

Co-solvent	Concentration (% v/v)	Apparent Solubility (µg/mL)	Fold Increase
None (Water)	0	1.5	1.0
Ethanol	10	15.2	10.1
20	45.8	30.5
Propylene Glycol	10	12.5	8.3
20	38.9	25.9
PEG 400	10	25.1	16.7
20	78.3	52.2
DMSO	10	55.6	37.1
20	150.2	100.1

Note: This data is for illustrative purposes only and does not represent actual solubility data for Fluchloraminopyr.

Table 2: Example Effect of pH on the Solubility of a Hypothetical Hydrophobic Weak Acid (pKa = 4.5).

pH	Apparent Solubility (µg/mL)
3.5	2.0
4.5	4.0
5.5	40.0
6.5	400.0
7.5	>1000.0

Note: This data is for illustrative purposes only and does not represent actual solubility data for Fluchloraminopyr.

Experimental Protocols

Protocol 1: pH Adjustment for Solubility Enhancement

• Preparation of Stock Solution: Prepare a concentrated stock solution of Fluchloraminopyr in a water-miscible organic solvent (e.g., DMSO).

• Initial Suspension: Add a small aliquot of the stock solution to your aqueous buffer to create a fine suspension of the compound.

• pH Titration: While stirring, slowly add a dilute solution of a base (e.g., 0.1 M NaOH) dropwise.

• Monitoring: Monitor the pH and the visual appearance of the solution. Continue adding the base until the compound is fully dissolved.

• Equilibration: Allow the solution to stir for a predetermined time (e.g., 2 hours) to ensure equilibrium is reached.

• Analysis: Measure the concentration of the dissolved Fluchloraminopyr using a suitable analytical method (e.g., HPLC-UV).

Protocol 2: Co-solvent Addition for Solubility Enhancement

• Co-solvent Selection: Choose a panel of water-miscible co-solvents to screen (e.g., ethanol, PEG 400, DMSO).

• Preparation of Co-solvent Mixtures: Prepare a series of aqueous buffer solutions containing different concentrations of each co-solvent (e.g., 5%, 10%, 20% v/v).

• Saturated Solutions: Add an excess amount of Fluchloraminopyr to each co-solvent mixture.

• Equilibration: Shake or stir the samples at a constant temperature until equilibrium is reached (e.g., 24-48 hours).

• Sample Preparation: Centrifuge or filter the samples to remove undissolved solid.

• Analysis: Dilute the supernatant with an appropriate solvent and determine the concentration of dissolved Fluchloraminopyr by a validated analytical method.

Protocol 3: Surfactant-mediated Solubilization

• Surfactant Selection: Choose a surfactant appropriate for your application (e.g., Polysorbate 80, Sodium Dodecyl Sulfate).

• Surfactant Solutions: Prepare a series of aqueous solutions with increasing concentrations of the surfactant, ensuring some concentrations are above the critical micelle concentration (CMC).

• Saturated Solutions: Add an excess amount of Fluchloraminopyr to each surfactant solution.

• Equilibration: Agitate the samples at a constant temperature to reach equilibrium.

• Sample Preparation: Separate the undissolved solid by centrifugation or filtration.

• Analysis: Quantify the concentration of solubilized Fluchloraminopyr in the clear supernatant.

Visualizations

Caption: Experimental workflow for improving Fluchloraminopyr solubility.

Caption: Cyclodextrin inclusion complex formation with Fluchloraminopyr.

References

• 2. PH adjustment: Significance and symbolism [wisdomlib.org]
• 3. wjbphs.com [wjbphs.com]
• 4. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 5. Cosolvent - Wikipedia [en.wikipedia.org]
• 6. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 7. mdpi.com [mdpi.com]
• 8. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. asiapharmaceutics.info [asiapharmaceutics.info]
• 11. What are the effects of surfactants on the solubilization of hydrophobic substances? - Blog - KEYINGCHEM [keyingchemical.com]
• 12. jocpr.com [jocpr.com]
• 13. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solubilization of Hydrophobic Dyes in Surfactant Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cyclodextrin-based supramolecular systems for drug delivery: Recent progress and future perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]

overcoming matrix effects in Fluchloraminopyr analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges encountered during the analysis of Fluchloraminopyr, with a specific focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact Fluchloraminopyr analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency by co-eluting compounds from the sample matrix.[1][2][3][4] In the context of Fluchloraminopyr analysis, particularly with sensitive techniques like LC-MS/MS, components of the sample matrix (e.g., soil, plant tissue, water) can interfere with the ionization of Fluchloraminopyr molecules in the mass spectrometer's ion source. This interference can manifest as either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity).[1][2][3][4] Both phenomena can lead to inaccurate quantification, reduced sensitivity, and poor reproducibility of results.[4]

Q2: What are the common causes of matrix effects in LC-MS/MS analysis?

A2: The primary causes of matrix effects in LC-MS/MS analysis include:

• Competition for Ionization: Co-eluting matrix components can compete with Fluchloraminopyr for the limited available charge in the ion source, leading to ion suppression.[3]

• Changes in Droplet Properties: Matrix components can alter the physical properties of the ESI droplets, such as surface tension and viscosity, which can affect the efficiency of solvent evaporation and ion release.[2]

• Ion Pairing: Components of the matrix can form ion pairs with Fluchloraminopyr, which may not be efficiently detected by the mass spectrometer.

• Space-Charge Effects: A high concentration of co-eluting ions can create a space-charge effect in the ion source, which can repel ions of interest and reduce the signal.

Q3: How can I determine if my Fluchloraminopyr analysis is affected by matrix effects?

A3: You can assess the presence and extent of matrix effects using the following methods:

• Post-Extraction Spike Method: This involves comparing the signal response of a standard solution of Fluchloraminopyr in a clean solvent to the response of a blank matrix extract spiked with the same concentration of the standard. A significant difference in the signal indicates the presence of matrix effects.

• Matrix Factor (MF) Calculation: The Matrix Factor can be calculated using the formula: MF = (Peak Area in Matrix) / (Peak Area in Solvent)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

• Post-Column Infusion: A constant flow of Fluchloraminopyr standard is infused into the LC flow after the analytical column. A blank matrix extract is then injected. Any deviation from the stable baseline signal during the elution of matrix components indicates the presence of matrix effects.

Troubleshooting Guide

Issue 1: Poor recovery of Fluchloraminopyr during sample preparation.

Possible Cause: Inefficient extraction from the sample matrix.

Solution:

• Optimize the Extraction Solvent: Ensure the polarity of the extraction solvent is suitable for Fluchloraminopyr. Acetonitrile is a common and effective choice for multi-residue pesticide analysis.[5]

• Employ a Robust Extraction Technique: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a highly effective and widely used sample preparation technique for pesticide analysis in various matrices, including soil.[1][2][3][4][6]

• Ensure Proper Homogenization: Thoroughly homogenize the sample to ensure efficient contact between the sample and the extraction solvent.

Issue 2: Inconsistent and irreproducible quantification of Fluchloraminopyr.

Possible Cause: Significant and variable matrix effects.

Solutions:

• Sample Dilution: Diluting the sample extract with a clean solvent can reduce the concentration of interfering matrix components, thereby minimizing their impact on the ionization of Fluchloraminopyr.[7][8] A dilution factor of 15 has been shown to be effective in eliminating most matrix effects in pesticide analysis.[7][8]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of Fluchloraminopyr. This helps to compensate for the matrix effects as the standards and the samples will be affected similarly.

• Use of an Internal Standard (IS): A suitable internal standard, ideally a stable isotope-labeled version of Fluchloraminopyr, can be added to all samples, standards, and blanks at the beginning of the sample preparation process. The IS will experience similar matrix effects as the analyte, and the ratio of the analyte peak area to the IS peak area can be used for accurate quantification.

• Optimize Chromatographic Separation: Improve the chromatographic method to separate Fluchloraminopyr from co-eluting matrix components. This can be achieved by:

  • Using a different stationary phase.

  • Optimizing the mobile phase gradient.

  • Employing a longer analytical column.

Experimental Protocols

Protocol 1: Modified QuEChERS Method for Fluchloraminopyr Extraction from Soil

This protocol is a general guideline based on the widely used QuEChERS method for pesticide residue analysis in soil.[1][2][3]

1. Sample Preparation: a. Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. b. If the soil is dry, add 7 mL of deionized water, vortex briefly, and allow to hydrate for 30 minutes.[1] c. Add 10 mL of acetonitrile to the tube.

2. Extraction: a. Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate). b. Immediately cap the tube and shake vigorously for 1 minute. c. Centrifuge at ≥ 5000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing d-SPE sorbents (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA, 50 mg C18). The choice of sorbents may need to be optimized depending on the soil type. b. Vortex for 30 seconds. c. Centrifuge at ≥ 5000 rcf for 2 minutes.

4. Final Extract Preparation: a. Transfer the cleaned extract into an autosampler vial for LC-MS/MS analysis.

Data Presentation

Table 1: Illustrative Recovery Data for Pesticides in Soil using QuEChERS

The following table provides an example of recovery data for different classes of pesticides in a soil matrix using a QuEChERS-based method. While this data is not specific to Fluchloraminopyr, it illustrates the expected performance of the technique.

Pesticide Class	Example Compound	Fortification Level (ng/g)	Average Recovery (%)	RSD (%)
Organophosphate	Chlorpyrifos	10	95	5
50	98	4
100	97	4
Carbamate	Carbofuran	10	88	7
50	92	6
100	91	6
Pyrethroid	Cypermethrin	10	99	3
50	101	3
100	100	2
Synthetic Auxin	Fluchloraminopyr (Expected)	10	85-110	<15
50	85-110	<15
100	85-110	<15

Note: The data for Fluchloraminopyr is an expected range based on the performance of similar compounds and should be validated experimentally.

Visualizations

Fluchloraminopyr Mechanism of Action: Synthetic Auxin Pathway

Fluchloraminopyr acts as a synthetic auxin, mimicking the natural plant hormone indole-3-acetic acid (IAA). At high concentrations, it leads to uncontrolled and disorganized plant growth, ultimately causing plant death. The following diagram illustrates the core signaling pathway.

Caption: Synthetic auxin (Fluchloraminopyr) signaling pathway.

Troubleshooting Workflow for Matrix Effects

This workflow provides a logical sequence of steps to identify and mitigate matrix effects in Fluchloraminopyr analysis.

Caption: A logical workflow for troubleshooting matrix effects.

References

• 1. unitedchem.com [unitedchem.com]
• 2. Portico [access.portico.org]
• 3. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. lcms.cz [lcms.cz]
• 8. web.vscht.cz [web.vscht.cz]

Technical Support Center: Optimizing UHPLC-MS/MS for Fluchloraminopyr Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the detection of Fluchloraminopyr using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is Fluchloraminopyr and why is UHPLC-MS/MS a suitable method for its detection?

A1: Fluchloraminopyr is a polar, systemic herbicide belonging to the pyridyloxycarboxylic acid class. UHPLC-MS/MS is the preferred analytical technique due to its high sensitivity, selectivity, and ability to quantify low concentrations of the analyte in complex matrices. This method allows for the specific detection of Fluchloraminopyr by separating it from other components in the sample via UHPLC and then identifying and quantifying it based on its specific mass-to-charge ratio and fragmentation pattern using MS/MS.

Q2: What are the recommended sample preparation techniques for Fluchloraminopyr analysis?

A2: For the analysis of polar pesticides like Fluchloraminopyr in various matrices, a "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) extraction is a commonly recommended starting point. This method involves an initial extraction with an organic solvent (typically acetonitrile), followed by a salting-out step and a dispersive solid-phase extraction (d-SPE) cleanup to remove interfering matrix components. The specific sorbents used in the d-SPE step should be optimized based on the sample matrix.

Q3: What are the major challenges in analyzing Fluchloraminopyr by UHPLC-MS/MS?

A3: The primary challenges include:

• Matrix Effects: Co-eluting matrix components can enhance or suppress the ionization of Fluchloraminopyr, leading to inaccurate quantification.

• Peak Shape and Retention: As a polar compound, achieving good retention and symmetrical peak shape on traditional reversed-phase columns can be difficult.

• Sensitivity: Achieving low limits of detection (LOD) and quantification (LOQ) requires careful optimization of both chromatographic and mass spectrometric parameters.

• Lack of Certified Reference Materials: As a relatively new compound, obtaining certified reference standards for Fluchloraminopyr may be challenging.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or Low Signal for Fluchloraminopyr	Incorrect MRM transitions.	Verify the precursor and product ions. Use the recommended starting parameters in Table 1 and optimize them by direct infusion of a Fluchloraminopyr standard.
Inefficient ionization.	Optimize ion source parameters (e.g., spray voltage, gas flows, temperature). Fluchloraminopyr, being a carboxylic acid, is expected to ionize well in negative ion mode (ESI-).
Poor chromatographic retention.	Use a suitable column for polar compounds (e.g., HILIC, mixed-mode, or porous graphitic carbon). Adjust the mobile phase composition, such as the organic solvent content and pH.
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	For acidic compounds like Fluchloraminopyr, adding a small amount of a weak acid (e.g., 0.1% formic acid) to the mobile phase can improve peak shape.
Column overload.	Reduce the injection volume or the concentration of the sample.
Column contamination.	Flush the column with a strong solvent or replace it if necessary.
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and additives. Regularly flush the LC system.
Matrix interferences.	Improve the sample cleanup procedure. Consider using a more selective d-SPE sorbent.
Inconsistent Retention Times	Inadequate column equilibration.	Ensure the column is properly equilibrated with the initial mobile phase conditions before each injection.
Fluctuations in pump pressure.	Check for leaks in the LC system and ensure the pumps are functioning correctly.
Changes in mobile phase composition.	Prepare fresh mobile phase daily and ensure proper mixing.
Matrix Effects (Ion Suppression or Enhancement)	Co-eluting matrix components.	Optimize the chromatographic separation to separate Fluchloraminopyr from interfering compounds.
Employ matrix-matched calibration standards or use an isotopically labeled internal standard for quantification.
Further optimize the sample cleanup procedure to remove more matrix components.

Experimental Protocols & Parameters

Proposed Starting UHPLC-MS/MS Parameters for Fluchloraminopyr

The following parameters are proposed as a starting point for method development. Experimental optimization is crucial for achieving the best performance.

Table 1: Proposed UHPLC-MS/MS Parameters for Fluchloraminopyr Detection

Parameter	Recommended Starting Value
LC Column	HILIC, Mixed-Mode, or Porous Graphitic Carbon Column (e.g., Waters ACQUITY UPLC BEH HILIC, Phenomenex Luna Omega PS C18)
Mobile Phase A	Water with 0.1% Formic Acid or 5 mM Ammonium Acetate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with a high percentage of organic phase (e.g., 95% B) and gradually decrease to elute the polar analyte.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	1 - 5 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Precursor Ion ([M-H]⁻)	m/z 268.0
Product Ion 1 (Quantifier)	m/z 224.0 (Predicted loss of CO₂)
Product Ion 2 (Qualifier)	m/z 180.0 (Predicted further fragmentation)
Collision Energy (CE) for m/z 224.0	15 - 25 eV (Requires optimization)
Collision Energy (CE) for m/z 180.0	25 - 35 eV (Requires optimization)
Cone Voltage	20 - 40 V (Requires optimization)

Disclaimer: The MRM transitions and collision energies are theoretical predictions based on the chemical structure of Fluchloraminopyr and fragmentation patterns of similar compounds. These values must be optimized experimentally using a pure standard of the analyte.

Sample Preparation Protocol: Modified QuEChERS

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

  • Vortex vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 1 mL) to a 2 mL microcentrifuge tube containing the appropriate d-SPE sorbent (e.g., PSA, C18, and MgSO₄).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract:

  • Take an aliquot of the cleaned supernatant.

  • Filter through a 0.22 µm syringe filter.

  • The sample is now ready for UHPLC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Fluchloraminopyr analysis.

Caption: Troubleshooting decision tree for common UHPLC-MS/MS issues.

Technical Support Center: Synthesis of the Chiral Carboxylic Acid of Fluchloraminopyr

This technical support guide provides researchers, scientists, and drug development professionals with detailed information and troubleshooting advice for the synthesis of the chiral carboxylic acid of Fluchloraminopyr, an important intermediate for the novel herbicide.

Frequently Asked Questions (FAQs)

Q1: What is the chemical name and structure of the chiral carboxylic acid of Fluchloraminopyr?

The IUPAC name for the active enantiomer of Fluchloraminopyr's carboxylic acid is (2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoic acid.[1] The chiral center is located at the C2 position of the propanoic acid moiety.

Q2: What is the primary strategy for synthesizing the enantiomerically pure carboxylic acid of Fluchloraminopyr?

The most direct method reported is a stereoselective synthesis. This approach involves the nucleophilic substitution of a chiral starting material, methyl (S)-2-bromopropanoate, onto the pyridinol precursor, 4-amino-3,5-dichloro-6-fluoropyridin-2-ol. The reaction proceeds with an inversion of stereochemistry, yielding the (R)-ester, which is then hydrolyzed to the desired (R)-carboxylic acid.[1] This method avoids the need for chiral resolution of a racemic mixture.

Q3: Are there alternative methods to obtain the chiral carboxylic acid?

Yes, while stereoselective synthesis is preferred, chiral resolution of a racemic mixture of the carboxylic acid is a viable alternative. Common methods for resolving racemic carboxylic acids include:

• Diastereomeric Salt Crystallization: Reacting the racemic acid with a chiral base (e.g., brucine, strychnine, or a chiral amine) to form diastereomeric salts. These salts have different solubilities, allowing for their separation by fractional crystallization.[2][3]

• Chiral Chromatography: Using a chiral stationary phase in High-Performance Liquid Chromatography (HPLC) to separate the enantiomers.[3]

• Enzymatic Kinetic Resolution: Employing an enzyme that selectively esterifies one enantiomer, allowing for the separation of the unreacted enantiomer.[4]

Q4: Where can I find detailed experimental procedures for the synthesis?

Detailed synthetic methods are often disclosed in patents. The key patent for Fluchloraminopyr is WO2020135235A1, filed by Qingdao Kingagroot Chemical Compound Co., Ltd.[1] This document provides a comprehensive description of the synthesis of the R-type pyridyloxycarboxylic acid and its derivatives.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of the chiral carboxylic acid of Fluchloraminopyr and similar 2-aryloxypropanoic acids.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of Nucleophilic Substitution	1. Incomplete deprotonation of the pyridinol. 2. Poor reactivity of the halopyridine. 3. Side reactions of the chiral electrophile.	1. Ensure the use of a sufficiently strong and non-nucleophilic base (e.g., NaH, K₂CO₃) and anhydrous conditions. 2. The pyridine ring is electron-deficient, favoring nucleophilic substitution, especially at the 2- and 4-positions.[5] If reactivity is low, consider increasing the reaction temperature or using a more polar aprotic solvent (e.g., DMF, DMSO). 3. Use a high-purity chiral electrophile and control the reaction temperature to minimize elimination or other side reactions.
Poor Enantioselectivity / Racemization	1. Racemization of the chiral starting material. 2. Racemization of the product under reaction or workup conditions. 3. Use of a racemic starting material.	1. Ensure the enantiomeric purity of the methyl (S)-2-bromopropanoate before use. 2. Avoid harsh acidic or basic conditions and high temperatures during workup and purification, as these can lead to racemization of the chiral center. 3. If starting with a racemic mixture, employ one of the chiral resolution techniques mentioned in the FAQs.
Difficulty in Purifying the Final Product	1. Presence of unreacted starting materials. 2. Formation of closely related impurities. 3. Difficulty in removing the chiral resolving agent (if used).	1. Monitor the reaction progress by TLC or LC-MS to ensure complete conversion. Adjust stoichiometry or reaction time as needed. 2. Recrystallization is often an effective method for purifying carboxylic acids. Experiment with different solvent systems. Column chromatography on silica gel can also be employed. 3. If using diastereomeric salt crystallization, ensure complete conversion back to the free acid and thorough washing to remove the chiral base.
Inconsistent Results in Chiral Resolution	1. Improper choice of resolving agent or solvent. 2. Incomplete crystallization of the desired diastereomer. 3. Co-crystallization of both diastereomers.	1. Screen a variety of chiral resolving agents and crystallization solvents to find the optimal combination for separation. 2. Allow sufficient time for crystallization and consider seeding the solution with a pure crystal of the desired diastereomer. 3. Analyze the crystalline material by chiral HPLC to ensure the desired diastereomeric purity has been achieved before proceeding.

Experimental Protocols

The following is a generalized protocol based on the stereoselective synthesis approach. For precise details, refer to the patent WO2020135235A1.[1]

Step 1: Synthesis of Methyl (R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoate

• Materials: 4-amino-3,5-dichloro-6-fluoropyridin-2-ol, methyl (S)-2-bromopropanoate, a suitable base (e.g., potassium carbonate), and an aprotic solvent (e.g., acetone, DMF).

• Procedure: a. To a solution of 4-amino-3,5-dichloro-6-fluoropyridin-2-ol in the chosen solvent, add the base and stir at room temperature. b. Add methyl (S)-2-bromopropanoate dropwise to the mixture. c. Heat the reaction mixture to reflux and monitor the reaction progress by TLC or LC-MS. d. Upon completion, cool the reaction mixture, filter off any inorganic salts, and concentrate the filtrate under reduced pressure. e. Purify the crude product by column chromatography or recrystallization to obtain the desired ester.

Step 2: Hydrolysis to (2R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoic acid

• Materials: Methyl (R)-2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]propanoate, a base for hydrolysis (e.g., LiOH, NaOH), a solvent system (e.g., THF/water or methanol/water), and an acid for neutralization (e.g., HCl).

• Procedure: a. Dissolve the ester from Step 1 in the solvent system. b. Add an aqueous solution of the base and stir the mixture at room temperature until the hydrolysis is complete (monitored by TLC or LC-MS). c. Acidify the reaction mixture with the acid to a pH of approximately 2-3 to precipitate the carboxylic acid. d. Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield the final chiral carboxylic acid.

Visualizing the Synthesis and Troubleshooting

Experimental Workflow

Caption: Stereoselective synthesis workflow for Fluchloraminopyr's chiral carboxylic acid.

Troubleshooting Logic

Caption: Troubleshooting decision tree for the synthesis of the chiral carboxylic acid.

References

• 1. Fluchloraminopyr & Fluchloraminopyr-tefuryl- New Herbicide Candidate from Chinese Player Qingdao Kingagroot Chemical – ISO Published in June 2022 – News & Updates [chemrobotics.in]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. researchgate.net [researchgate.net]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. organic chemistry - Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? - Chemistry Stack Exchange [chemistry.stackexchange.com]

reducing off-target drift of Fluchloraminopyr during application

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on minimizing off-target drift of Fluchloraminopyr during experimental applications.

Frequently Asked Questions (FAQs)

Q1: What is off-target spray drift and why is it a concern with Fluchloraminopyr?

A1: Off-target spray drift is the movement of a pesticide, such as Fluchloraminopyr, through the air from the application site to any unintended location.[1][2] This is a critical issue as Fluchloraminopyr is a potent systemic auxin herbicide, and even minute quantities can cause significant damage to sensitive non-target plants and contaminate experimental plots.[3][4] Drift can occur as spray droplets (particle drift) or as vapor (vapor drift).[1][5] Factors like wind speed, temperature, and application equipment setup heavily influence the risk of drift.[6]

Q2: What are the ideal weather conditions for applying Fluchloraminopyr to minimize drift?

A2: Optimal application conditions involve low wind speeds, moderate temperatures, and high humidity.[7][8] Avoid spraying in hot, dry conditions, as this increases the evaporation of spray droplets, making them smaller, lighter, and more susceptible to drift.[8][9] It is also crucial to avoid spraying during a temperature inversion, which typically occurs on calm, clear nights when cool air is trapped near the ground, preventing vertical air mixing and allowing spray droplets to travel long distances.[5][9][10]

Q3: How does my choice of spray nozzle affect Fluchloraminopyr drift?

A3: Nozzle selection is one of the most critical factors in reducing drift.[10] Nozzles determine the size of the spray droplets produced.[5] To minimize drift, use specialized drift-reducing nozzles, such as air induction (AI) or turbo tee (TT) types, which produce larger, coarser droplets that are less likely to be carried by the wind.[10][11] Standard flat-fan nozzles can produce a higher percentage of small, drift-prone droplets (fines).[12] Always consult the nozzle manufacturer's specifications for the recommended operating pressure to achieve the desired droplet size.[9]

Q4: Can using an adjuvant help reduce drift?

A4: Yes, certain adjuvants, known as drift control agents, can significantly reduce drift potential.[13][14] These adjuvants work by increasing the viscosity of the spray solution, which helps to produce larger, heavier spray droplets and reduces the number of fine particles.[1][15] The effectiveness of drift reduction adjuvants can vary, so it is essential to select a product tested for this purpose and follow the label instructions.[16][17]

Q5: What is a temperature inversion and why should I avoid spraying during one?

A5: A temperature inversion is an atmospheric condition where a layer of warm air settles over a layer of cooler air near the ground.[9] This prevents the vertical mixing of air.[5] If you spray during an inversion, fine spray droplets can become trapped in the cool air layer and move horizontally over long distances with even light air movement, leading to significant off-target damage far from the application site.[10][18] Signs of an inversion include clear nights, calm conditions (wind speed <3 mph), the presence of dew or frost, and ground fog in low-lying areas.[9]

Troubleshooting Guide

Problem: I suspect my Fluchloraminopyr application has drifted to an adjacent, non-target area.

Potential Cause	Troubleshooting Steps
High Wind Speed or Gusts	1. Review Application Records: Check your logged wind speed and direction during the application time. Wind speeds should ideally be between 3 and 10 mph.[6][9] 2. Adjust Future Protocols: Cease applications when wind speeds exceed label recommendations or are blowing towards sensitive areas.[9][19]
Incorrect Nozzle/Pressure Combination	1. Inspect Equipment: Verify that drift-reducing nozzles were used and operated within the manufacturer's recommended pressure range. High pressures create smaller, drift-prone droplets.[8][9] 2. Calibrate Sprayer: Ensure nozzles are not worn and the output is within 5% of the manufacturer's rating.[5] Replace worn nozzles.
Boom Height Too High	1. Measure Boom Height: The spray boom should be set to the lowest possible height that still provides uniform coverage based on nozzle spacing and angle.[6][10] For example, 110-degree nozzles with 20-inch spacing should be 15-18 inches above the target.[10] 2. Correct Equipment Setup: Adjust boom height for all future applications. A higher boom significantly increases drift potential.[18][20]
Application During Temperature Inversion	1. Assess Weather Conditions at Time of Application: Review conditions for indicators of an inversion (calm winds, clear skies, temperature differential).[5][9] 2. Use On-site Monitoring: Before future applications, assess air stability directly. Do not spray if an inversion is suspected.[9]
High Temperature & Low Humidity	1. Check Environmental Data: Review the temperature and relative humidity at the time of application. Hot and dry conditions increase droplet evaporation.[7][9] 2. Optimize Timing: Plan applications for cooler, more humid parts of the day, such as early morning.[7]

Quantitative Data Summary

Table 1: Wind Speed Application Guidelines

Wind Speed (mph)	Recommendation	Drift Potential	Reference
< 3	Avoid Application (Potential for Inversion)	High	[5][9]
3 - 7	Ideal for Application	Low	[5][10]
7 - 10	Use with Caution; Employ all drift reduction technologies.	Moderate	[9][10]
> 10	Avoid Application	High to Severe	[9][19]

Table 2: Nozzle Type and Drift Reduction Potential

Nozzle Type	Typical Droplet Size	Drift Reduction Potential	Reference
Standard Flat Fan (XR)	Fine to Medium	Low	[11][12]
Pre-Orifice Flat Fan	Medium to Coarse	Medium (Can reduce driftable fines by 50% vs. XR)	[12]
Turbo TeeJet (TT) / Air Induction (AI)	Coarse to Very Coarse	High (Can reduce driftable fines by 80%+ vs. XR)	[11][12]

Table 3: Effect of Boom Height on Drift

Boom Height Above Target	Relative Drift Potential	Recommendation	Reference
18 inches	Low	Recommended for 110° nozzles at 20" spacing.	[10]
36 inches	High	Avoid; significantly increases the distance droplets must travel.	[18][20]
50 cm (~20 inches)	Low	Maintain a consistent low boom height.	[18]
70 cm (~28 inches)	High (4x increase from 50 cm)	Avoid; dramatically increases drift.	[18]

Experimental Protocols

Protocol: Evaluating the Effect of Nozzle Type on Fluchloraminopyr Droplet Drift

1. Objective: To quantify the off-target drift of Fluchloraminopyr when applied with a standard flat-fan nozzle versus an air-induction, drift-reducing nozzle.

2. Materials:

• Fluchloraminopyr solution at desired experimental concentration.
• Pressurized spray system with an adjustable boom.
• Standard flat-fan nozzles (e.g., XR11003).
• Air-induction nozzles (e.g., AIXR11003).
• Water-sensitive paper or Mylar slides for droplet collection.
• Anemometer to measure wind speed.
• Thermo-hygrometer for temperature and humidity.
• Stakes and clips for placing collectors.
• Image analysis software for droplet sizing (e.g., ImageJ).

3. Methodology:

• 3.1. Site Setup: Select a test site with a consistent, low crosswind (3-7 mph).[10] Mark a centerline for the spray pass. Place water-sensitive paper collectors on stakes at set intervals downwind from the centerline (e.g., 1m, 3m, 5m, 10m) and at a consistent height.
• 3.2. Sprayer Calibration: Install the first set of nozzles (e.g., standard flat-fan). Calibrate the sprayer to the desired pressure (e.g., 40 psi) and spray volume (e.g., 15-20 GPA).[8] Set the boom to a standard height (e.g., 20 inches above the collectors).[10]
• 3.3. Application: Record the wind speed, direction, temperature, and humidity. Perform a single spray pass along the centerline.
• 3.4. Sample Collection: Carefully collect the water-sensitive papers once droplets have dried. Place them in labeled bags.
• 3.5. Equipment Change: Thoroughly clean the spray system.[21] Install the second set of nozzles (air-induction). Repeat the calibration process to ensure the same flow rate.
• 3.6. Second Application: Repeat steps 3.3 and 3.4 under as similar weather conditions as possible.
• 3.7. Data Analysis: Scan the collected papers at high resolution. Use image analysis software to measure the number of droplets and the percentage of the collector area covered at each downwind distance for both nozzle types.
• 3.8. Comparison: Analyze the data to compare the amount of spray deposition at each downwind location. A significant reduction in deposits at further distances for the air-induction nozzle indicates successful drift reduction.

Visualizations

Caption: Key factors influencing off-target herbicide drift.

Caption: Decision workflow for minimizing drift during application.

References

• 1. 10 Best Management Practices to Avoid Herbicide Drift  — Plant & Pest Advisory [plant-pest-advisory.rutgers.edu]
• 2. ucanr.edu [ucanr.edu]
• 3. kingagroot.com [kingagroot.com]
• 4. KingAgroot [kingagroot.com]
• 5. 5 Things to Know to Avoid Herbicide Drift | CropWatch | Nebraska [cropwatch.unl.edu]
• 6. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 7. How weather conditions affect spray applications | ontario.ca [ontario.ca]
• 8. corn-states.com [corn-states.com]
• 9. mda.state.mn.us [mda.state.mn.us]
• 10. Avoiding herbicide drift [extension.umn.edu]
• 11. lsuagcenter.com [lsuagcenter.com]
• 12. Spray Application Technology: Selecting Spray Nozzles with Drift-Reducing Technology | NDSU Agriculture [ndsu.edu]
• 13. Minimize effects of volatility & spray drift when applying herbicides | Corteva Agriscience™ [corteva.com]
• 14. precisionlab.com [precisionlab.com]
• 15. researchgate.net [researchgate.net]
• 16. Adjuvant use for the management of pesticide drift, leaching and runoff - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Adjuvants Product Catalog - WinField® United [winfieldunited.com]
• 18. youtube.com [youtube.com]
• 19. Wind Speed and Herbicide Application | Integrated Crop Management [crops.extension.iastate.edu]
• 20. onvegetables.com [onvegetables.com]
• 21. advancedturf.com [advancedturf.com]

Technical Support Center: Enhancing the Stability of Fluchloraminopyr in Laboratory Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of Fluchloraminopyr during laboratory analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Fluchloraminopyr in my experiments?

A1: Fluchloraminopyr, an aminopyrimidine derivative, can be sensitive to several factors in a laboratory setting. The primary sources of degradation are hydrolysis, particularly under acidic pH conditions, and photolysis upon exposure to light. Temperature is also a critical factor, as higher temperatures can accelerate degradation. The composition of your assay buffer and the presence of certain reactive species can also impact its stability.

Q2: How should I prepare and store my Fluchloraminopyr stock solutions?

A2: For maximum stability, Fluchloraminopyr stock solutions should be prepared in a high-purity, anhydrous solvent such as dimethyl sulfoxide (DMSO) or acetonitrile. It is recommended to store these stock solutions in amber glass vials with PTFE-lined screw caps to protect from light and prevent evaporation.[1] For short-term storage, refrigeration at 2-8°C is advisable. For long-term storage, aliquot the stock solution into single-use vials and store them in a freezer at -20°C or below. Avoid repeated freeze-thaw cycles.

Q3: My Fluchloraminopyr assay results are inconsistent. What could be the cause?

A3: Inconsistent results are often a sign of compound instability. Several factors could be at play:

• Degradation in Aqueous Buffers: Fluchloraminopyr can degrade in aqueous solutions. The rate of degradation is often pH-dependent.

• Photodegradation: Exposure of your solutions or assay plates to ambient or UV light can lead to photodegradation.

• Adsorption to Plastics: Like many small molecules, Fluchloraminopyr may adsorb to the surface of plastic labware (e.g., pipette tips, microplates), leading to a decrease in the effective concentration.

• Incompatibility with Assay Components: Certain components in your assay buffer or cell culture medium could be reacting with Fluchloraminopyr.

Q4: Are there any specific recommendations for the pH of my assay buffer?

A4: Yes, the stability of aminopyrimidine compounds is often pH-dependent.[2][3][4][5] While specific studies on Fluchloraminopyr's pH stability profile are not widely published, it is known to undergo hydrolysis in acidic conditions.[6] Therefore, it is advisable to maintain a neutral to slightly alkaline pH (e.g., pH 7.0-8.0) in your aqueous assay buffers. It is crucial to perform a pH stability study to determine the optimal pH for your specific experimental conditions.

Q5: Can I use antioxidants to improve the stability of Fluchloraminopyr?

A5: Yes, for amine-containing compounds, oxidative degradation can be a concern. The use of antioxidants can be beneficial, especially if your assay involves components that can generate reactive oxygen species.[7][8][9][10] Common antioxidants to consider include butylated hydroxytoluene (BHT) or ascorbic acid. However, it is essential to first confirm that the chosen antioxidant does not interfere with your assay.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Fluchloraminopyr.

Problem	Possible Causes	Recommended Solutions
Low or no signal from Fluchloraminopyr in the assay.	1. Complete degradation of the compound. 2. Incorrect stock solution concentration. 3. Adsorption to labware.	1. Prepare fresh dilutions of Fluchloraminopyr immediately before use. 2. Verify the concentration of your stock solution using a validated analytical method (e.g., HPLC-UV). 3. Use low-adhesion microplates and pipette tips. Consider adding a small amount of a non-ionic surfactant (e.g., 0.01% Pluronic F-68) to your buffer, if compatible with your assay.
High variability between replicate wells.	1. Inconsistent degradation across the microplate due to uneven light exposure or temperature gradients. 2. Pipetting errors.	1. Protect your plates from light at all times using an opaque lid or by working under low-light conditions. Ensure uniform temperature across the plate during incubation. 2. Use calibrated pipettes and proper pipetting techniques.
Assay signal decreases over the time course of the experiment.	1. Time-dependent degradation of Fluchloraminopyr in the assay buffer.	1. Minimize the incubation time as much as possible. 2. Perform a time-course stability study to understand the degradation kinetics and establish a stable time window for your measurements. 3. Consider preparing fresh compound dilutions at different time points during a long experiment.

Quantitative Data Summary

The following table provides illustrative data on the stability of Fluchloraminopyr under various conditions. Note: This data is hypothetical and should be used as a template for your own stability studies.

Condition	Incubation Time (hours)	Fluchloraminopyr Remaining (%)
pH 4.0 (Aqueous Buffer)	2	75%
6	40%
24	<10%
pH 7.4 (Aqueous Buffer)	2	98%
6	92%
24	85%
pH 9.0 (Aqueous Buffer)	2	99%
6	97%
24	94%
Aqueous Buffer (pH 7.4) with Light Exposure	2	80%
6	55%
Aqueous Buffer (pH 7.4) in the Dark	2	98%
6	93%

Experimental Protocols

Protocol for Assessing Fluchloraminopyr Stability in Aqueous Buffer

Objective: To determine the stability of Fluchloraminopyr in a specific aqueous buffer over time at a set temperature.

Materials:

• Fluchloraminopyr stock solution (e.g., 10 mM in DMSO)

• Assay buffer of interest

• HPLC-grade acetonitrile and water

• Formic acid (or other appropriate modifier for HPLC)

• HPLC system with a UV detector

• Analytical HPLC column (e.g., C18)

• Incubator or water bath

• Autosampler vials

Methodology:

• Preparation of Working Solution: Prepare a working solution of Fluchloraminopyr at a suitable concentration (e.g., 100 µM) by diluting the stock solution in the assay buffer.

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the working solution, dilute it with the initial mobile phase composition to a quantifiable concentration (e.g., 10 µM), and inject it onto the HPLC system. This will serve as your T=0 reference.

• Incubation: Place the remaining working solution in a tightly capped vial in an incubator set to the desired temperature (e.g., 37°C).

• Time-Point Sampling: At predetermined time points (e.g., 1, 2, 4, 8, and 24 hours), withdraw aliquots of the incubated solution.

• Sample Analysis: Dilute each aliquot in the same manner as the T=0 sample and analyze by HPLC.

• Data Analysis: Quantify the peak area of Fluchloraminopyr at each time point. Calculate the percentage of Fluchloraminopyr remaining relative to the T=0 sample.

Visualizations

Caption: Potential degradation pathways of Fluchloraminopyr.

Caption: Troubleshooting workflow for stability issues.

Caption: Workflow for a Fluchloraminopyr stability assay.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Effect of pH and temperature on the stability of UV-induced repairable pyrimidine hydrates in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. performanceadditives.us [performanceadditives.us]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Poor Weed Control with Fluchloraminopyr

Welcome to the technical support center for Fluchloraminopyr. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to poor weed control during field experiments with Fluchloraminopyr, a new-generation synthetic auxin herbicide.

Frequently Asked Questions (FAQs)

Q1: What is Fluchloraminopyr and how does it work?

Fluchloraminopyr is a non-selective, systemic herbicide that belongs to the synthetic auxin chemical class.[1][2] Its primary mode of action is to mimic the natural plant hormone auxin, leading to uncontrolled and disorganized cell growth in susceptible broadleaf weeds, ultimately causing plant death.[1][2] It is effective against a broad spectrum of weeds, including those resistant to glyphosate and glufosinate. Fluchloraminopyr exhibits both foliar and soil activity with long persistence.[1]

Q2: What are the typical symptoms of Fluchloraminopyr injury on susceptible weeds?

Symptoms of Fluchloraminopyr are characteristic of synthetic auxin herbicides and include:

• Epinasty: Twisting and bending of stems and petioles.

• Leaf cupping and curling: Abnormal leaf shapes.

• Stem swelling and cracking.

• Chlorosis (yellowing) and necrosis (browning and death) of plant tissues.

• Stunted growth.

Symptoms can appear within hours of application on new growth, with plant death typically occurring within a few weeks.

Q3: Why am I seeing poor weed control after applying Fluchloraminopyr?

Several factors can contribute to reduced efficacy of Fluchloraminopyr. These can be broadly categorized as issues related to the weed species, application practices, environmental conditions, and tank-mixing. This guide will walk you through troubleshooting each of these areas.

Troubleshooting Guides

Issue 1: Weed-Related Factors

Q: Could the type of weed or its growth stage be the reason for poor control?

A: Yes, the characteristics of the target weed are critical for herbicide efficacy.

• Weed Identification: Ensure the target weed is listed as susceptible to Fluchloraminopyr. While it has a broad spectrum, some weeds may be naturally tolerant.

• Growth Stage: Fluchloraminopyr is most effective on young, actively growing weeds. Mature or stressed weeds are generally harder to control. Applying the herbicide after weeds have exceeded the recommended growth stage can lead to poor results.

• Weed Resistance: The development of herbicide resistance is a growing concern. If Fluchloraminopyr or other synthetic auxin herbicides have been used repeatedly in the same area, weeds may have developed resistance.

Troubleshooting Steps:

• Confirm Weed Identity: Use a weed identification guide to confirm that the target weed is susceptible to Fluchloraminopyr.

• Assess Growth Stage: Observe the size and developmental stage of the weeds that were not controlled. If they were large or flowering at the time of application, this is a likely cause of failure.

• Investigate Herbicide History: Review the herbicide application records for the field to assess the history of synthetic auxin use.

• Conduct a Resistance Test: If resistance is suspected, collect seeds from the surviving weeds and conduct a resistance bioassay. (See Experimental Protocols section).

Issue 2: Application and Equipment

Q: I followed the recommended dose, but the control is still poor. Could my application technique be the problem?

A: Absolutely. Proper application is crucial for success.

• Incorrect Dosage: Double-check calculations to ensure the correct amount of Fluchloraminopyr was applied for the target weed and its growth stage.

• Poor Spray Coverage: Inadequate coverage of the weed foliage can result in sublethal doses. This can be caused by incorrect nozzle selection, low spray volume, or improper boom height.

• Equipment Contamination: Residues of other herbicides in the spray tank can antagonize Fluchloraminopyr or cause unexpected crop injury.

Troubleshooting Steps:

• Verify Application Rate: Review your spray records and confirm that the applied rate matches the label recommendations for the target weeds.

• Inspect Application Equipment: Check nozzles for wear and ensure they are the correct type for the intended application. Verify boom height and spray pressure settings.

• Review Sprayer Cleanout Procedures: Ensure that a thorough cleanout was performed before mixing Fluchloraminopyr, especially if the previous spray solution contained antagonistic herbicides.

Issue 3: Environmental Conditions

Q: How do environmental factors affect the performance of Fluchloraminopyr?

A: Environmental conditions at the time of and following application can significantly impact efficacy.

• Temperature: Fluchloraminopyr has good low-temperature tolerance. However, very high temperatures can lead to increased volatilization and potential for off-target movement, while very low temperatures can slow down weed growth and herbicide uptake.

• Rainfall: Rain shortly after a foliar application can wash the herbicide off the leaves before it can be adequately absorbed.

• Wind: High wind speeds can cause spray drift, leading to non-uniform coverage and potential damage to non-target plants.

• Soil Conditions: For soil-applied activity, soil moisture is necessary to move the herbicide into the weed root zone. Dry soils can reduce uptake. Soil properties such as organic matter and pH can also affect the availability and persistence of the herbicide.

Troubleshooting Steps:

• Review Weather Data: Check the weather conditions (temperature, rainfall, wind speed) at the time of and in the days following the application.

• Assess Soil Moisture: Evaluate the soil moisture conditions at the time of application, particularly if relying on soil activity for weed control.

Issue 4: Water Quality and Tank-Mixing

Q: Can the water I used to mix the spray solution or the other products in my tank mix be the cause of poor control?

A: Yes, both water quality and tank-mix partners can lead to reduced efficacy.

• Water pH: The pH of the spray solution can affect the stability and absorption of some herbicides. While specific data for Fluchloraminopyr is limited, synthetic auxin herbicides generally perform well over a range of pH values, but extremes should be avoided.

• Water Hardness: Hard water containing high levels of cations like calcium (Ca²⁺) and magnesium (Mg²⁺) can bind with some herbicides, reducing their effectiveness.

• Tank-Mix Antagonism: When Fluchloraminopyr is mixed with other herbicides, an antagonistic interaction can occur, where the weed control from the mixture is less than expected from the individual products. This is a known issue when mixing some broadleaf and grass herbicides.

Troubleshooting Steps:

• Test Water Quality: Test the pH and hardness of the water source used for the spray solution.

• Perform a Jar Test: Before mixing a new tank-mix combination, always perform a jar test to check for physical incompatibility. (See Experimental Protocols section).

• Review Tank-Mix Partners: Research the potential for antagonism between Fluchloraminopyr and the other products in your tank mix. Consider applying the herbicides separately if antagonism is a known issue.

Data Presentation

Table 1: General Influence of Environmental Factors on Synthetic Auxin Herbicide Efficacy

Factor	Condition	Potential Impact on Efficacy
Temperature	Low (<10°C)	Reduced weed growth and herbicide uptake.
Optimal (15-30°C)	Active weed growth, optimal herbicide activity.
High (>30°C)	Increased risk of volatilization and off-target movement.
Rainfall	Within 1-4 hours post-application	Wash-off of foliar-applied herbicide, reducing absorption.
No rain after pre-emergence application	Lack of activation and movement into the soil.
Soil Moisture	Dry	Reduced uptake of soil-active herbicides.
Adequate	Optimal for soil-active herbicide uptake.
Water pH	Acidic to Neutral (pH 5-7)	Generally optimal for many herbicides.
Alkaline (>pH 8)	Can lead to alkaline hydrolysis (degradation) of some herbicides.
Water Hardness	High (>300 ppm CaCO₃ equivalent)	Cations can bind with herbicide molecules, reducing availability.

Note: This table provides general guidance for synthetic auxin herbicides. Specific performance of Fluchloraminopyr may vary.

Mandatory Visualization

References

• 1. kingagroot.com [kingagroot.com]
• 2. Fluchloraminopyr-tefuryl (Ref: KAI-141012) [sitem.herts.ac.uk]

Technical Support Center: Optimizing Spray Adjuvant Combinations for Fluchloraminopyr

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the use of Fluchloraminopyr with various spray adjuvants.

Frequently Asked Questions (FAQs)

Q1: What is Fluchloraminopyr and what is its mode of action?

Fluchloraminopyr is a new-generation, non-selective systemic auxin herbicide.[1] It is effective against a broad spectrum of weeds, including those resistant to glyphosate and glufosinate.[1] As a synthetic auxin, it mimics the plant growth hormone auxin, leading to uncontrolled and disorganized growth in susceptible plants, ultimately causing their death.

Q2: Why are spray adjuvants important when using Fluchloraminopyr?

Spray adjuvants are critical for maximizing the performance of Fluchloraminopyr.[2] They can improve the biological activity and application characteristics of the herbicide spray solution.[2] Key benefits of using adjuvants with Fluchloraminopyr include:

• Increased Efficacy: Enhancing the herbicide's ability to penetrate the waxy cuticle of weed leaves.[2][3]

• Improved Coverage: Reducing the surface tension of spray droplets, allowing for better spreading across the leaf surface.[4]

• Enhanced Rainfastness: Increasing the speed of herbicide absorption, making the application less susceptible to being washed off by rain.[5]

• Drift Reduction: Modifying droplet size to minimize the off-target movement of the spray.[2]

Q3: What are the main types of adjuvants to consider for Fluchloraminopyr?

The primary types of activator adjuvants to consider for tank-mixing with Fluchloraminopyr are:

• Non-ionic Surfactants (NIS): These are all-purpose adjuvants that reduce the surface tension of the spray solution, improving spreading and wetting.[4] They are generally less likely to cause crop injury compared to oil-based adjuvants.[6]

• Crop Oil Concentrates (COC): A blend of petroleum-based oil and non-ionic surfactants, COCs enhance the penetration of the herbicide through the waxy leaf cuticle.[4][7] They can be more effective than NIS under hot and dry conditions but may also increase the risk of crop injury.[4][8]

• Methylated Seed Oils (MSO): Derived from vegetable oils, MSOs are often more effective at penetrating the leaf cuticle than COCs, especially on weeds with thick, waxy leaves or those under stress.[3] Herbicide efficacy is generally ranked as MSO > COC > NIS.[3]

Troubleshooting Guides

Issue 1: Poor Weed Control After Fluchloraminopyr Application

If you are experiencing unsatisfactory weed control, consider the following potential causes and solutions:

Potential Cause	Troubleshooting Steps
Incorrect Adjuvant Selection	Ensure the chosen adjuvant is appropriate for the target weed species and environmental conditions. For weeds with waxy cuticles or under drought stress, consider switching from a Non-ionic Surfactant (NIS) to a Crop Oil Concentrate (COC) or Methylated Seed Oil (MSO) to improve penetration.[3]
Suboptimal Adjuvant Rate	Verify that the adjuvant is being used at the recommended rate. An insufficient rate may not provide the desired enhancement of Fluchloraminopyr activity.[9]
Antagonism from Hard Water	Hard water containing high levels of cations like calcium (Ca²⁺) and magnesium (Mg²⁺) can bind with the herbicide, reducing its effectiveness.[2] Use a water conditioning adjuvant, such as ammonium sulfate (AMS), to mitigate these effects.[2][10]
Weed Stress	Weeds under environmental stress (e.g., drought, extreme temperatures) are more difficult to control.[11] Using a more aggressive adjuvant like an MSO can help overcome the thickened cuticle of stressed plants.[3]
Rainfall Shortly After Application	If rain occurs before the herbicide has been adequately absorbed, its efficacy will be reduced.[5] Consider using an adjuvant known to improve rainfastness or re-applying if necessary, following label guidelines.[5]

Issue 2: Tank-Mix Incompatibility (e.g., clumping, separation)

Physical or chemical incompatibility in the spray tank can lead to clogged nozzles and reduced efficacy.[11]

Potential Cause	Troubleshooting Steps
Incorrect Mixing Order	Always follow the correct mixing order. A common recommendation is to start by filling the tank with at least 70% of the water, then adding products in the following sequence: 1) Water conditioners, 2) Water-dispersible granules (WDG) and wettable powders (WP), 3) Flowables (F) and suspension concentrates (SC), 4) Water-soluble liquids (SL), 5) Emulsifiable concentrates (EC), and finally 6) Adjuvants like NIS, COC, or MSO. Ensure each component is fully dispersed before adding the next.
Insufficient Agitation	Maintain adequate agitation throughout the mixing process and during application to keep all components in suspension.
Water Temperature	Cold water can slow the dissolution and dispersion of some formulations. Use water at a moderate temperature whenever possible.
Jar Test for Compatibility	Before mixing a new combination in the spray tank, perform a jar test to check for physical compatibility. Mix the components in the same proportions as planned for the full-scale application in a clear glass jar and observe for any signs of incompatibility such as clumping, settling, or the formation of gels.

Issue 3: Excessive Foaming in the Spray Tank

Foam can interfere with proper filling and application.

Potential Cause	Troubleshooting Steps
Agitation and Filling Method	Excessive agitation or filling the tank in a way that causes significant splashing can introduce air and lead to foaming.[12] Reduce agitation speed if possible and fill the tank from the bottom or with the hose end below the liquid surface.
Adjuvant Properties	Some adjuvants, particularly certain non-ionic surfactants, can contribute to foaming.[13]
Use of a Defoaming Agent	If foaming is a persistent issue, add a registered anti-foaming or defoaming agent to the tank.[14][15] These products are designed to break down existing foam and prevent its formation.[14]

Data on Adjuvant Performance (Illustrative)

The following tables provide an illustrative comparison of how different adjuvant types can influence the performance of Fluchloraminopyr based on general scientific principles. Actual results may vary depending on specific experimental conditions.

Table 1: Illustrative Efficacy of Fluchloraminopyr on Different Weed Types with Various Adjuvants

Adjuvant Type (at recommended rates)	Broadleaf Weed Control (%)	Grassy Weed Control (%)	Weed with Waxy Cuticle Control (%)
Fluchloraminopyr Alone	75	65	50
+ Non-ionic Surfactant (NIS)	85	75	65
+ Crop Oil Concentrate (COC)	90	80	80
+ Methylated Seed Oil (MSO)	95	85	90

Table 2: Illustrative Impact of Adjuvants on Spray Droplet Size and Drift Potential

Adjuvant Type	Volume Median Diameter (VMD) (µm)	Droplets <150 µm (%) (Driftable Fines)
Water Only	250	25
+ Non-ionic Surfactant (NIS)	220	30
+ Crop Oil Concentrate (COC)	300	15
+ Methylated Seed Oil (MSO)	320	12
+ Drift Reduction Agent	400	<10

Experimental Protocols

Protocol 1: Greenhouse Efficacy Trial for Fluchloraminopyr-Adjuvant Combinations

This protocol outlines a method for evaluating the efficacy of different Fluchloraminopyr and adjuvant mixtures on target weed species in a controlled greenhouse environment.[16][17][18]

• Plant Propagation: Grow target weed species in individual pots containing a standardized greenhouse potting mix. Ensure uniform growth to the desired stage (e.g., 3-4 leaf stage) before treatment.

• Treatment Preparation: Prepare the Fluchloraminopyr spray solutions with the different adjuvant combinations to be tested. Include a control group treated with Fluchloraminopyr alone and an untreated control group.

• Herbicide Application: Use a research-grade cabinet sprayer calibrated to deliver a precise volume of the spray solution (e.g., 20 gallons per acre) to ensure uniform application.

• Experimental Design: Arrange the treated plants in a randomized complete block design with multiple replications (e.g., 4-5) for each treatment.

• Data Collection: At set intervals (e.g., 7, 14, and 21 days after treatment), visually assess weed control using a 0-100% scale (0 = no effect, 100 = complete plant death). At the final assessment, harvest the above-ground biomass, dry it in an oven, and record the dry weight.

• Statistical Analysis: Analyze the visual ratings and dry weight data using appropriate statistical methods (e.g., ANOVA, Tukey's HSD test) to determine significant differences between treatments.

Protocol 2: Spray Droplet Size Analysis

This protocol describes how to measure the droplet size spectrum of Fluchloraminopyr spray solutions with different adjuvants.[19][20][21]

• Solution Preparation: Prepare the herbicide and adjuvant mixtures as you would for a field application.

• Instrumentation: Use a laser diffraction-based spray particle size analyzer.

• Nozzle Selection and Operation: Mount the nozzle to be tested in the analyzer's spray path. Operate the nozzle at a constant pressure that is representative of field application conditions.

• Data Acquisition: Activate the laser and the spray. The instrument will measure the size of the droplets passing through the laser beam and generate a droplet size distribution.

• Data Recording: Record key droplet size parameters, including the Volume Median Diameter (VMD or Dv50), and the percentage of spray volume comprised of small, drift-prone droplets (e.g., less than 150 µm in diameter).

• Replication and Analysis: Replicate each measurement multiple times to ensure accuracy and analyze the data to compare the effects of different adjuvant combinations on the droplet size spectrum.

Visualizations

Caption: Workflow for Greenhouse Efficacy Trials.

References

• 1. kingagroot.com [kingagroot.com]
• 2. saskpulse.com [saskpulse.com]
• 3. ncwss.org [ncwss.org]
• 4. agrilife.org [agrilife.org]
• 5. How adjuvants can boost post emergent herbicides and increase rainfastness - Eureka! [eurekaag.com.au]
• 6. Crop Oil vs Surfactant | Deer Hunter Forum [deerhunterforum.com]
• 7. ipcm.wisc.edu [ipcm.wisc.edu]
• 8. fbn.com [fbn.com]
• 9. Understanding Herbicide Adjuvants | Crop Science US [cropscience.bayer.us]
• 10. researchgate.net [researchgate.net]
• 11. library.dpird.wa.gov.au [library.dpird.wa.gov.au]
• 12. noracconcepts.com [noracconcepts.com]
• 13. domyown.com [domyown.com]
• 14. solutionsstores.com [solutionsstores.com]
• 15. Foam Fighter® - Miller Chemical [millerchemical.com]
• 16. Frontiers | Early evaluation of adjuvant effects on topramezone efficacy under different temperature conditions using chlorophyll fluorescence tests [frontiersin.org]
• 17. Techniques for Greenhouse Evaluation of Herbicides on Saltcedar | Weed Science | Cambridge Core [cambridge.org]
• 18. Early evaluation of adjuvant effects on topramezone efficacy under different temperature conditions using chlorophyll fluorescence tests - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ijabe.org [ijabe.org]
• 20. vicchem.com.au [vicchem.com.au]
• 21. EFFECT OF SPRAY MIXTURE ON DROPLET SIZE [elibrary.asabe.org]

Technical Support Center: Fluchloraminopyr Stock Solution Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the degradation of Fluchloraminopyr in stock solutions. The following information is compiled from scientific literature on Fluchloraminopyr and related chemical compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Fluchloraminopyr degradation in a stock solution?

A1: While specific studies on Fluchloraminopyr stock solution stability are limited, degradation of similar compounds like pyridyloxycarboxylic acid and auxin herbicides is primarily influenced by three main factors:

• pH: Hydrolysis, the breakdown of a compound by reaction with water, is a significant degradation pathway for many pesticides. The rate of hydrolysis is often dependent on the pH of the solution, with many compounds degrading faster in acidic or alkaline conditions compared to a neutral pH.[1][2][3]

• Light: Photodegradation, or the breakdown of molecules by light, can be a major issue for light-sensitive compounds. It is advisable to protect stock solutions from light, especially UV light.

• Temperature: Higher temperatures generally increase the rate of chemical reactions, including degradation.[4][5] For long-term storage, colder temperatures are typically recommended.

Q2: What is the recommended solvent for preparing a Fluchloraminopyr stock solution?

A2: There is currently no publicly available data specifying the optimal solvent for Fluchloraminopyr stock solutions. The choice of solvent will depend on the experimental requirements. For many herbicides, common laboratory solvents like dimethyl sulfoxide (DMSO), acetonitrile, or methanol are used. It is crucial to use a high-purity, anhydrous grade solvent to minimize water content and reduce the risk of hydrolysis. A small-scale solubility test is recommended before preparing a large batch of stock solution.

Q3: How should I store my Fluchloraminopyr stock solution to ensure its stability?

A3: Based on general best practices for storing agrochemical standards, the following storage conditions are recommended:

• Temperature: Store stock solutions at a low temperature, such as 4°C for short-term storage and -20°C or -80°C for long-term storage.[4] Fluchloraminopyr-tefuryl, a proherbicide of Fluchloraminopyr, is noted to have excellent stability at low temperatures.

• Light: Protect the solution from light by using amber vials or by wrapping the container in aluminum foil.

• Container: Use high-quality, inert glass containers with tightly sealed caps to prevent solvent evaporation and contamination.

Q4: Are there any known degradation pathways for Fluchloraminopyr that I should be aware of?

A4: Studies on the degradation of Fluchloraminopyr in soil have identified several transformation reactions, which could potentially occur in a stock solution over time, especially in the presence of contaminants. These include:

• Oxidation

• Dechlorination (the removal of chlorine atoms)

• Hydroxylation (the addition of a hydroxyl group)

• Acetylation (the addition of an acetyl group)[6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results using the same stock solution.	Degradation of Fluchloraminopyr in the stock solution.	1. Prepare a fresh stock solution. 2. Verify the concentration of the old stock solution using an analytical method like HPLC or LC-MS/MS. 3. Review storage conditions (temperature, light exposure, solvent quality).
Precipitate observed in the stock solution upon cooling.	The solvent is saturated at the storage temperature.	1. Gently warm the solution to room temperature and vortex to redissolve the precipitate before use. 2. If the precipitate does not redissolve, consider preparing a more dilute stock solution. 3. Filter the solution through a solvent-compatible syringe filter before use if redissolving is not possible, and re-verify the concentration.
Change in the color of the stock solution over time.	Potential degradation of the compound or solvent contamination.	1. Discard the solution. 2. Prepare a fresh stock solution using a new batch of high-purity solvent. 3. Ensure the storage container is clean and inert.

Data on Fluchloraminopyr Stability

Condition	Parameter	Recommendation/Observation	Data Source/Rationale
Temperature	Storage Stability	Excellent stability at low temperatures has been noted for the related compound Fluchloraminopyr-tefuryl. Long-term storage at -20°C or below is recommended.	General good practice for chemical standards.
pH	Hydrolytic Stability	The rate of hydrolysis for many pesticides is pH-dependent. Neutral pH is generally preferred to minimize acid or base-catalyzed hydrolysis.	Inferred from studies on other herbicides.[1][2][3]
Light	Photostability	Many pyridinoxy-based herbicides are susceptible to photodegradation. Protection from light is crucial.	Inferred from the chemical class.
Solvent	Solubility & Stability	Specific solubility data is not available. High-purity, anhydrous solvents such as DMSO, acetonitrile, or methanol are recommended to minimize degradation.	General good laboratory practice.

Experimental Protocol: Assessing Fluchloraminopyr Stock Solution Stability

To ensure the accuracy and reproducibility of your experiments, it is advisable to perform a stability study of your Fluchloraminopyr stock solution under your specific laboratory conditions.

Objective: To determine the stability of a Fluchloraminopyr stock solution over time at different storage temperatures.

Materials:

• Fluchloraminopyr standard

• High-purity solvent (e.g., HPLC-grade acetonitrile or DMSO)

• Amber glass vials with screw caps

• Analytical balance

• Volumetric flasks

• Pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS) or a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.[7]

• Refrigerator (4°C)

• Freezer (-20°C)

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Fluchloraminopyr standard.

  • Dissolve it in a known volume of the chosen high-purity solvent to achieve the desired concentration (e.g., 1 mg/mL).

  • Ensure the compound is fully dissolved. Gentle vortexing or sonication may be used if necessary.

• Initial Analysis (Time Zero):

  • Immediately after preparation, analyze the stock solution using a validated HPLC or LC-MS/MS method to determine the initial concentration and purity. This will serve as the baseline (T=0) measurement.

• Storage:

  • Aliquot the stock solution into multiple amber glass vials.

  • Store the vials at different temperature conditions:

    • Room temperature (as a stress condition)

    • 4°C (refrigerator)

    • -20°C (freezer)

• Time-Point Analysis:

  • At predetermined time points (e.g., 1 week, 2 weeks, 1 month, 3 months, 6 months), retrieve one vial from each storage condition.

  • Allow the solution to equilibrate to room temperature before analysis.

  • Analyze the sample using the same analytical method as for the initial analysis.

• Data Analysis:

  • Compare the concentration and purity of the stored samples to the initial (T=0) measurement.

  • Calculate the percentage of degradation at each time point for each storage condition.

  • Plot the percentage of Fluchloraminopyr remaining versus time for each temperature.

Visualizations

Caption: Experimental workflow for assessing Fluchloraminopyr stock solution stability.

Caption: Potential degradation pathways of Fluchloraminopyr based on soil metabolism studies.

References

• 1. atticusllc.com [atticusllc.com]
• 2. nichino.uk [nichino.uk]
• 3. Publication : USDA ARS [ars.usda.gov]
• 4. Effects of temperature on herbicides - Revista Cultivar [revistacultivar.com]
• 5. Effect of temperature on the degradation of glyphosate by Mn-oxide: Products and pathways of degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of a novel herbicide fluchloraminopyr in soil: Dissipation kinetics, degradation pathways, transformation products identification and ecotoxicity assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Optimizing Fluchloraminopyr Analysis with the QuEChERS Method

Welcome to the technical support center for the analysis of Fluchloraminopyr using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the efficiency and accuracy of your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What is the QuEChERS method and why is it used for pesticide analysis?

The QuEChERS method is a streamlined sample preparation technique that simplifies the extraction and cleanup of pesticide residues from a variety of matrices, particularly in food and environmental samples.[1][2][3] It involves an initial extraction with an organic solvent (typically acetonitrile), followed by a partitioning step using salts, and a subsequent cleanup phase known as dispersive solid-phase extraction (d-SPE).[3][4] Its popularity stems from its use of minimal solvent volumes, rapid procedure, and cost-effectiveness, while still providing high-quality results.[2]

Q2: Is the standard QuEChERS method suitable for Fluchloraminopyr analysis?

Fluchloraminopyr is a polar compound, as indicated by its negative logP value (-0.54).[5] Standard QuEChERS methods are often optimized for less polar pesticides and may result in suboptimal recoveries for polar analytes like Fluchloraminopyr. Modifications to the standard protocol are generally required to improve the extraction efficiency and recovery of polar and acidic herbicides.[6][7][8]

Q3: What are the recommended modifications to the QuEChERS method for polar herbicides like Fluchloraminopyr?

For polar and acidic herbicides, modifications often focus on adjusting the pH of the extraction solvent and being selective with the d-SPE cleanup sorbents. Key recommendations include:

• Acidification of the Extraction Solvent: Using acetonitrile acidified with a small percentage of an organic acid, such as formic acid or acetic acid, is a common and effective modification.[7][8][9][10] This helps to ensure that acidic herbicides are in their neutral form, which improves their partitioning into the organic solvent.

• Careful Selection of d-SPE Sorbents: Primary secondary amine (PSA) is a common sorbent in QuEChERS cleanup to remove organic acids. However, for acidic analytes like Fluchloraminopyr, PSA can lead to analyte loss through strong adsorption.[11] Therefore, it is often recommended to reduce the amount of PSA or omit it entirely. C18 is a useful sorbent for removing nonpolar interferences.

Q4: How can I minimize matrix effects when analyzing Fluchloraminopyr?

Matrix effects, where co-extracted compounds from the sample interfere with the analyte signal, are a common challenge in LC-MS/MS analysis. To mitigate these effects, consider the following:

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same QuEChERS procedure as the samples. This helps to compensate for signal suppression or enhancement caused by the matrix.

• Internal Standards: The use of a suitable internal standard that has similar chemical properties and chromatographic behavior to Fluchloraminopyr can help to correct for variations in extraction recovery and matrix effects.

• Dilution of the Final Extract: A simple dilution of the final extract before injection into the LC-MS/MS can significantly reduce the concentration of interfering matrix components.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of Fluchloraminopyr using a modified QuEChERS method.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Fluchloraminopyr	Inappropriate pH of extraction solvent: Fluchloraminopyr, being an acidic herbicide, may be in its ionic form at neutral pH, leading to poor partitioning into acetonitrile.	Acidify the extraction solvent (acetonitrile) with 0.1-1% formic acid to ensure the analyte is in its neutral form.[7][8][10]
Analyte loss during d-SPE cleanup: The use of PSA sorbent can lead to the adsorption of acidic herbicides.[11]	Reduce the amount of PSA used in the d-SPE step or omit it completely. A combination of C18 (to remove nonpolar interferences) and magnesium sulfate (to remove residual water) is often sufficient.
Incomplete phase separation: Insufficient salt concentration or inadequate mixing can lead to poor separation of the aqueous and organic layers.	Ensure the correct amount of salting-out salts (e.g., magnesium sulfate and sodium chloride) is used and that the tube is shaken vigorously immediately after their addition.[12]
High Matrix Effects (Signal Suppression or Enhancement)	Co-extraction of interfering compounds: Complex matrices can introduce a large number of co-extractives that interfere with the ionization of Fluchloraminopyr in the mass spectrometer.	Optimize the d-SPE cleanup step. Consider using a combination of C18 and graphitized carbon black (GCB) if pigments are an issue, but be aware that GCB can also adsorb planar molecules. Dilute the final extract before LC-MS/MS analysis.
Inadequate chromatographic separation: Co-elution of matrix components with Fluchloraminopyr can lead to significant matrix effects.	Optimize the LC gradient and column chemistry to achieve better separation of the analyte from interfering compounds.
Poor Peak Shape in Chromatogram	Interaction with active sites in the LC system: Acidic analytes can sometimes exhibit poor peak shape due to interactions with the column or other components of the LC system.	Ensure the mobile phase is appropriately acidified (e.g., with 0.1% formic acid) to maintain the analyte in a single protonation state.
Inconsistent Results (Poor Precision)	Inhomogeneous sample: If the initial sample is not properly homogenized, the subsamples taken for extraction will not be representative.	Ensure the sample is thoroughly homogenized before taking a representative subsample for extraction. For solid samples, cryogenic milling can improve homogeneity.[13]
Inconsistent manual shaking: Variation in the manual shaking technique during extraction and cleanup can lead to variable recoveries.	Use a mechanical shaker for a standardized and reproducible mixing process.[13]

Experimental Protocols

The following are detailed methodologies for a modified QuEChERS procedure suitable for the analysis of Fluchloraminopyr and other polar/acidic herbicides.

Modified Acidified QuEChERS Protocol (FA-QuEChERS)

This protocol is adapted from methods developed for other acidic herbicides and is expected to provide good recovery for Fluchloraminopyr.[7][8][10]

1. Sample Preparation and Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile containing 1% formic acid.

• Add an appropriate internal standard.

• Shake vigorously for 1 minute.

• Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

• Immediately shake vigorously for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube.

• Add 150 mg of anhydrous MgSO₄ and 50 mg of C18 sorbent.

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• The supernatant is ready for LC-MS/MS analysis. A dilution step may be necessary to reduce matrix effects.

Quantitative Data for Similar Acidic Herbicides (for reference)

Analyte (Similar Acidic Herbicide)	Matrix	Fortification Level (ng/g)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Clopyralid	Various Foods	10 - 100	92	7
Picloram	Various Foods	10 - 100	95	8
Aminopyralid	Various Foods	10 - 100	88	9
2,4-D	Various Foods	10 - 100	98	6

Visualizations

Experimental Workflow for Modified QuEChERS

Caption: Modified QuEChERS workflow for Fluchloraminopyr analysis.

Logical Relationship for Troubleshooting Low Recovery

Caption: Troubleshooting logic for low recovery of Fluchloraminopyr.

References

• 1. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 2. QuEChERS: Home [quechers.eu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. hawach.com [hawach.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. mdpi.com [mdpi.com]
• 7. Determination of Acid Herbicides Using Modified QuEChERS with Fast Switching ESI(+)/ESI(-) LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. analiticaweb.com.br [analiticaweb.com.br]
• 12. youtube.com [youtube.com]
• 13. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Analysis of Fluchloraminopyr and Glyphosate Efficacy on Resistant Weeds

A detailed guide for researchers and agricultural scientists on the performance, mechanisms, and experimental evaluation of Fluchloraminopyr and the industry-standard glyphosate in controlling herbicide-resistant weed populations.

The escalating challenge of herbicide resistance in common weed species necessitates a thorough evaluation of alternative chemical controls. This guide provides a comparative analysis of the novel systemic auxin herbicide, Fluchloraminopyr, and the widely used herbicide, glyphosate, focusing on their efficacy against resistant weed biotypes. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key concepts to aid researchers in their understanding and future studies.

Comparative Efficacy Data

While direct, peer-reviewed comparative studies with extensive quantitative data between Fluchloraminopyr and glyphosate on a wide range of resistant weeds are still emerging, the following tables synthesize available information to provide a comparative overview.

Table 1: Efficacy of Fluchloraminopyr-tefuryl on Various Weed Species

Weed Species	Common Name	Efficacy (% Control)	Recommended Dose Rate (g a.i./ha)
Conyza canadensis	Horseweed	90-99%[1]	162-360[1]
Equisetum arvense	Field Horsetail	90-99%[1]	162-360[1]
Cynodon dactylon	Bermudagrass	90-99%[1]	162-360[1]
Abutilon theophrasti	Velvetleaf	80-89%[1]	162-360[1]
Chenopodium album	Lamb's quarters	80-89%[1]	162-360[1]
Setaria viridis	Green Foxtail	80-89%[1]	162-360[1]

Note: Data for Fluchloraminopyr-tefuryl is based on product information from the manufacturer, KingAgroot. The efficacy ranges provided are qualitative and not from direct comparative trials with glyphosate in the cited source.

Table 2: Efficacy of Glyphosate on Susceptible and Resistant Weed Biotypes

Weed Species	Biotype	GR50 (g ae/ha)	Resistance Index (RI)
Amaranthus palmeri	Susceptible (S)	50 - 100	-
Amaranthus palmeri	Resistant (R)	1,500 - 6,000+	30 - 66+
Lolium rigidum	Susceptible (S)	180 - 360	-
Lolium rigidum	Resistant (R)	1,080 - 2,880+	6 - 8+
Conyza canadensis	Susceptible (S)	~200	-
Conyza canadensis	Resistant (R)	>1600	>8

Note: GR50 is the dose of herbicide required to cause a 50% reduction in plant growth. The Resistance Index (RI) is calculated as the GR50 of the resistant population divided by the GR50 of the susceptible population. Data is compiled from multiple sources on glyphosate resistance.

Mechanisms of Action and Resistance

Glyphosate

Glyphosate inhibits the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme, a key component of the shikimate pathway. This pathway is crucial for the production of aromatic amino acids in plants. Inhibition of this pathway leads to a systemic failure and eventual death of the plant.

Resistance to glyphosate in weeds has evolved through several mechanisms:

• Target-site mutations: Alterations in the EPSPS enzyme reduce the binding affinity of glyphosate.

• Gene amplification: Resistant plants produce an excess of the EPSPS enzyme, overwhelming the effects of the herbicide.

• Altered translocation: The herbicide is not effectively transported to its target site within the plant.

Fluchloraminopyr

Fluchloraminopyr-tefuryl is a new-generation, non-selective systemic auxin herbicide.[1] Synthetic auxin herbicides mimic the plant hormone auxin, leading to uncontrolled and disorganized plant growth, which ultimately results in plant death. A key advantage of Fluchloraminopyr is its different mode of action compared to glyphosate, making it effective against glyphosate-resistant weeds with no known cross-resistance.[1]

Figure 1. Mechanisms of action for Glyphosate and Fluchloraminopyr.

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate and compare the efficacy of herbicides like Fluchloraminopyr and glyphosate.

Whole-Plant Greenhouse Bioassay for Herbicide Resistance Screening

Objective: To determine the resistance or susceptibility of a weed population to a specific herbicide at a single diagnostic dose.

Methodology:

• Plant Material: Collect mature seeds from the suspected resistant weed population and a known susceptible population of the same species.

• Germination and Growth: Germinate seeds in petri dishes or trays with a suitable substrate. Transplant seedlings at a uniform growth stage (e.g., 2-3 leaf stage) into individual pots filled with a standard potting mix.

• Growth Conditions: Maintain plants in a greenhouse with controlled temperature, humidity, and photoperiod (e.g., 25/20°C day/night, 16-hour photoperiod).

• Herbicide Application: At the 4-6 leaf stage, spray plants with the herbicide at the recommended field rate using a calibrated laboratory sprayer. Include an untreated control for both populations.

• Evaluation: Visually assess plant mortality or injury (on a scale of 0 to 100%, where 0 is no injury and 100 is complete death) at 14 and 21 days after treatment (DAT).

• Data Analysis: Compare the survival and injury rates between the suspected resistant and known susceptible populations.

Figure 2. Workflow for a whole-plant greenhouse bioassay.

Dose-Response Assay for Determining GR50

Objective: To quantify the level of resistance in a weed population by determining the herbicide dose required to cause 50% growth reduction (GR50).

Methodology:

• Plant Preparation: Grow resistant and susceptible weed populations as described in the greenhouse bioassay protocol.

• Herbicide Rates: Prepare a series of herbicide concentrations, typically ranging from 1/8 to 8 times the recommended field rate, including an untreated control.

• Application: Apply the different herbicide rates to separate groups of plants from both the resistant and susceptible populations. Ensure a sufficient number of replicates for each dose (e.g., 5-10 plants).

• Data Collection: At 21 DAT, harvest the above-ground biomass of each plant, dry it in an oven at 60-70°C for 72 hours, and record the dry weight.

• Data Analysis: For each population, plot the mean dry weight (as a percentage of the untreated control) against the logarithm of the herbicide dose. Fit a non-linear regression model (e.g., a four-parameter log-logistic model) to the data to calculate the GR50 value. The Resistance Index (RI) is then calculated as GR50 (Resistant) / GR50 (Susceptible).

Field Efficacy Trials

Objective: To evaluate the performance of herbicides under real-world field conditions.

Methodology:

• Site Selection: Choose a field with a known infestation of the target resistant weed species.

• Experimental Design: Use a randomized complete block design with at least three or four replications. Plot sizes should be adequate to minimize edge effects (e.g., 3m x 10m).

• Treatments: Include Fluchloraminopyr and glyphosate at various rates, a standard herbicide treatment for comparison, and an untreated control.

• Application: Apply herbicides using a calibrated backpack or tractor-mounted sprayer at the appropriate weed growth stage. Record environmental conditions at the time of application.

• Efficacy Assessment: Evaluate weed control at regular intervals (e.g., 7, 14, 28, and 56 DAT) using visual ratings (0-100% scale) and by measuring weed density and biomass from quadrats placed within each plot.

• Crop Tolerance: If conducted in a crop, assess crop injury visually and measure crop yield at the end of the season.

• Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and a means separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Conclusion

The emergence of glyphosate-resistant weeds poses a significant threat to agricultural productivity. Fluchloraminopyr, with its distinct mode of action as a systemic auxin herbicide, presents a promising tool for managing these resistant populations. While comprehensive, direct comparative data is still forthcoming, the available information suggests that Fluchloraminopyr offers high efficacy against a broad spectrum of weeds, including those that have developed resistance to glyphosate. For researchers and drug development professionals, understanding the mechanisms of action, resistance, and the appropriate experimental protocols for evaluation is critical for developing sustainable weed management strategies. The methodologies outlined in this guide provide a framework for conducting robust comparative studies to further elucidate the relative efficacy of these and other herbicidal compounds.

References

• 1. kingagroot.com [kingagroot.com]

Navigating Herbicide Resistance: A Comparative Guide to Cross-Resistance Studies of Fluchloraminopyr

For researchers, scientists, and professionals in drug development, understanding the potential for cross-resistance to new herbicides is paramount for sustainable weed management and the development of effective new compounds. Fluchloraminopyr, a novel synthetic auxin herbicide, has been commercially promoted as having no cross-resistance and being effective against weeds resistant to other herbicide modes of action, such as glyphosate and glufosinate. However, independent, peer-reviewed data on its cross-resistance profile in various herbicide-resistant weed populations remains limited in the public domain. This guide provides a framework for evaluating the cross-resistance of Fluchloraminopyr, detailing the necessary experimental protocols and data presentation formats based on established herbicide resistance testing methodologies.

Fluchloraminopyr-tefuryl (FCA) is a new-generation, non-selective systemic auxin herbicide.[1] It is designed to mimic the natural plant hormone indole-3-acetic acid (IAA), leading to unregulated growth and ultimately death in susceptible plants.[2] The mechanisms of resistance to auxin herbicides can be complex, involving either target-site mutations that reduce the herbicide's binding affinity or non-target-site mechanisms that prevent the herbicide from reaching its target, such as enhanced metabolism.[3][4][5]

Comparative Performance Data: A Template for Analysis

To systematically evaluate cross-resistance, quantitative data from dose-response assays are essential. The following table provides a template for summarizing such data, which would be populated with experimental results. The Resistance Index (RI) is a key metric, calculated by dividing the herbicide dose required to reduce weed growth by 50% (GR50) in the resistant population by the GR50 of a susceptible population.

Weed Species	Resistant Population (Resistance to)	Herbicide	GR50 (g a.i./ha) - Susceptible	GR50 (g a.i./ha) - Resistant	Resistance Index (RI)
Amaranthus palmeri	Glyphosate	Fluchloraminopyr	Data Needed	Data Needed	Data Needed
Glyphosate	Data Needed	Data Needed	Data Needed
Dicamba	Data Needed	Data Needed	Data Needed
Lolium rigidum	ACCase Inhibitor (e.g., Clethodim)	Fluchloraminopyr	Data Needed	Data Needed	Data Needed
Clethodim	Data Needed	Data Needed	Data Needed
2,4-D	Data Needed	Data Needed	Data Needed
Kochia scoparia	ALS Inhibitor (e.g., Chlorsulfuron)	Fluchloraminopyr	Data Needed	Data Needed	Data Needed
Chlorsulfuron	Data Needed	Data Needed	Data Needed
Dicamba	Data Needed	Data Needed	Data Needed

Essential Experimental Protocols

Accurate and reproducible experimental design is critical for generating reliable cross-resistance data. The following protocols outline standard methodologies for conducting whole-plant dose-response assays.

Whole-Plant Dose-Response Assay

This is the foundational experiment to determine the level of resistance in a weed population to a specific herbicide.

Objective: To determine the dose of Fluchloraminopyr and other herbicides required to cause a 50% reduction in plant growth (GR50) for both resistant and susceptible weed populations.

Materials:

• Seeds from suspected herbicide-resistant and a known susceptible weed population.

• Pots filled with a standardized soil or potting mix.

• Controlled environment growth chamber or greenhouse.

• Formulated herbicides: Fluchloraminopyr, and other herbicides for comparison (e.g., glyphosate, dicamba, clethodim, chlorsulfuron).

• Laboratory-grade sprayer for precise herbicide application.

Methodology:

• Plant Growth: Sow seeds of both resistant and susceptible populations in pots and grow them under controlled conditions (e.g., 25°C/20°C day/night temperature, 16-hour photoperiod).

• Herbicide Application: At the 3-4 leaf stage, treat the plants with a range of herbicide doses. A typical dose range would include doses below and above the recommended field rate to capture the full dose-response curve. Include a non-treated control for each population.

• Data Collection: After a set period (typically 21 days), assess plant survival and harvest the above-ground biomass to determine fresh or dry weight.

• Data Analysis: Use a log-logistic dose-response model to calculate the GR50 value for each herbicide and population combination. The Resistance Index (RI) is then calculated as: RI = GR50 (Resistant Population) / GR50 (Susceptible Population).

Molecular Analysis of Resistance Mechanisms

To understand the basis of any observed cross-resistance, molecular analyses are necessary.

Objective: To identify potential target-site mutations or evidence of non-target-site resistance mechanisms.

Methodology:

• Target-Site Sequencing: For auxin herbicides, this involves sequencing the genes encoding the TIR1/AFB F-box proteins, which are the primary auxin receptors.[2] DNA is extracted from resistant and susceptible plants, and the target genes are amplified via PCR and sequenced to identify any mutations that may confer resistance.

• Gene Expression Analysis (for Non-Target-Site Resistance): Quantitative RT-PCR can be used to measure the expression levels of genes known to be involved in herbicide metabolism, such as cytochrome P450 monooxygenases.[5] Overexpression of these genes in resistant populations can indicate a metabolic resistance mechanism.

Visualizing Experimental Workflows and Biological Pathways

Diagrams are crucial for illustrating complex processes. The following visualizations, created using the DOT language, depict a typical experimental workflow for cross-resistance assessment and the generalized signaling pathway for auxin herbicides.

Caption: Workflow for assessing herbicide cross-resistance.

References

• 1. kingagroot.com [kingagroot.com]
• 2. Synthetic auxin herbicides: finding the lock and key to weed resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aspects of weed resistance to auxinic herbicides [mountainscholar.org]
• 4. bioone.org [bioone.org]
• 5. hracglobal.com [hracglobal.com]

A Comparative Analysis of Fluchloraminopyr-tefuryl and Other Synthetic Auxin Herbicides

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Synthetic auxin herbicides have been a cornerstone of chemical weed management for decades, owing to their selective efficacy against broadleaf weeds.[1] These compounds mimic the natural plant hormone indole-3-acetic acid (IAA), leading to unregulated growth and ultimately, the death of susceptible plants.[2][3] The continuous evolution of herbicide resistance in weed populations necessitates the development of new active ingredients within this class. This guide provides a comparative analysis of the novel synthetic auxin herbicide, Fluchloraminopyr-tefuryl, against established and other recently developed synthetic auxins, including 2,4-D, dicamba, and florpyrauxifen-benzyl.

Fluchloraminopyr-tefuryl, developed by Qingdao KingAgroot Chemical, is a new-generation, non-selective systemic auxin herbicide.[4][5] It is the tefuryl ester of Fluchloraminopyr, with the IUPAC name (tetrahydrofuran-2-yl)methyl (2R)-2-((4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy)propanoate.[6][7] Marketed as a solution for glyphosate- and glufosinate-resistant weeds, it is characterized by high activity, a broad spectrum, good tolerance to low temperatures, and long persistence.[4][8]

This guide aims to provide an objective comparison based on available data, detailing the mechanisms of action, performance data, and experimental protocols relevant to the evaluation of these herbicides.

Mechanism of Action: The Auxin Signaling Pathway

Synthetic auxin herbicides exert their phytotoxic effects by hijacking the plant's natural auxin signaling pathway. The canonical pathway involves the perception of auxin by the TIR1/AFB family of F-box proteins, which then recruit Aux/IAA transcriptional repressors for degradation via the 26S proteasome.[2][9] This degradation releases Auxin Response Factors (ARFs), transcription factors that regulate the expression of auxin-responsive genes, leading to a cascade of physiological effects that disrupt normal plant growth.[1][9]

Comparative Performance of Synthetic Auxin Herbicides

Due to the recent introduction of Fluchloraminopyr-tefuryl, publicly available, peer-reviewed comparative efficacy data is limited. The following tables summarize the available information for Fluchloraminopyr-tefuryl and provide a comparison with other well-characterized synthetic auxin herbicides.

Table 1: General Characteristics of Selected Synthetic Auxin Herbicides

Feature	Fluchloraminopyr-tefuryl	Florpyrauxifen-benzyl	2,4-D	Dicamba
Chemical Class	Pyridyloxycarboxylic acid[10]	Arylpicolinate[11]	Phenoxy-carboxylic acid[2]	Benzoic acid[2]
Mode of Action	Systemic auxin mimic[4]	Systemic auxin mimic[11]	Systemic auxin mimic[2]	Systemic auxin mimic[2]
Selectivity	Non-selective[4]	Primarily broadleaf weeds[11]	Primarily broadleaf weeds[2]	Primarily broadleaf weeds[2]
Application	Post-emergence[5]	Post-emergence[2]	Post-emergence[2]	Pre- and post-emergence[2]
Key Features	Effective on glyphosate- and glufosinate-resistant weeds, good low-temperature tolerance, long persistence[4][8]	Effective at low use rates, controls resistant broadleaf weeds[2]	Widely used, cost-effective[2]	Soil residual activity, effective on woody species[2]

Table 2: Efficacy of Fluchloraminopyr-tefuryl on Various Weed Species

Weed Species	Susceptibility
Conyza canadensis (Horseweed)	90-99%
Equisetum arvense (Field horsetail)	90-99%
Cynodon dactylon (Bermudagrass)	90-99%
Phragmites australis (Common reed)	90-99%
Abutilon theophrasti (Velvetleaf)	90-99%
Galium aparine (Cleavers)	90-99%
Solanum nigrum (Black nightshade)	90-99%
Chenopodium album (Lamb's quarters)	80-89%
Setaria viridis (Green foxtail)	80-89%
Echinochloa crus-galli (Barnyardgrass)	80-89%
Data sourced from KingAgroot product information.[4] Efficacy is presented as a percentage of weed control.

Table 3: Comparative Efficacy of Florpyrauxifen-benzyl, 2,4-D, and Dicamba on Key Broadleaf Weeds

Weed Species	Florpyrauxifen-benzyl (5 g ae/ha)	2,4-D (533-1066 g ae/ha)	Dicamba (280 g ae/ha)
Conyza canadensis (Horseweed)	79% - 90%	50% - 80%	77% - 91%
Lamium amplexicaule (Henbit)	90%	< 8%	< 8%
Lamium purpureum (Purple Deadnettle)	99%	< 8%	< 8%
Oenothera laciniata (Cutleaf Evening Primrose)	4%	74% - 85%	51%
Rumex crispus (Curly Dock)	5%	59% - 70%	59% - 70%
Data is a summary from preplant burndown field trials.[3] Control percentages can vary based on environmental conditions and weed growth stage.

Experimental Protocols for Herbicide Efficacy Evaluation

The evaluation of herbicide performance relies on standardized experimental protocols. The following outlines a general methodology for conducting herbicide efficacy trials.

1. Experimental Design and Setup:

• Site Selection: Choose a site with a uniform distribution of the target weed species.[12]

• Plot Layout: Establish a randomized complete block design with a minimum of four replications.[13] Each plot should have an adjacent untreated control area for comparison.[12]

• Treatments: Include the candidate herbicide at various dosage rates (e.g., 0.5x, 1x, 2x the proposed label rate) and a standard registered herbicide for comparison.[12][13]

2. Herbicide Application:

• Timing: Apply post-emergence herbicides when weeds are at the recommended growth stage for optimal control (e.g., 2-3 leaf stage).[14]

• Equipment: Utilize a calibrated research sprayer to ensure accurate and uniform application.[14]

• Environmental Conditions: Record weather data (temperature, humidity, wind speed) at the time of application.[13]

3. Data Collection and Analysis:

• Visual Ratings: Assess weed control at regular intervals (e.g., 7, 14, 28 days after treatment) using a 0% (no control) to 100% (complete death) scale.[3]

• Biomass Reduction: At a specified time point, harvest the above-ground biomass of the target weeds in a defined area within each plot. Dry the biomass to a constant weight.

• GR50 Determination: To quantify the potency of a herbicide, conduct dose-response studies and calculate the GR50 value, which is the herbicide dose required to cause a 50% reduction in plant growth (biomass).[15][16] This is typically determined by fitting a log-logistic model to the dose-response data.[15]

• Statistical Analysis: Analyze the data using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine significant differences between treatments.[3]

Conclusion

Fluchloraminopyr-tefuryl represents a new addition to the synthetic auxin class of herbicides, with promising activity against a broad spectrum of weeds, including those resistant to other herbicide modes of action.[4][8] While direct, peer-reviewed comparative data with other synthetic auxins is not yet widely available, the information provided by the manufacturer suggests a high level of efficacy.[4]

In comparison, florpyrauxifen-benzyl has demonstrated superior control of certain broadleaf weeds at lower application rates than traditional synthetic auxins like 2,4-D and dicamba.[3] The established herbicides, 2,4-D and dicamba, continue to be valuable tools in weed management, each with a broad spectrum of activity and specific use patterns.[2]

For researchers and professionals in the field, the development of novel synthetic auxins like Fluchloraminopyr-tefuryl and florpyrauxifen-benzyl offers new opportunities for managing herbicide resistance and improving weed control strategies. Further independent research and field trials will be crucial to fully elucidate the comparative performance and optimal use of these new active ingredients.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. kingagroot.com [kingagroot.com]
• 5. KingAgroot [kingagroot.com]
• 6. Fluchloraminopyr-tefuryl | 2445983-82-2 [sigmaaldrich.com]
• 7. Fluchloraminopyr-tefuryl | C13H15Cl2FN2O4 | CID 156052005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. KingAgroot [kingagroot.com]
• 9. scielo.br [scielo.br]
• 10. Fluchloraminopyr [sitem.herts.ac.uk]
• 11. Florpyrauxifen-benzyl | C20H14Cl2F2N2O3 | CID 70495450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. nda.gov.za [nda.gov.za]
• 13. nda.gov.za [nda.gov.za]
• 14. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Validating a UHPLC-MS/MS Method for Fluchloraminopyr: A Comparative Guide for Diverse Matrices

A Note on Data Availability: Publicly available, comprehensive validation data for a specific UHPLC-MS/MS method for the novel herbicide Fluchloraminopyr across different matrices is currently limited. Therefore, this guide presents a representative comparison based on established methodologies for the analysis of similar pyridine herbicides in soil, water, and agricultural products. The experimental protocols and performance data provided are illustrative of a typical validation study and should be adapted and verified for the specific analyte and laboratory conditions.

Objective Comparison of Method Performance

The validation of an analytical method is crucial to ensure the reliability and accuracy of results. For a novel herbicide like Fluchloraminopyr, a robust UHPLC-MS/MS method is essential for monitoring its presence in various environmental and agricultural matrices. This guide outlines the typical performance of such a method across soil, water, and a representative agricultural product (lettuce), based on common validation parameters.

Quantitative data for a representative UHPLC-MS/MS method for a pyridine herbicide are summarized below. These values are indicative of the performance expected from a well-optimized and validated method.

Table 1: Method Performance in Soil Matrix

Validation Parameter	Typical Performance
Linearity (r²)	>0.99
Limit of Detection (LOD)	0.1 - 1.0 µg/kg
Limit of Quantification (LOQ)	0.5 - 5.0 µg/kg
Accuracy (Recovery %)	85 - 110%
Precision (RSD %)	< 15%

Table 2: Method Performance in Water Matrix

Validation Parameter	Typical Performance
Linearity (r²)	>0.99
Limit of Detection (LOD)	0.01 - 0.1 µg/L
Limit of Quantification (LOQ)	0.05 - 0.5 µg/L
Accuracy (Recovery %)	90 - 115%
Precision (RSD %)	< 10%

Table 3: Method Performance in Agricultural Product Matrix (Lettuce)

Validation Parameter	Typical Performance
Linearity (r²)	>0.99
Limit of Detection (LOD)	0.5 - 2.0 µg/kg
Limit of Quantification (LOQ)	2.0 - 10.0 µg/kg
Accuracy (Recovery %)	80 - 110%
Precision (RSD %)	< 20%

Detailed Experimental Protocols

The following protocols describe the methodologies used to generate the representative data presented above. These are based on widely accepted practices for pesticide residue analysis.

Sample Preparation

a) Soil Matrix:

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is typically employed.

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 1 minute.

• Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a dispersive solid-phase extraction (d-SPE) tube containing 150 mg MgSO₄ and 25 mg PSA (primary secondary amine).

• Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for UHPLC-MS/MS analysis.

b) Water Matrix:

Solid-phase extraction (SPE) is a common technique for the extraction and pre-concentration of pesticides from water samples.

• Condition a polymeric SPE cartridge (e.g., 200 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

• Pass 500 mL of the water sample through the SPE cartridge at a flow rate of 5-10 mL/min.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 6 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase and filter through a 0.22 µm syringe filter into an autosampler vial.

c) Agricultural Product Matrix (Lettuce):

The standard QuEChERS protocol is highly effective for leafy green matrices.

• Homogenize 10 g of lettuce with 10 mL of acetonitrile in a blender.

• Transfer the homogenate to a 50 mL centrifuge tube.

• Add the QuEChERS extraction salts and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Follow steps 6-8 as described in the soil sample preparation protocol, potentially using a d-SPE tube containing additional sorbents like C18 or GCB (graphitized carbon black) if high levels of pigments or lipids are present.

UHPLC-MS/MS Analysis

a) Chromatographic Conditions:

• System: Ultra-High Performance Liquid Chromatography system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: 5 mM ammonium formate and 0.1% formic acid in water.

  • B: 5 mM ammonium formate and 0.1% formic acid in methanol.

• Gradient Elution: A typical gradient would start at 5% B, ramp up to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

b) Mass Spectrometric Conditions:

• System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

• Data Acquisition: Multiple Reaction Monitoring (MRM). Specific precursor and product ion transitions, along with optimized collision energies and cone voltages, would need to be determined for Fluchloraminopyr through infusion experiments.

Workflow Visualization

The following diagram illustrates the general experimental workflow for the UHPLC-MS/MS analysis of a novel herbicide like Fluchloraminopyr in different matrices.

Caption: General workflow for UHPLC-MS/MS analysis of Fluchloraminopyr.

A Comparative Guide to the Environmental Fate of Fluchloraminopyr and Dicamba

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental fate of two herbicides, the novel active ingredient Fluchloraminopyr and the widely used dicamba. The information is compiled from scientific literature and regulatory documents to assist in understanding their persistence, mobility, and potential ecological impact. All quantitative data is presented in structured tables, and detailed experimental methodologies are provided for key studies.

Soil Persistence and Degradation

The persistence of a herbicide in the soil is a critical factor in its environmental risk assessment. It determines the potential for long-term effects on soil organisms and the likelihood of carryover to subsequent crops. This persistence is often measured by the soil half-life (DT50), the time it takes for 50% of the applied substance to dissipate.

Table 1: Comparison of Soil Persistence of Fluchloraminopyr and Dicamba

Parameter	Fluchloraminopyr	Dicamba
Soil Half-life (DT50)	0.107 to 4.76 days (aerobic/anaerobic conditions)	1 to 6 weeks (typical); can range from 3 to 136 days depending on conditions.[1]

Experimental Protocol: Aerobic and Anaerobic Transformation in Soil (Based on OECD Guideline 307)

This study aims to determine the rate and pathway of herbicide degradation in soil under both aerobic and anaerobic conditions.

• Test System: Soil samples are collected and characterized. For the test, soil is treated with the herbicide, often using a ¹⁴C-labeled version to trace its fate.

• Incubation: The treated soil is incubated in the dark at a constant temperature (e.g., 20°C) and moisture level. For aerobic conditions, a continuous flow of air is maintained. For anaerobic conditions, the soil is flooded, and the headspace is purged with an inert gas like nitrogen.

• Sampling and Analysis: At various time points, soil samples are taken and analyzed for the parent herbicide and its transformation products. Volatile compounds, including ¹⁴CO₂, are trapped and quantified to assess mineralization.

• Data Evaluation: The rate of degradation (DT50 and DT90) is calculated, and the degradation pathway is elucidated by identifying the major transformation products.

Mobility in the Environment

The mobility of a herbicide determines its potential to move from the application site to other environmental compartments, such as groundwater and surface water. The soil organic carbon-water partitioning coefficient (Koc) is a key indicator of mobility. A low Koc value suggests high mobility, while a high Koc value indicates that the substance is more likely to bind to soil particles and be less mobile.

Table 2: Comparison of Mobility of Fluchloraminopyr and Dicamba

Parameter	Fluchloraminopyr	Dicamba
Soil Organic Carbon Partition Coefficient (Koc)	Data not publicly available	Low; often cited as being highly mobile.

Experimental Protocol: Adsorption - Desorption Using a Batch Equilibrium Method (Based on OECD Guideline 106)

This method is used to determine the extent to which a substance is adsorbed to and desorbed from soil.

• Test System: A series of vessels are prepared containing a known mass of soil and a solution of the herbicide at different concentrations.

• Equilibration: The soil-solution mixtures are agitated for a specific period to reach equilibrium.

• Analysis: After equilibration, the solid and liquid phases are separated by centrifugation, and the concentration of the herbicide in the aqueous phase is measured. The amount adsorbed to the soil is calculated by the difference from the initial concentration.

• Desorption (Optional): The soil from the adsorption phase can be resuspended in a fresh solution without the herbicide to measure the amount that desorbs.

• Data Evaluation: The adsorption and desorption data are used to calculate the soil-water distribution coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

Ecotoxicity Profile

The ecotoxicity of a herbicide provides insight into its potential to harm non-target organisms in the environment. This is typically assessed through acute toxicity tests on representative species from different trophic levels.

Table 3: Comparison of Aquatic Ecotoxicity of Fluchloraminopyr and Dicamba

Organism	Endpoint	Fluchloraminopyr	Dicamba
Fish (e.g., Rainbow Trout)	96-hour LC50	Data not publicly available	Slightly toxic; LC50 values vary (e.g., >50 mg/L for cutthroat trout, 507 mg ae/L for rainbow trout with sodium salt).[2]
Aquatic Invertebrates (e.g., Daphnia magna)	48-hour EC50	Data not publicly available	Slightly toxic.[2]

Table 4: Comparison of Avian Ecotoxicity of Fluchloraminopyr and Dicamba

Organism	Endpoint	Fluchloraminopyr	Dicamba
Birds (e.g., Bobwhite Quail)	Acute Oral LD50	Data not publicly available	Slightly to moderately toxic (acid form); salts are practically non-toxic. LD50 for technical grade dicamba in northern bobwhite is 216 mg/kg.

Experimental Protocols for Ecotoxicity Testing

• Fish, Acute Toxicity Test (Based on OECD Guideline 203): Fish are exposed to a range of concentrations of the test substance in water for 96 hours. Mortality and other sublethal effects are observed, and the LC50 (the concentration that is lethal to 50% of the test organisms) is calculated.

• Daphnia sp. Acute Immobilisation Test (Based on OECD Guideline 202): Young daphnids are exposed to the test substance for 48 hours. The concentration that causes immobilization in 50% of the daphnids (EC50) is determined.

• Avian Acute Oral Toxicity Test (Based on OECD Guideline 223): Birds are administered a single oral dose of the test substance. The dose that is lethal to 50% of the test birds (LD50) is determined over a 14-day observation period.

Degradation Pathways

Understanding the degradation pathways of a herbicide is crucial for identifying its major transformation products and assessing their potential environmental impact.

Fluchloraminopyr Degradation Pathway

The degradation of Fluchloraminopyr in soil primarily involves oxidation, dechlorination, hydroxylation, and acetylation.

Caption: Degradation of Fluchloraminopyr in soil.

Dicamba Degradation Pathway

Dicamba degradation in soil is primarily a microbial process, with the main transformation being O-demethylation to form 3,6-dichlorosalicylic acid (3,6-DCSA).

References

• 1. researchgate.net [researchgate.net]
• 2. Dicamba Technical Fact Sheet [npic.orst.edu]

Assessing the Crop Safety of Fluchloraminopyr on Non-Target Plants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Fluchloraminopyr is a new-generation, non-selective systemic herbicide belonging to the pyridyloxycarboxylic acid class, which acts as a synthetic auxin.[1] Developed by Qingdao Kingagroot Chemical, it is also available in its pro-herbicide ester form, Fluchloraminopyr-tefuryl.[2][3] While promoted for its high activity and broad-spectrum weed control, particularly against glyphosate- and glufosinate-resistant weeds, a comprehensive understanding of its potential phytotoxicity to non-target plant species is crucial for its safe and effective implementation in diverse agricultural and non-crop environments.[4][5]

This guide provides a comparative analysis of the potential crop safety of Fluchloraminopyr by examining data from other well-studied synthetic auxin herbicides. Due to the limited availability of public-domain quantitative data for Fluchloraminopyr, this guide utilizes representative data from herbicides with the same mode of action to offer insights into expected performance and to provide a framework for experimental assessment.

Comparative Phytotoxicity of Synthetic Auxin Herbicides

The crop safety of a herbicide is inversely related to its phytotoxicity to a specific plant species. For a selective herbicide, the goal is high phytotoxicity to target weeds and low phytotoxicity to the desired crop. For a non-selective herbicide like Fluchloraminopyr, understanding its potential impact on surrounding non-target vegetation is critical, especially in environments like orchards or along rights-of-way where desirable plants are present.

The following tables summarize quantitative data on the phytotoxicity of various synthetic auxin herbicides on several non-target plant species. This data is presented to illustrate the potential range of effects and is not direct data for Fluchloraminopyr.

Table 1: Phytotoxicity of Dicamba on Non-Tolerant Soybean

Dicamba Rate (g ae ha⁻¹)	Phenological Stage at Application	Visual Injury (%) at 14 DAA	Yield Loss (%)	Reference
5.8	V3 (Vegetative)	<20	No significant loss	[6][7]
5.8	R1 (Reproductive)	~10	No significant loss	[6][7]
28.8	V3 (Vegetative)	~40	~12	[6]
28.8	R1 (Reproductive)	~25	~12	[6]
57.6	V3 (Vegetative)	~60	>20	[6]
57.6	R1 (Reproductive)	~50	>20	[6]
576	V3 (Vegetative)	92	>75	[6]
576	R1 (Reproductive)	97	>75	[6]
DAA: Days After Application; g ae ha⁻¹: grams of acid equivalent per hectare

Table 2: Phytotoxicity of Fluroxypyr on Soybean (Simulated Drift)

Fluroxypyr Drift Deposition Rate (%)	Equivalent Application Rate (g a.i./ha)	Phytotoxicity Effect	Fresh Weight Inhibition Rate (%)	Reference
≤1.01	≤2.1	No observable phytotoxicity	0	[8]
3.35	7.04	Slight phytotoxicity	≤10	[8]
>15.87	>33.3	Complete growth inhibition	>50	[8]
g a.i./ha: grams of active ingredient per hectare

Table 3: Comparative Crop Safety of Herbicides in Cereals

Herbicide	Chemical Class	General Safety in Cereals	Reference
Fluroxypyr	Pyridine Carboxylic Acid	High safety in wheat, barley, rye, and maize. Oats are more sensitive.	[9][10]
2,4-D	Phenoxy	Good safety in wheat and barley; application timing is critical. Oats are more sensitive.	[9]
MCPA	Phenoxy	Generally safer on oats and young cereals compared to 2,4-D.	[9]

Alternatives to Fluchloraminopyr for Non-Crop Weed Management

Given that Fluchloraminopyr is a non-selective herbicide, its use in areas with desirable non-target plants, such as orchards, requires careful consideration. Several non-chemical alternatives exist, each with its own set of advantages and disadvantages.

Table 4: Comparison of Non-Chemical Weed Control Alternatives in Orchards

Method	Description	Efficacy	Cost	Additional Benefits
Mulching (e.g., wood chips)	Application of a layer of organic or synthetic material to the soil surface.	Can provide weed control for 1-3 years with a single application.	Can be expensive, especially the initial application of materials like wood chips.	Improves soil moisture retention, regulates soil temperature, and increases soil organic matter.
Cover Crops/Living Mulches	Planting of specific plant species to suppress weeds.	Can be effective, but selection of non-competitive species is crucial.	Generally lower material cost than mulching, but may require management (e.g., mowing).	Enhances orchard biodiversity and can improve soil fertility.
Mechanical Weed Control (e.g., tillage, mowing)	Physical removal or suppression of weeds using machinery.	Effective for immediate weed control, but may require repeated applications.	Can have high operational costs (fuel, labor).	-
Thermal Weeding (e.g., flaming, steaming)	Using heat to kill weeds.	Can be effective on young, annual weeds; less so on established perennials.	Can have high initial investment and operational costs.	-

A cost-benefit analysis of non-chemical weed control practices across 20 European case studies highlighted the variability in economic performance and the importance of local conditions and the specific innovations implemented.[11]

Experimental Protocols

To assess the crop safety of Fluchloraminopyr or any herbicide on non-target plants, standardized experimental protocols are essential. A typical approach involves a whole-plant bioassay.

Whole-Plant Phytotoxicity Assay Protocol

• Plant Material and Growth Conditions:

  • Select non-target plant species of interest (e.g., commercially relevant crop varieties).

  • Grow plants from seed in pots containing a standardized soil or potting mix.

  • Maintain plants in a controlled environment (greenhouse or growth chamber) with consistent temperature, humidity, and photoperiod.[12]

• Herbicide Application:

  • Apply the herbicide at various rates, including the recommended field rate (1x) and multiples of this rate (e.g., 0.5x, 2x, 4x) to determine the dose-response relationship.

  • Include an untreated control group for comparison.

  • Apply the herbicide using a calibrated sprayer to ensure uniform coverage.[9]

• Data Collection and Assessment:

  • Visually assess crop injury at regular intervals (e.g., 7, 14, 21, and 28 days after application) using a 0-100% scale (0 = no injury, 100 = complete plant death).[9] Symptoms to evaluate include stunting, chlorosis, necrosis, and epinasty (twisting).

  • Measure plant height and shoot/root biomass at the end of the experiment.

  • For crop species, yield parameters (e.g., fruit number, grain weight) should be measured at maturity.

• Data Analysis:

  • Analyze the collected data using appropriate statistical methods (e.g., ANOVA, regression analysis) to determine the significance of treatment effects.

  • Calculate phytotoxicity endpoints such as the GR₅₀ (the herbicide rate causing a 50% reduction in plant growth) or ED₅₀ (the effective dose causing a 50% response).

Signaling Pathways and Experimental Workflows

Synthetic Auxin Herbicide Signaling Pathway

Fluchloraminopyr, as a synthetic auxin, is believed to act through the established auxin signaling pathway. This pathway is initiated by the binding of the herbicide to the TIR1/AFB family of auxin receptors. This binding event promotes the interaction between the receptor and Aux/IAA transcriptional repressor proteins. The formation of this complex leads to the ubiquitination and subsequent degradation of the Aux/IAA repressors by the 26S proteasome. The removal of these repressors allows for the activation of Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes. The resulting uncontrolled expression of these genes leads to epinastic growth, disruption of normal plant development, and ultimately, plant death.[13][14]

Caption: Synthetic auxin herbicide signaling pathway.

Experimental Workflow for Crop Safety Assessment

The following diagram illustrates a typical workflow for assessing the crop safety of a new herbicide like Fluchloraminopyr.

Caption: Herbicide crop safety assessment workflow.

References

• 1. Advanced Level | Auxin and Auxinic Herbicide Mechanism(s) of Action - Part 1 - Introduction - passel [passel2.unl.edu]
• 2. genfarm.com.au [genfarm.com.au]
• 3. agricology.co.uk [agricology.co.uk]
• 4. austcrop.com.au [austcrop.com.au]
• 5. Auxin and Auxinic Herbicide Mechanisms of Action | MediaHub | University of Nebraska-Lincoln [mediahub.unl.edu]
• 6. ainfo.cnptia.embrapa.br [ainfo.cnptia.embrapa.br]
• 7. Susceptibility of non-tolerant soybean to low rates of dicamba - Weed Control Journal [weedcontroljournal.org]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. agribusinessglobal.com [agribusinessglobal.com]
• 11. Cost-benefit analysis of non-chemical weed control practices: an analysis of 20 European case studies [arpi.unipi.it]
• 12. academic.oup.com [academic.oup.com]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Auxin-TIR1/AFB Receptor Interactions: Validating Fluchloraminopyr's Presumed Mechanism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the interactions between various auxin compounds and the TIR1/AFB family of receptors. Due to the limited availability of public data on the novel herbicide Fluchloraminopyr, this document establishes a framework for its validation by comparing the well-documented interactions of natural and synthetic auxins. The experimental protocols and quantitative data presented herein serve as a benchmark for the future characterization of Fluchloraminopyr's binding affinity and specificity.

Fluchloraminopyr is a new-generation pyridyloxycarboxylic acid herbicide.[1][2] Like other synthetic auxins, it is presumed to exert its herbicidal effects by co-opting the plant's natural auxin signaling pathway. This pathway is initiated by the binding of auxin to the TIR1/AFB family of F-box proteins, which act as auxin co-receptors.[3][4] This binding event promotes the interaction between the TIR1/AFB protein and an Aux/IAA transcriptional repressor, leading to the ubiquitination and subsequent degradation of the repressor.[5][6] The removal of Aux/IAA repressors unleashes Auxin Response Factors (ARFs), which modulate the expression of auxin-responsive genes, ultimately leading to uncontrolled growth and plant death.[5]

The Auxin Signaling Pathway: A Visual Representation

The core of the auxin response is the degradation of Aux/IAA proteins, mediated by the SCFTIR1/AFB E3 ubiquitin ligase complex. The following diagram illustrates this critical signaling cascade.

Caption: The auxin signaling pathway leading to gene transcription.

Comparative Binding Affinities of Auxins with TIR1/AFB Receptors

The specificity of different auxin herbicides is, in part, determined by their differential binding affinities to the various members of the TIR1/AFB receptor family. For instance, the herbicide Picloram shows a higher affinity for AFB5 than for TIR1.[3][7] The following table summarizes key quantitative data from the literature for the interaction of the natural auxin indole-3-acetic acid (IAA) and other synthetic auxins with Arabidopsis thaliana TIR1/AFB receptors. This data provides a baseline for assessing the potential interaction of Fluchloraminopyr.

Compound	Receptor	Aux/IAA Co-receptor	Method	Dissociation Constant (Kd) or Inhibition Constant (Ki)	Reference
IAA	TIR1	IAA7	Yeast Two-Hybrid	~5 µM (Half-maximal binding)	[3]
IAA	TIR1	IAA7	Isothermal Titration Calorimetry	10-15 nM (Kd)	[5][8]
IAA	TIR1	IAA12	Isothermal Titration Calorimetry	250-300 nM (Kd)	[5][8]
Picloram	TIR1	IAA7	Competition Binding Assay	3900 ± 910 nM (Ki)	[7]
Picloram	AFB5	IAA7	Competition Binding Assay	54.90 ± 3.84 nM (Ki)	[7]
2,4-D	TIR1	IAA7	Surface Plasmon Resonance	High binding affinity	[9]
Dicamba	TIR1	Not Specified	In vitro assays	Binds to TIR1	[10]
Dicamba	AFB5	Not Specified	In vitro assays	Binds to AFB5	[10]

Experimental Protocols for Validating Auxin-Receptor Interactions

To quantitatively assess the interaction of Fluchloraminopyr with TIR1/AFB receptors, established methodologies such as Surface Plasmon Resonance (SPR) and Yeast Two-Hybrid (Y2H) assays are recommended.

Surface Plasmon Resonance (SPR) for In Vitro Binding Analysis

SPR is a powerful technique for measuring the kinetics of biomolecular interactions in real-time.

Experimental Workflow:

References

• 1. Fluchloraminopyr [sitem.herts.ac.uk]
• 2. Fluchloraminopyr-tefuryl (Ref: KAI-141012)-Pesticide database [wppdb.com]
• 3. Defining Binding Efficiency and Specificity of Auxins for SCFTIR1/AFB-Aux/IAA Co-receptor Complex Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The differential binding and biological efficacy of auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SCFTIR1/AFB-Based Auxin Perception: Mechanism and Role in Plant Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Complex regulation of the TIR1/AFB family of auxin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. Frontiers | TIR1/AFB proteins: Active players in abiotic and biotic stress signaling [frontiersin.org]

A Comparative Analysis of Fluchloraminopyr-tefuryl and Other Non-Selective Herbicides

For Researchers, Scientists, and Drug Development Professionals

Fluchloraminopyr-tefuryl, a novel non-selective systemic herbicide, presents a new tool for broad-spectrum weed management, particularly in scenarios where resistance to established herbicides is a concern. This guide provides a comparative evaluation of Fluchloraminopyr-tefuryl against other widely used non-selective herbicides, namely glyphosate and glufosinate. The information is intended to assist researchers and weed management professionals in making informed decisions based on available data.

Overview of Active Ingredients

Fluchloraminopyr-tefuryl belongs to the pyridine carboxylic acid class of herbicides and acts as a synthetic auxin mimic.[1][2] It is a proherbicide of fluchloraminopyr.[3] Developed by Qingdao Kingagroot Chemical Co., Ltd., it is designed for high activity, a broad weed control spectrum, and efficacy against weeds resistant to other herbicide modes of action.[1][4][5] Its applications are primarily in orchards, citrus groves, and other fruit plantations, as well as for non-cropland vegetation management.[6]

Glyphosate , a glycine derivative, is a widely used systemic, non-selective herbicide that inhibits the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme in the shikimate pathway, crucial for the synthesis of aromatic amino acids in plants.

Glufosinate , an organophosphorus compound, is a non-selective, contact herbicide with limited systemic movement. It inhibits the enzyme glutamine synthetase, leading to the accumulation of toxic ammonia levels within the plant cell and the inhibition of photorespiration.[1][3][7][8][9]

Mechanism of Action

Fluchloraminopyr-tefuryl: Synthetic Auxin Pathway

Fluchloraminopyr-tefuryl mimics the plant hormone auxin (indole-3-acetic acid, IAA), leading to uncontrolled and disorganized plant growth and ultimately, plant death. The signaling pathway is initiated by the binding of the herbicide to the TIR1/AFB (Transport Inhibitor Response 1/Auxin-Signaling F-box) family of co-receptors. This binding event promotes the interaction between the TIR1/AFB proteins and Aux/IAA transcriptional repressors. The resulting complex is then targeted for ubiquitination and subsequent degradation by the 26S proteasome. The degradation of Aux/IAA repressors liberates Auxin Response Factors (ARFs), which are transcription factors that regulate the expression of auxin-responsive genes. The uncontrolled expression of these genes leads to various physiological disruptions, including epinasty, cell elongation, and ultimately, plant death.

Signaling Pathway of Fluchloraminopyr-tefuryl

References

• 1. A novel insight into the mode of action of glufosinate: how reactive oxygen species are formed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluchloraminopyr & Fluchloraminopyr-tefuryl- New Herbicide Candidate from Chinese Player Qingdao Kingagroot Chemical – ISO Published in June 2022 – News & Updates [chemrobotics.in]
• 3. Glufosinate Herbicide | Minnesota Department of Agriculture [mda.state.mn.us]
• 4. KingAgroot [kingagroot.com]
• 5. KingAgroot [kingagroot.com]
• 6. kingagroot.com [kingagroot.com]
• 7. sbcpd.org [sbcpd.org]
• 8. Physiological and biochemical mechanisms behind the fast action of glufosinate [mountainscholar.org]
• 9. agriculture.basf.com [agriculture.basf.com]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of Fluchloraminopyr

For researchers, scientists, and drug development professionals, adherence to strict safety and disposal protocols is paramount to ensure a safe laboratory environment and minimize ecological impact. This guide provides essential, step-by-step procedures for the proper disposal of the herbicide Fluchloraminopyr, aligning with best practices for laboratory safety and chemical handling.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). Handling of Fluchloraminopyr and its waste requires:

• Chemical-resistant gloves: To prevent skin contact.

• Safety goggles or a face shield: To protect from splashes.

• A lab coat or impervious apron: To protect clothing.

• Respiratory protection: If handling in a poorly ventilated area or if there is a risk of aerosolization.

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure. An eyewash station and safety shower should be readily accessible.[1][2]

Step-by-Step Disposal Procedures

The proper disposal of Fluchloraminopyr waste is categorized into three main areas: unused or excess product, empty containers, and contaminated materials from spills.

1. Disposal of Unused or Excess Fluchloraminopyr

Unwanted or expired Fluchloraminopyr is considered hazardous waste.[3][4]

• Do not dispose of down the drain or in regular trash. [4][5] This can contaminate waterways and interfere with wastewater treatment processes.[4][5]

• Store securely: Keep the unused product in its original, tightly sealed container in a designated, locked, and well-ventilated chemical storage area away from incompatible materials.[5][6]

• Contact a licensed hazardous waste disposal facility: Arrange for professional collection and disposal. Your institution's Environmental Health and Safety (EHS) department can provide guidance on approved local contractors.[1][4][7]

• Labeling: Ensure the waste container is clearly labeled as "Hazardous Waste" and includes the chemical name "Fluchloraminopyr."

2. Disposal of Empty Fluchloraminopyr Containers

Empty containers may still contain hazardous residues and must be decontaminated before disposal.[5]

• Triple-Rinsing Procedure:

  • Empty the container completely into the application or a collection vessel.

  • Fill the container about one-quarter full with a suitable solvent (e.g., water, as specified on the product label or by your EHS department).

  • Securely close the container and shake vigorously for at least 30 seconds.[5]

  • Drain the rinsate into a designated hazardous waste container for later disposal.

  • Repeat this rinsing process two more times.[5]

• Rendering the Container Unusable: After triple-rinsing, puncture the container to prevent reuse.[5][8]

• Final Disposal: Dispose of the rinsed and punctured container in accordance with institutional and local regulations. Some recycling programs may accept properly decontaminated chemical containers; check with your local waste management authority.[8]

3. Management and Disposal of Spills

In the event of a Fluchloraminopyr spill, immediate and proper cleanup is critical to prevent exposure and environmental contamination.

• Evacuate and Secure the Area: Alert personnel in the vicinity and restrict access to the spill area.[9]

• Ventilate: If safe to do so, increase ventilation in the area.

• Absorb the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[1][7] Do not use combustible materials like paper towels for large spills. For solid spills, carefully sweep or scoop the material, avoiding dust generation.

• Collect and Containerize: Place the absorbed material and any contaminated debris into a clearly labeled, sealable hazardous waste container.[7][9]

• Decontaminate the Area: Clean the spill area with a suitable detergent and water, collecting the cleaning solution as hazardous waste.

• Dispose of as Hazardous Waste: The container with the collected spill material must be disposed of through a licensed hazardous waste contractor.[7]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative parameters relevant to the handling and disposal of pyridine carboxylic acid herbicides like Fluchloraminopyr.

Parameter	Guideline	Source Citation
Storage Temperature	Store above 28°F (-2°C) and below 105°F (40°C).	[7]
Container Rinsing Volume	Fill container approximately 1/4 full with rinse solution.	[5]
Rinsing Duration	Shake for a minimum of 30 seconds for each rinse cycle.	[5]
Rinsate for Dilution	Up to five percent of the water for a new solution may be from rinse water, provided it's applied to a labeled site.	[10]

Experimental Protocols

Triple-Rinsing Protocol for Decontamination of Empty Containers:

• Objective: To effectively remove residual Fluchloraminopyr from empty containers to ensure they can be disposed of safely.

• Materials: Empty Fluchloraminopyr container, appropriate solvent (as per product label or EHS guidance), hazardous waste container for rinsate, full PPE.

• Procedure:

  • Ensure all personal protective equipment is worn correctly.

  • Visually confirm the container is empty of all pourable contents.

  • Measure a volume of the appropriate solvent equal to approximately 25% of the container's total volume.

  • Pour the solvent into the empty container.

  • Securely fasten the container's cap.

  • Invert and shake the container vigorously for a minimum of 30 seconds to ensure the solvent contacts all interior surfaces.

  • Carefully pour the rinsate from the container into a designated and properly labeled hazardous waste collection drum.

  • Repeat steps 3 through 7 two additional times for a total of three rinses.

  • After the final rinse, allow the container to drain completely into the waste drum.

  • Puncture the container to prevent any possibility of reuse.

  • The container is now ready for final disposal according to institutional guidelines.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow and decision-making process for the proper disposal of Fluchloraminopyr waste.

References

• 1. fertilome.com [fertilome.com]
• 2. luxembourg.co.il [luxembourg.co.il]
• 3. Disposal of Pesticides [npic.orst.edu]
• 4. epa.gov [epa.gov]
• 5. Pesticide Disposal - Here are some tips to help manage and dispose of pesticides safely [ipm.missouri.edu]
• 6. Managing Waste Pesticides: Restricted Use Pesticides [extension.sdstate.edu]
• 7. assets.greenbook.net [assets.greenbook.net]
• 8. earth911.com [earth911.com]
• 9. fsszone.com [fsszone.com]
• 10. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]

Essential Safety and Operational Guide for Handling Fluchloraminopyr

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Fluchloraminopyr. The following procedures are based on established safety protocols for similar pyridine herbicides and general pesticide handling guidelines, in the absence of a specific Safety Data Sheet (SDS) for a product containing solely Fluchloraminopyr. It is imperative to always consult the specific SDS of any product you are using.

Personal Protective Equipment (PPE) and Hazard Mitigation

Hazard Summary:

Products containing similar active ingredients are classified as flammable liquids and may be fatal if swallowed and enters airways. They can be harmful if inhaled, cause respiratory irritation, drowsiness or dizziness, and are suspected of damaging fertility or the unborn child. These products are also very toxic to aquatic life with long-lasting effects.[1][2]

Engineering Controls:

• Use only in well-ventilated areas, such as a fume hood, to minimize inhalation of vapors or mists.[1][2]

• Provide eyewash fountains and safety showers in close proximity to points of potential exposure.[3]

Personal Protective Equipment (PPE) Requirements:

PPE Category	Minimum Requirements	Specifications
Eye and Face Protection	Safety glasses with side-shields, goggles, or a face shield.[4]	Tightly fitting safety goggles (EN 166) or a face shield that protects the whole face from splashes are recommended.[5]
Skin Protection	Long-sleeved shirt and long pants, chemical-resistant gloves, and shoes plus socks.[6]	Coveralls should be worn over long-sleeved shirts and long pants. Chemical-resistant suits made of materials like Tyvek®, butyl rubber, neoprene, or PVC are recommended.[7]
Hand Protection	Waterproof or chemical-resistant gloves.[6]	Use unlined gloves made of materials like nitrile rubber, butyl rubber, or barrier laminate.[8] Wash the outside of gloves before removing them.[6]
Respiratory Protection	A NIOSH-approved respirator is required for hand-wand applications or when ventilation is inadequate.[6]	A certified particle filtering half mask or a half mask with separable filters is a minimum requirement.[5]

Procedural Handling and Storage

Safe Handling Practices:

• Read the Label: Always read the product label and SDS before use.[8]

• Avoid Contact: Avoid breathing spray mist and contact with skin, eyes, or clothing.[6]

• Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, chewing gum, using tobacco, or using the toilet.[6]

• Contaminated Clothing: Remove and wash contaminated clothing before reuse.[6] If clothing becomes heavily contaminated, it should be discarded.[6]

Storage:

• Store in a cool, dry, and well-ventilated area.[3]

• Keep in the original container, tightly closed when not in use.[3]

• Store away from heat, sparks, open flames, and hot surfaces.[1]

• Keep out of reach of children and away from food, drink, and animal feed.[1]

Emergency Procedures and Disposal Plans

First Aid Measures:

Exposure Route	First Aid Procedure
If Inhaled	Move the person to fresh air. If breathing has stopped, give artificial respiration. Seek medical attention.[2]
If on Skin or Clothing	Take off contaminated clothing. Rinse skin immediately with plenty of water for 15-20 minutes. Call a poison control center or doctor for treatment advice.[6]
If in Eyes	Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a poison control center or doctor for treatment advice.[1]
If Swallowed	Immediately call a poison control center or doctor. Do not induce vomiting unless told to do so by a poison control center or doctor. Do not give any liquid to the person. Do not give anything by mouth to an unconscious person.[1][2]

Spill and Leak Procedures:

• Control the Spill: Immediately contain the spill to prevent it from spreading.

• Ventilate: Ensure adequate ventilation.

• Personal Protection: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.

• Absorb: Use an inert absorbent material like sand, earth, or vermiculite to absorb the spill.

• Collect: Shovel the absorbed material into a labeled, sealable container for disposal.

• Decontaminate: Clean the spill area with a suitable decontamination solution, and then wash with water.

• Disposal: Dispose of the contaminated materials and waste in accordance with local, state, and federal regulations.

Disposal Plan:

• Product Disposal: Wastes resulting from the use of this product may be disposed of on-site or at an approved waste disposal facility.[6]

• Container Disposal: Triple rinse (or equivalent) the container promptly after emptying. Offer for recycling, if available, or reconditioning, or puncture and dispose of in a sanitary landfill, or by other procedures approved by state and local authorities.[9] Never reuse empty containers.[9]

Visual Guides for Safe Handling

Caption: Workflow for the safe handling of Fluchloraminopyr from preparation to disposal.

Caption: Emergency response flowchart for different routes of exposure to Fluchloraminopyr.

References

• 1. luxembourg.co.il [luxembourg.co.il]
• 2. genfarm.com.au [genfarm.com.au]
• 3. genfarm.com.au [genfarm.com.au]
• 4. assets.greenbook.net [assets.greenbook.net]
• 5. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 6. lcp-shared.s3.amazonaws.com [lcp-shared.s3.amazonaws.com]
• 7. The Best Personal Protective Equipment For Pesticides | Professional DIY Pest Control Equipment [solutionsstores.com]
• 8. extension.missouri.edu [extension.missouri.edu]
• 9. Pesticide Disposal - Here are some tips to help manage and dispose of pesticides safely [ipm.missouri.edu]